Benzonitrile

• CAS: 100-47-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of Benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the physical properties of benzonitrile, a versatile aromatic organic compound. The information is presented in a clear and structured format, including tabulated quantitative data, detailed experimental protocols for property determination, and visualizations of relevant metabolic pathways to support research and development activities.

Physical and Chemical Properties of Benzonitrile

Benzonitrile (C₆H₅CN), also known as cyanobenzene or phenyl cyanide, is a colorless liquid with a characteristic almond-like odor. It is a widely used solvent and a key intermediate in the synthesis of various chemicals, including pharmaceuticals, dyes, and rubber.[1]

Quantitative Data Summary

The key physical properties of benzonitrile are summarized in the tables below for easy reference and comparison.

Table 1: General Physical Properties of Benzonitrile

Property	Value
Molecular Formula	C₇H₅N
Molecular Weight	103.12 g/mol [2]
Appearance	Colorless liquid[1]
Odor	Almond-like[2]

Table 2: Thermodynamic Properties of Benzonitrile

Property	Value
Melting Point	-13 °C (260 K)[1][3]
Boiling Point	191 °C (464 K)[4][5]
Flash Point	75 °C (167 °F)[3]
Autoignition Temperature	550 °C (823 K)
Vapor Pressure	1 hPa at 20 °C[4]
Heat of Vaporization	45.2 kJ/mol
Heat of Fusion	12.8 kJ/mol

Table 3: Optical and Electrical Properties of Benzonitrile

Property	Value
Refractive Index (n_D^20)	1.528[4][6]
Dielectric Constant	26.00
Dipole Moment	4.28 D

Table 4: Solubility and Density of Benzonitrile

Property	Value
Density	1.01 g/cm³ at 20 °C[3]
Solubility in Water	<0.5 g/100 mL at 22 °C[1]
Solubility in Organic Solvents	Miscible with ethanol, acetone, benzene, and toluene[3]

Experimental Protocols for Physical Property Determination

Accurate determination of physical properties is crucial for the application of benzonitrile in research and industry. The following are detailed methodologies for measuring key physical parameters.

Determination of Melting Point

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state. For benzonitrile, which is a liquid at room temperature, this protocol would be applicable for its solidification and subsequent melting.

Methodology: Capillary Tube Method

• Sample Preparation: A small amount of liquid benzonitrile is cooled below its melting point (-13 °C) until it solidifies. A small amount of the powdered solid is then introduced into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in a melting point apparatus, such as a Thiele tube or an automated instrument.

• Heating: The apparatus is heated slowly and steadily, at a rate of 1-2 °C per minute, to ensure uniform temperature distribution.

• Observation: The temperature at which the first drop of liquid appears (the beginning of melting) and the temperature at which the last crystal melts (the completion of melting) are recorded. The range between these two temperatures is the melting point range. For a pure substance, this range is typically narrow (0.5-1 °C).

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Methodology: Distillation Method

• Apparatus Setup: A distillation flask is filled with a small volume of benzonitrile and a few boiling chips to ensure smooth boiling. A thermometer is positioned in the neck of the flask with the top of the bulb level with the side arm leading to the condenser.

• Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the thermometer bulb.

• Observation: The temperature is recorded when it becomes constant. This stable temperature, at which the liquid and vapor are in equilibrium, is the boiling point. The atmospheric pressure should also be recorded as the boiling point varies with pressure.

Determination of Density

Density is the mass of a substance per unit of volume.

Methodology: Pycnometer Method

• Measurement of Empty Pycnometer Mass: A clean, dry pycnometer (a small glass flask of a known volume) is weighed accurately.

• Measurement of Pycnometer Mass with Sample: The pycnometer is filled with benzonitrile, ensuring no air bubbles are present. The excess liquid is wiped off, and the pycnometer is weighed again.

• Measurement of Pycnometer Mass with Water: The pycnometer is emptied, cleaned, and filled with distilled water of a known temperature and weighed.

• Calculation: The density of benzonitrile is calculated using the following formula: Density of Benzonitrile = [(Mass of Pycnometer + Benzonitrile) - (Mass of empty Pycnometer)] / [(Mass of Pycnometer + Water) - (Mass of empty Pycnometer)] × Density of Water

Determination of Solubility

Solubility is the ability of a substance to dissolve in a solvent.

Methodology: Visual Method

• Sample Preparation: A known volume of the solvent (e.g., water or an organic solvent) is placed in a test tube.

• Addition of Solute: A small, measured amount of benzonitrile is added to the test tube.

• Mixing: The mixture is agitated vigorously for a set period.

• Observation: The solution is observed to see if the benzonitrile has completely dissolved. If it has, more benzonitrile is added until the solution becomes saturated (i.e., no more solute dissolves). The solubility is then expressed as the mass or volume of solute per volume or mass of solvent.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a material.

Methodology: Abbe Refractometer

• Calibration: The refractometer is calibrated using a standard liquid with a known refractive index, such as distilled water.

• Sample Application: A few drops of benzonitrile are placed on the prism of the refractometer.

• Measurement: The prism is closed, and the light source is adjusted. The user looks through the eyepiece and adjusts the knob until the boundary line between the light and dark regions is sharp and centered on the crosshairs.

• Reading: The refractive index is read directly from the instrument's scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.

Metabolic and Degradation Pathways of Benzonitrile

Understanding the metabolic fate of benzonitrile is critical for drug development and environmental science. Benzonitrile undergoes different biotransformation pathways in microorganisms and animals.

Microbial Degradation of Benzonitrile

In various microorganisms, benzonitrile is degraded into less toxic compounds through two primary enzymatic pathways.

Caption: Microbial degradation pathways of benzonitrile.

Metabolic Pathway of Benzonitrile in Animals

In animal systems, the primary metabolic route for benzonitrile involves hydroxylation of the aromatic ring, followed by conjugation. A minor pathway involves the hydrolysis of the nitrile group. Notably, benzonitrile does not typically release cyanide in vivo.[3]

Caption: Metabolic pathways of benzonitrile in animals.

Role of Benzonitrile Derivatives in Drug Development

Certain derivatives of benzonitrile have been identified as potent inhibitors of tubulin polymerization. This mechanism is crucial for their anticancer activity, as it disrupts the formation of the mitotic spindle in rapidly dividing cancer cells, leading to cell cycle arrest and apoptosis.

Caption: Mechanism of tubulin polymerization inhibition by benzonitrile derivatives.

References

• 1. Benzonitrile Degradation Pathway [eawag-bbd.ethz.ch]
• 2. Metabolism of toxic benzonitrile and hydroxybenzonitrile isomers via several distinct central pathway intermediates in a catabolically robust Burkholderia sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Benzonitrile - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. benchchem.com [benchchem.com]
• 6. [Benzonitrile and its derivatives: action of para-aminobenzonitrile on the cardiovascular system] - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Benzonitrile: A Technical Guide to its Discovery and Historical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery of benzonitrile and details the seminal historical methods for its synthesis. Quantitative data is summarized for comparative analysis, and detailed experimental protocols for key historical syntheses are provided. Visual diagrams generated using Graphviz illustrate the logical progression of its discovery and the experimental workflows of foundational synthetic routes.

Discovery of Benzonitrile: A Serendipitous Finding and a New Class of Compounds

Benzonitrile (C₆H₅CN), the simplest aromatic nitrile, was first reported in 1844 by the German chemist Hermann Fehling .[1] His discovery was a product of investigating the thermal decomposition of ammonium (B1175870) benzoate (B1203000). Upon heating this salt, Fehling observed the formation of a colorless, oily liquid with a distinct almond-like odor, which he named benzonitril. He correctly deduced its structure by drawing an analogy to the known reaction of ammonium formate (B1220265) yielding formonitrile (hydrogen cyanide). This discovery was pivotal, as Fehling's naming of "benzonitrile" gave rise to the term "nitrile" for the entire class of organic compounds containing the −C≡N functional group.

While Fehling's work marked the first successful isolation and characterization of benzonitrile, earlier attempts to synthesize this compound had been made. In 1832 , Friedrich Wöhler and Justus von Liebig had prepared benzonitrile, but their synthesis yielded such a minimal amount that they were unable to determine its physical and chemical properties or suggest a structure. It was Fehling's more efficient method that provided sufficient quantities for further chemical investigation, solidifying its place in the landscape of organic chemistry.

Historical Synthesis Methods: From Thermal Decomposition to Catalytic Reactions

Following its discovery, several methods for the synthesis of benzonitrile were developed throughout the 19th and early 20th centuries. These early methods laid the groundwork for modern synthetic routes and are of significant historical and academic interest.

Fehling's Synthesis: Thermal Dehydration of Ammonium Benzoate (1844)

The first viable synthesis of benzonitrile involved the simple thermal dehydration of ammonium benzoate. This method, while historically significant, is not commonly used today due to the development of more efficient procedures.

Experimental Protocol:

• Reactants: Ammonium benzoate.

• Procedure: Dry ammonium benzoate is placed in a retort and heated. The compound melts and then boils, undergoing decomposition. The distillate, a mixture of benzonitrile, water, and unreacted starting material, is collected.

• Work-up: The oily layer of benzonitrile is separated from the aqueous layer. It can be further purified by distillation.

• Yield: The original 1844 publication by Fehling does not specify a yield.

Letts Nitrile Synthesis (1872) and Subsequent Improvements

In 1872, Edmund A. Letts developed a method for producing nitriles by heating aromatic carboxylic acids with metal thiocyanates. This reaction proceeds with the loss of carbon dioxide and potassium hydrosulfide.

Experimental Protocol (Letts, 1872):

• Reactants: Benzoic acid and potassium thiocyanate (B1210189) in a 2:1 molecular ratio.

• Procedure: The mixture of benzoic acid and potassium thiocyanate is heated for several hours.

• Yield: Approximately 40%.

Subsequent work by other chemists improved upon Letts' initial method:

• G. Krüss (1884): Utilized lead(II) thiocyanate, which produced better yields than potassium thiocyanate.

• E. E. Reid (1916): Achieved significantly higher yields by the dry distillation of the zinc(II) salt of the carboxylic acid with an excess of lead(II) thiocyanate. This modification resulted in a conversion of 86% and a yield of 91%.

Sandmeyer Reaction (1884)

The Sandmeyer reaction, discovered by Traugott Sandmeyer in 1884, provides a versatile method for the synthesis of aryl halides and pseudohalides, including nitriles, from aryl diazonium salts.[2][3][4][5] The cyanation of a diazonium salt to form benzonitrile is a classic example of this reaction.

Experimental Protocol (Conceptual):

• Diazotization of Aniline: Aniline is treated with a solution of sodium nitrite (B80452) in the presence of a strong acid (e.g., hydrochloric acid) at low temperatures (0-5 °C) to form benzenediazonium (B1195382) chloride.

• Cyanation: The cold solution of the diazonium salt is then added to a solution of copper(I) cyanide. The reaction proceeds with the evolution of nitrogen gas to yield benzonitrile.

• Work-up: The benzonitrile is typically isolated by steam distillation followed by extraction and purification.

Rosenmund–von Braun Reaction (1919)

The Rosenmund–von Braun reaction, developed from the work of Karl Wilhelm Rosenmund and Erich Struck in 1914 and later improved by Julius von Braun, involves the reaction of an aryl halide with cuprous cyanide to produce an aryl nitrile.

Experimental Protocol (Conceptual):

• Reactants: An aryl halide (e.g., bromobenzene) and copper(I) cyanide.

• Procedure: The aryl halide and a stoichiometric amount of copper(I) cyanide are heated together, often in a high-boiling solvent such as pyridine (B92270) or DMF, to a high temperature (typically 150-200 °C).

• Work-up: The reaction mixture is cooled, and the product is isolated by extraction and purified by distillation.

Summary of Quantitative Data for Historical Syntheses

The following table summarizes the available quantitative data for the historical synthesis methods of benzonitrile. It is important to note that yields and specific conditions from early publications are often not as precise as modern standards.

Synthesis Method	Discoverer/Improver	Year	Reactants	Key Conditions	Reported Yield (%)
Thermal Dehydration	Hermann Fehling	1844	Ammonium benzoate	Heating	Not specified
Letts Nitrile Synthesis	Edmund A. Letts	1872	Benzoic acid, Potassium thiocyanate (2:1)	Heating for several hours	~40
Letts Synthesis Improvement	G. Krüss	1884	Benzoic acid, Lead(II) thiocyanate	Heating	Improved yield (not specified)
Letts Synthesis Improvement	E. E. Reid	1916	Zinc(II) benzoate, Lead(II) thiocyanate	Dry distillation	91
Sandmeyer Reaction	Traugott Sandmeyer	1884	Aniline, NaNO₂, HCl, CuCN	0-5 °C (diazotization)	Not specified in original
Rosenmund-von Braun Reaction	Rosenmund/von Braun	1919	Bromobenzene, CuCN	High temperature (150-200 °C)	Not specified in original

Conclusion

The discovery of benzonitrile by Hermann Fehling not only introduced a new compound but also a new class of organic molecules. The subsequent development of various synthetic methods throughout the 19th and early 20th centuries, from simple thermal decompositions to more complex catalytic reactions, highlights the ingenuity and progress of early organic chemistry. These historical methods, while largely superseded by more modern, efficient, and safer procedures, remain fundamental to the understanding of nitrile chemistry and serve as a testament to the foundational work of these pioneering chemists. For researchers and professionals in drug development, an appreciation of these historical routes provides a valuable context for the evolution of synthetic organic chemistry and the enduring importance of the nitrile functional group in modern chemical sciences.

References

• 1. ベンゾニトリルとは何？ わかりやすく解説 Weblio辞書 [weblio.jp]
• 2. mdpi.com [mdpi.com]
• 3. US8030529B2 - Process for the preparation of intermediates - Google Patents [patents.google.com]
• 4. Facile Synthesis of Nitriles and Amides from Aldehyde over Heterogeneous Reusable Copper Fluorapatite (CuFAP) Catalyst under Neat Reaction Condition [file.scirp.org]
• 5. researchgate.net [researchgate.net]

Hermann Fehling's Landmark Synthesis of Benzonitrile: A Technical Deep Dive

Lübeck, 1844 – In a pivotal moment for organic chemistry, Hermann Fehling reported the first successful synthesis of benzonitrile (C₆H₅CN), a compound that would become a cornerstone in the synthesis of various pharmaceuticals and dyes. Fehling's method, elegant in its simplicity, involved the thermal dehydration of ammonium (B1175870) benzoate (B1203000). This seminal work, published in Annalen der Chemie und Pharmacie, not only introduced a new compound but also helped to solidify the understanding of the nitrile functional group.

This technical guide provides a detailed examination of Fehling's initial synthesis, drawing upon his original publication, "Ueber die Zersetzung des benzoësauren Ammoniaks durch die Wärme" (On the decomposition of ammonium benzoate by heat). We will explore the experimental protocol, the underlying chemical principles, and the analytical methods of the era used to characterize this novel substance.

Core Reaction and Stoichiometry

Fehling's synthesis is a classic example of a dehydration reaction, where a molecule of water is eliminated from the starting material. The overall reaction proceeds in two conceptual stages: the formation of benzamide (B126) from ammonium benzoate, followed by the dehydration of benzamide to benzonitrile.

Table 1: Reactants and Products

Compound Name	Chemical Formula	Molar Mass ( g/mol )	Role
Ammonium Benzoate	C₆H₅COONH₄	139.15	Reactant
Benzamide	C₆H₅CONH₂	121.14	Intermediate
Benzonitrile	C₆H₅CN	103.12	Product
Water	H₂O	18.02	Byproduct

Experimental Protocol

Based on Fehling's 1844 publication, the experimental procedure for the synthesis of benzonitrile can be outlined as follows. It is important to note that the equipment and techniques of the mid-19th century were rudimentary compared to modern standards.

Preparation of Ammonium Benzoate

The starting material, ammonium benzoate, was prepared by neutralizing benzoic acid with ammonia (B1221849). While Fehling's paper does not provide a detailed procedure for this step, it was a common and well-understood reaction at the time.

• Neutralization: Benzoic acid was dissolved in aqueous ammonia until the solution was neutral.

• Evaporation: The resulting solution of ammonium benzoate was carefully evaporated to dryness to obtain the solid salt.

Thermal Decomposition of Ammonium Benzoate

The core of the synthesis lies in the carefully controlled heating of the prepared ammonium benzoate.

• Apparatus: The solid ammonium benzoate was placed in a retort, a type of glassware with a long, downward-pointing neck, which served as a simple distillation apparatus.

• Distillation: As the ammonium benzoate was heated, it decomposed, and a liquid product, benzonitrile, distilled over along with water. This distillate was collected in a receiving flask.

• Purification: The collected distillate consisted of two layers: an upper oily layer of benzonitrile and a lower aqueous layer. The benzonitrile was separated from the water. Further purification, as was common in that era, would have likely involved washing with a drying agent and subsequent redistillation to obtain a purer product.

Table 2: Key Experimental Parameters (from Fehling's 1844 publication)

Parameter	Value/Description
Reactant	Ammonium Benzoate
Apparatus	Retort
Heating Method	Direct flame
Temperature	Not explicitly stated; sufficient for distillation
Reaction Time	Not explicitly stated; until distillation ceased
Product	Benzonitrile (oily liquid)
Purification	Separation from water, likely followed by drying and redistillation
Yield	Not quantitatively reported in the original paper

Reaction Pathway and Logical Relationships

The thermal decomposition of ammonium benzoate to benzonitrile can be visualized as a two-step process. First, the salt loses a molecule of water to form the intermediate, benzamide. Upon further heating, benzamide is dehydrated to yield the final product, benzonitrile.

Caption: Reaction pathway from ammonium benzoate to benzonitrile.

Experimental Workflow

The logical flow of Fehling's experiment, from starting materials to the final product, can be represented as a straightforward workflow.

Caption: Experimental workflow for Fehling's benzonitrile synthesis.

Conclusion

Hermann Fehling's 1844 synthesis of benzonitrile from ammonium benzoate was a landmark achievement in organic chemistry. Although the experimental techniques of the time lacked the precision of modern methods, his work laid the foundation for the study of nitriles and their reactions. The thermal dehydration of ammonium salts of carboxylic acids proved to be a viable, albeit historically significant, route to the formation of the carbon-nitrogen triple bond. This foundational research paved the way for the development of more efficient and scalable methods for nitrile synthesis that are indispensable in the chemical and pharmaceutical industries today.

A Spectroscopic Guide to Pure Benzonitrile: NMR, IR, and Mass Spectrometry Analysis

This technical guide provides an in-depth analysis of the spectroscopic data for pure benzonitrile (C₆H₅CN), a fundamental aromatic nitrile used extensively in organic synthesis and as a specialty solvent. This document is intended for researchers, scientists, and professionals in drug development, offering a consolidated resource of its spectral characteristics. Below, we present its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, complete with detailed experimental protocols and a structural analysis workflow.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry of pure benzonitrile.

Table 1: ¹H NMR Data for Benzonitrile

Solvent: CDCl₃, Reference: TMS (0 ppm)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
7.78 - 7.71	m	-	2H	H-2, H-6 (ortho)
7.67 - 7.56	m	-	1H	H-4 (para)
7.56 - 7.47	m	-	2H	H-3, H-5 (meta)

Note: Specific chemical shifts can vary slightly based on the solvent and spectrometer frequency. The aromatic protons often appear as complex multiplets.

Table 2: ¹³C NMR Data for Benzonitrile

Solvent: CDCl₃, Reference: CDCl₃ (77.16 ppm)

Chemical Shift (δ) ppm	Assignment
132.6	C-2, C-6 (ortho)
132.0	C-4 (para)
128.9	C-3, C-5 (meta)
118.6	-C≡N (Nitrile Carbon)
112.2	C-1 (ipso)

Table 3: Key IR Absorption Bands for Benzonitrile

Sample Phase: Neat (Liquid Film)

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
~3070	Medium-Weak	C-H Aromatic Stretch
~2225	Strong	C≡N Nitrile Stretch
~1590, ~1490, ~1450	Medium-Strong	C=C Aromatic Ring Stretch
~760, ~690	Strong	C-H Aromatic Out-of-Plane Bend

Table 4: Mass Spectrometry Data for Benzonitrile

Ionization Method: Electron Ionization (EI, 70 eV)

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Assignment
103	100	[M]⁺ (Molecular Ion)
102	~10	[M-H]⁺
76	~25	[C₆H₄]⁺
51	~15	[C₄H₃]⁺

Experimental Protocols

Detailed methodologies for acquiring the presented spectroscopic data are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of pure benzonitrile for ¹H NMR, or 20-50 mg for ¹³C NMR.[1]

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (B32938) (CDCl₃), inside a clean vial.[1]

• Using a Pasteur pipette with a cotton or glass wool plug to filter out any particulate matter, carefully transfer the solution into a clean, dry 5 mm NMR tube. The final liquid level should be between 4.0 and 5.0 cm.[1][2]

• Cap the NMR tube securely to prevent solvent evaporation.[1]

2. Data Acquisition:

• Wipe the exterior of the NMR tube with a lint-free tissue and ethanol (B145695) to remove any contaminants.[1]

• Insert the tube into a spinner turbine and adjust its position using a depth gauge.

• Place the sample into the NMR spectrometer.

• Locking: The spectrometer's field frequency is locked onto the deuterium (B1214612) signal of the solvent (e.g., CDCl₃) to maintain a stable magnetic field.[1]

• Shimming: The magnetic field homogeneity across the sample is optimized by adjusting the shim coils. This process minimizes peak broadening and improves resolution.[1]

• Tuning and Matching: The NMR probe is tuned to the specific nucleus being observed (¹H or ¹³C) to maximize signal reception.[1]

• Acquisition: Set the appropriate acquisition parameters (e.g., number of scans, spectral width, relaxation delay) and initiate the experiment.[1][3] For ¹³C NMR, a proton-decoupled spectrum is typically acquired.

Infrared (IR) Spectroscopy

For a pure liquid sample like benzonitrile, a "neat" spectrum is commonly obtained.

1. Using Salt Plates (NaCl):

• Ensure two sodium chloride (NaCl) salt plates are clean and dry. If necessary, clean them with a small amount of a volatile solvent like acetone (B3395972) and wipe dry.[4]

• Using a clean pipette, place one or two drops of pure benzonitrile onto the surface of one salt plate.[4]

• Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film between the plates.[4]

• Place the assembled plates into the sample holder of the FT-IR spectrometer.

• Acquire a background spectrum of the empty instrument first. Then, run the spectrum of the sample. The instrument software will automatically ratio the sample spectrum against the background.[5]

2. Using Attenuated Total Reflectance (ATR):

• Place the ATR accessory in the spectrometer's sample compartment.

• Acquire a background spectrum with the clean, empty ATR crystal.

• Place a small drop of benzonitrile directly onto the ATR crystal surface.

• Run the sample spectrum.[6]

• After the measurement, thoroughly clean the crystal with a suitable solvent (e.g., isopropanol (B130326) or acetone) and a soft, non-abrasive wipe.

Mass Spectrometry (MS)

The following protocol is for Electron Ionization (EI) Mass Spectrometry, often coupled with Gas Chromatography (GC-MS).

1. Sample Preparation:

• Prepare a dilute solution of benzonitrile (e.g., ~1 mg/mL) in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.[7]

2. Instrumentation and Data Acquisition:

• Inlet: The sample is introduced via a direct insertion probe or, more commonly, through a gas chromatograph (GC) for separation prior to analysis.

• Ionization Source: The sample molecules enter the ion source, which is under a high vacuum. Here, they are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[7]

• Mass Analyzer: The resulting positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge (m/z) ratio.

• Detector: The separated ions are detected, and their abundance is recorded.

• Spectrum Generation: A mass spectrum is generated by plotting the relative abundance of the ions against their m/z ratio. The most abundant ion is assigned a relative intensity of 100% and is known as the base peak.[8]

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical relationship between the spectroscopic techniques and the structural information they provide for benzonitrile.

Spectroscopic workflow for benzonitrile.

References

• 1. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 2. sites.bu.edu [sites.bu.edu]
• 3. chem.uiowa.edu [chem.uiowa.edu]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. ursinus.edu [ursinus.edu]
• 6. emeraldcloudlab.com [emeraldcloudlab.com]
• 7. benchchem.com [benchchem.com]
• 8. htds.fr [htds.fr]

The Aromaticity of the Benzonitrile Ring: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the aromaticity of the benzonitrile ring, a fundamental structural motif in numerous pharmaceuticals and functional materials. Through a detailed analysis of its electronic structure, resonance phenomena, and the influence of the electron-withdrawing nitrile group, this document elucidates the nuanced aromatic character of this important compound. Quantitative data from experimental and computational studies are presented in structured tables for comparative analysis. Detailed experimental and computational protocols are provided to enable researchers to perform their own assessments of aromaticity.

Introduction to Aromaticity in Benzonitrile

Benzonitrile (C₆H₅CN) is an aromatic organic compound consisting of a benzene (B151609) ring substituted with a nitrile group (-C≡N). The aromaticity of the benzene ring is a key determinant of its chemical reactivity, stability, and molecular interactions, making a thorough understanding of this property crucial for its application in medicinal chemistry and materials science.

The presence of the nitrile group significantly influences the electronic environment of the benzene ring. The nitrile group is strongly electron-withdrawing due to both the inductive effect of the electronegative nitrogen atom and the resonance effect, which delocalizes the π-electrons of the ring towards the nitrile group. This electronic perturbation modulates the aromatic character of the ring compared to unsubstituted benzene.

Electronic Structure and Resonance

The aromaticity of the benzonitrile ring arises from the cyclic, planar arrangement of six sp²-hybridized carbon atoms, with a continuous overlapping system of p-orbitals containing six π-electrons, fulfilling Hückel's rule (4n+2 π electrons, where n=1).

The electron-withdrawing nature of the nitrile group impacts the electron density distribution within the benzene ring. This is best understood by considering the interplay of inductive and resonance effects.

• Inductive Effect: The highly electronegative nitrogen atom in the cyano group pulls electron density away from the benzene ring through the sigma bond framework.

• Resonance Effect: The π-system of the cyano group can participate in resonance with the benzene ring, further withdrawing electron density. This effect is most pronounced at the ortho and para positions.

The resonance structures of benzonitrile illustrate the delocalization of positive charge into the aromatic ring, indicating a decrease in electron density.

Figure 1: Resonance structures of benzonitrile.

Quantitative Measures of Aromaticity

While a qualitative understanding of aromaticity is useful, quantitative measures are essential for detailed analysis and comparison. Several indices are used to quantify the degree of aromaticity.

Parameter	Benzonitrile Value	Benzene (Reference)	Method
Structural
HOMA (Harmonic Oscillator Model of Aromaticity)	~0.98	1.00	Geometry Optimization (DFT)
C-C Bond Lengths (Å)	1.385 - 1.391	1.397	X-ray Crystallography
Magnetic
NICS(0) (ppm)	-8.5 to -9.5	-9.7	GIAO/DFT
NICS(1) (ppm)	-10.0 to -11.0	-10.2	GIAO/DFT
Electronic
Resonance Energy (kcal/mol)	~34-36	~36	Computational (DFT/ab initio)

Note: Specific values for HOMA and NICS can vary depending on the computational method and basis set used. The values presented here are representative estimates based on typical computational studies.

Experimental Protocols for Aromaticity Assessment

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for probing aromaticity. The chemical shifts of the aromatic protons are sensitive to the ring current, which is a hallmark of aromatic systems.

Protocol for ¹H and ¹³C NMR of Benzonitrile:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of high-purity benzonitrile in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

  • Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Data Acquisition:

  • Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • For ¹H NMR:

    • Use a standard single-pulse experiment.

    • Typical spectral width: -2 to 12 ppm.

    • Number of scans: 8-16.

  • For ¹³C NMR:

    • Use a proton-decoupled pulse sequence (e.g., zgpg30).

    • Typical spectral width: 0 to 200 ppm.

    • Number of scans: 1024 or more, depending on concentration.

• Data Analysis:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Reference the spectra to the TMS signal at 0.00 ppm.

  • Measure the chemical shifts of the aromatic protons and carbons. The downfield chemical shifts of the aromatic protons (typically 7.3-7.7 ppm) are indicative of the deshielding effect of the aromatic ring current.

Figure 2: NMR experimental workflow.

Single-Crystal X-ray Diffraction

X-ray crystallography provides precise bond lengths, and the degree of bond length equalization in the benzene ring is a geometric indicator of aromaticity.

Protocol for Single-Crystal X-ray Diffraction of Benzonitrile:

• Crystal Growth:

  • Grow single crystals of benzonitrile suitable for X-ray diffraction. This can be achieved by slow evaporation of a solution in an appropriate solvent (e.g., ethanol) or by slow cooling of a saturated solution.

• Data Collection:

  • Mount a suitable single crystal on a goniometer head.

  • Collect diffraction data using a single-crystal X-ray diffractometer, typically with Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation.

  • Data is collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of reflection intensities.

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the experimental data using full-matrix least-squares on F².

• Analysis:

  • Analyze the refined structure to obtain precise C-C bond lengths within the benzene ring. A high degree of bond length equalization (i.e., small differences between bond lengths) is indicative of strong aromaticity.

Figure 3: X-ray crystallography workflow.

Computational Protocol for Aromaticity Analysis

Computational chemistry, particularly Density Functional Theory (DFT), is a powerful tool for quantifying aromaticity.

Protocol for DFT-based Aromaticity Analysis of Benzonitrile:

• Structure Optimization:

  • Perform a geometry optimization of the benzonitrile molecule using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)).

• Aromaticity Indices Calculation:

  • HOMA: Calculate the HOMA index from the optimized bond lengths. This requires a script or software that implements the HOMA formalism.

  • NICS: Perform a Gauge-Independent Atomic Orbital (GIAO) NMR calculation on the optimized geometry to compute the Nucleus-Independent Chemical Shifts.

    • Place a ghost atom (Bq) at the geometric center of the benzene ring (NICS(0)) and at a point 1 Å above the center (NICS(1)).

    • The negative of the isotropic magnetic shielding at these points gives the NICS values. More negative values indicate stronger aromaticity.

• Resonance Energy Calculation:

  • Calculate the resonance energy by comparing the energy of benzonitrile with that of a suitable non-aromatic reference, such as by using homodesmotic or isodesmic reactions. This involves calculating the energies of all species in the chosen reaction at the same level of theory.

Figure 4: DFT computational workflow.

Conclusion

The benzonitrile ring exhibits a significant degree of aromaticity, which is slightly modulated by the electron-withdrawing nitrile group. This is evident from both experimental data, such as NMR chemical shifts and X-ray crystallographic bond lengths, and computational indices like HOMA and NICS. The methodologies outlined in this guide provide a robust framework for researchers to quantitatively assess the aromaticity of benzonitrile and its derivatives, which is essential for understanding their reactivity and designing new molecules with desired properties for applications in drug development and materials science.

An In-depth Technical Guide to the Solubility of Benzonitrile in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of benzonitrile, a widely used solvent and synthetic intermediate, in a range of common organic solvents. Understanding the solubility characteristics of benzonitrile is crucial for its application in chemical synthesis, purification processes, and formulation development. This document presents available quantitative and qualitative solubility data, detailed experimental protocols for solubility determination, and visualizations to illustrate key concepts and workflows.

Core Data Presentation: Benzonitrile Solubility

Benzonitrile, a colorless liquid with a characteristic almond-like odor, exhibits a versatile solubility profile owing to its molecular structure, which combines a polar nitrile group with a nonpolar benzene (B151609) ring. This allows it to interact favorably with a wide array of organic solvents.[1] The following tables summarize the known solubility of benzonitrile in various common organic solvents. It is important to note that while benzonitrile is miscible with many organic solvents, precise quantitative data across a broad temperature range is not extensively available in public literature.

Table 1: Qualitative and Quantitative Solubility of Benzonitrile in Common Organic Solvents

Solvent Class	Solvent Name	Chemical Formula	Solubility Description	Quantitative Data ( g/100g of solvent)	Temperature (°C)
Alcohols	Ethanol	C₂H₅OH	Miscible[2]	-	25
Ketones	Acetone	C₃H₆O	Very Soluble[2][3]	-	25
Aromatic Hydrocarbons	Benzene	C₆H₆	Very Soluble[2][3]	-	25
Toluene	C₇H₈	Very Soluble[2]	-	25
Halogenated Hydrocarbons	Carbon Tetrachloride	CCl₄	Soluble[2][3]	-	25
Ethers	Diethyl Ether	C₄H₁₀O	Miscible[4]	-	25

Note: "Miscible" indicates that the substances form a homogeneous solution in all proportions. "Very Soluble" and "Soluble" are qualitative terms and imply a high degree of solubility.

Experimental Protocols

For researchers requiring precise quantitative solubility data for benzonitrile in specific organic solvents, the following experimental methodologies are recommended. These protocols are based on established methods for determining the solubility of liquids in liquids.

Method 1: Isothermal Shake-Flask Method Followed by Gas Chromatography (GC)

This is a widely accepted method for determining the equilibrium solubility of a liquid in another liquid.

1. Materials:

• Benzonitrile (high purity)
• Selected organic solvent (high purity)
• Volumetric flasks
• Thermostated shaker bath
• Gas chromatograph (GC) with a suitable column and detector (e.g., Flame Ionization Detector - FID)
• Syringes for sampling
• Syringe filters (if necessary to remove any particulate matter)

2. Procedure:

• Preparation of Standards: Prepare a series of standard solutions of benzonitrile in the chosen solvent of known concentrations. These will be used to create a calibration curve.
• Equilibration: In a series of sealed vials, add known volumes of the organic solvent and an excess amount of benzonitrile. Place the vials in a thermostated shaker bath set to the desired temperature.
• Agitation: Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. The system is at equilibrium when the concentration of the solute in the solvent remains constant over time.
• Phase Separation: After equilibration, stop the agitation and allow the two phases to separate if they are not miscible. For miscible systems, this step is not necessary.
• Sampling: Carefully extract a known volume of the solvent phase (the saturated solution) using a syringe. If there is any risk of cross-contamination from the other phase, ensure the sampling is done from the center of the desired phase.
• Analysis: Analyze the collected samples using a gas chromatograph. The concentration of benzonitrile in the solvent is determined by comparing the peak area from the sample to the calibration curve generated from the standard solutions.
• Data Reporting: The solubility is typically reported in terms of mole fraction, weight percent, or grams of solute per 100 grams of solvent at the specified temperature.

Method 2: Gravimetric Method

This method is simpler but may be less precise than instrumental methods, especially for highly volatile solvents.

1. Materials:

• Benzonitrile (high purity)
• Selected organic solvent (high purity)
• Thermostated water bath
• Sealed vials
• Analytical balance
• Evaporating dish

2. Procedure:

• Equilibration: Prepare a saturated solution of benzonitrile in the chosen solvent in a sealed vial by adding an excess of benzonitrile and equilibrating at a constant temperature with agitation, as described in the shake-flask method.
• Sampling: Carefully withdraw a known weight of the clear, saturated solvent phase into a pre-weighed evaporating dish.
• Evaporation: Gently evaporate the solvent from the dish. This should be done in a fume hood. For less volatile solvents, a vacuum oven at a controlled temperature below the boiling point of benzonitrile can be used.
• Weighing: Once the solvent has completely evaporated, weigh the evaporating dish containing the benzonitrile residue.
• Calculation: The weight of the dissolved benzonitrile is the final weight of the dish minus the initial weight of the empty dish. The weight of the solvent is the initial weight of the saturated solution minus the weight of the dissolved benzonitrile. The solubility can then be expressed as grams of benzonitrile per 100 grams of solvent.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for determining benzonitrile solubility and the general solubility relationships.

Caption: Experimental workflow for determining benzonitrile solubility using the shake-flask method and GC analysis.

Caption: Logical relationships of benzonitrile solubility with different classes of organic solvents.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Benzonitrile - Sciencemadness Wiki [sciencemadness.org]
• 3. Benzonitrile | C6H5(CN) | CID 7505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benzonitrile [chemister.ru]

Thermodynamic properties of Benzonitrile at standard conditions

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key thermodynamic properties of benzonitrile at standard conditions (298.15 K and 1 bar). The information is compiled from peer-reviewed literature and established chemical databases, presenting crucial data for professionals in research, chemical synthesis, and pharmaceutical development.

Core Thermodynamic Data

The following tables summarize the essential thermodynamic parameters for benzonitrile in its liquid and gaseous states under standard conditions.

Table 1: Standard Molar Enthalpy and Entropy of Benzonitrile

Thermodynamic Property	Value	Units	State
Standard Molar Enthalpy of Formation (ΔfH°)	163.2 ± 1.5[1]	kJ/mol	Liquid
215.85 ± 0.93[2]	kJ/mol	Gas
Standard Molar Entropy (S°)	209.1[1]	J/mol·K	Liquid
Standard Molar Enthalpy of Combustion (ΔcH°)	-3632.3 ± 1.5[1]	kJ/mol	Liquid

Table 2: Heat Capacity and Other Properties of Liquid Benzonitrile

Property	Value	Units
Molar Heat Capacity, Liquid (Cp)	165.2[3]	J/mol·K
Molecular Weight	103.1213	g/mol
CAS Registry Number	100-47-0[3]	-

Experimental Protocols

The determination of the thermodynamic properties of benzonitrile relies on precise calorimetric techniques. Below are detailed methodologies representative of the key experiments cited for obtaining this data.

Determination of the Enthalpy of Combustion

The standard enthalpy of combustion of liquid benzonitrile is determined using bomb calorimetry. This method measures the heat released when a substance is completely burned in a constant-volume container.

Experimental Workflow: Bomb Calorimetry

Caption: Workflow for Enthalpy of Combustion Determination.

Methodology:

• A precisely weighed sample of liquid benzonitrile is placed in a crucible within a high-pressure stainless steel container, known as a "bomb".

• A fine ignition wire is positioned to be in contact with the sample.

• The bomb is sealed and then pressurized with pure oxygen to approximately 30 atm.

• The sealed bomb is submerged in a known quantity of water in an insulated container (the calorimeter).

• The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.

• The sample is ignited by passing an electric current through the fuse wire.

• The complete combustion of benzonitrile releases heat, which is absorbed by the bomb and the surrounding water, causing a temperature increase.

• The temperature of the water is monitored and recorded until it reaches a maximum and then begins to cool.

• The total heat released is calculated from the temperature rise and the previously determined heat capacity of the calorimeter.

• From the heat released and the moles of benzonitrile combusted, the standard enthalpy of combustion is calculated.

Determination of Heat Capacity and Standard Molar Entropy

The heat capacity and, subsequently, the standard molar entropy of benzonitrile are determined using adiabatic calorimetry. This technique minimizes heat exchange with the surroundings, allowing for precise measurement of the heat required to raise the temperature of the substance.

Logical Relationship: From Heat Capacity to Entropy

References

• 1. Adiabatic Calorimetry Testing: Understanding the Basics - zeal [zealinstruments.com]
• 2. mdpi.com [mdpi.com]
• 3. Exploring the Science of Heat: Understanding Combustion Through Bomb Calorimetry - Aimil Corporate Blog [aimil.com]

An In-depth Technical Guide on the Crystal Structure and Molecular Geometry of Benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and molecular geometry of benzonitrile (C₆H₅CN), a fundamental aromatic nitrile with significant applications in chemical synthesis and materials science. This document synthesizes data from gas-phase experimental studies and provides insights into its solid-state arrangement, offering crucial structural information for professionals in research, drug development, and materials science.

Molecular Geometry in the Gas Phase

The geometry of an isolated benzonitrile molecule has been precisely determined through gas-phase techniques such as microwave spectroscopy and gas electron diffraction. These methods provide detailed information on bond lengths and angles, free from the influence of intermolecular forces present in the solid state.

Microwave Spectroscopy

Microwave spectroscopy studies have confirmed the planar structure of benzonitrile. The analysis of the rotational spectrum provides highly accurate rotational constants, which are used to determine the molecule's moments of inertia and, subsequently, its geometry.

Experimental Protocol: Microwave Spectroscopy

A typical experimental setup for microwave spectroscopy of benzonitrile involves introducing a gaseous sample of benzonitrile at low pressure into a waveguide. A microwave radiation source is swept over a range of frequencies, and the absorption of radiation by the sample is detected. The precise frequencies at which absorption occurs correspond to the rotational transitions of the molecule. By analyzing these transitions, the rotational constants (A, B, and C) can be determined. For benzonitrile, a near-prolate symmetric rotor, the analysis focuses on fitting the observed spectral lines to a rigid rotor model.

Gas Electron Diffraction (GED)

Gas electron diffraction provides complementary information on the molecular structure. In a GED experiment, a high-energy beam of electrons is scattered by the gas-phase benzonitrile molecules. The resulting diffraction pattern is analyzed to determine the internuclear distances.

Experimental Protocol: Gas Electron Diffraction

In a gas electron diffraction experiment, a volatile sample of benzonitrile is introduced into a high-vacuum chamber, where it is crossed by a monochromatic electron beam. The scattered electrons form a diffraction pattern on a detector. The intensity of the scattered electrons is recorded as a function of the scattering angle. This diffraction pattern is then mathematically transformed to yield a radial distribution curve, from which the bond lengths and angles of the molecule can be derived.

Summary of Molecular Geometry Data

The following table summarizes the key bond lengths and angles of benzonitrile as determined by gas-phase experimental techniques.

Parameter	Value (Å or °)	Method
Bond Lengths
C-C (aromatic, avg.)	~1.395	GED
C-C≡N	~1.45	GED
C≡N	~1.158	Microwave
C-H (aromatic, avg.)	~1.084	Microwave
Bond Angles
∠C-C-C (aromatic)	~120	GED
∠C-C-H (aromatic)	~120	Microwave
∠C-C-C≡N	~180	GED

Crystal Structure in the Solid State

While the molecular geometry of benzonitrile in the gas phase is well-established, obtaining a definitive crystal structure of pure, unsubstituted benzonitrile has proven to be more challenging. Benzonitrile is a liquid at room temperature, and its low melting point (-13 °C) necessitates low-temperature crystallographic techniques. Detailed crystallographic data for several substituted benzonitrile derivatives are available and provide valuable insights into the expected packing and intermolecular interactions.

Crystallographic Data of Benzonitrile Derivatives

The study of benzonitrile derivatives provides a framework for understanding the crystal engineering principles that govern the solid-state assembly of these molecules. For instance, the crystal structure of 3-nitrobenzonitrile (B78329) has been determined by low-temperature single-crystal X-ray diffraction.

Table 1: Crystallographic Data for 3-Nitrobenzonitrile [1][2]

Parameter	Value
Chemical Formula	C₇H₄N₂O₂
Crystal System	Monoclinic
Space Group	P2₁
a (Å)	3.867(2)
b (Å)	14.004(7)
c (Å)	6.829(3)
β (°)	103.49(4)
Volume (ų)	360.1(3)
Z	2
Temperature (K)	150

The crystal packing of 3-nitrobenzonitrile is characterized by π-π stacking interactions between the aromatic rings of adjacent molecules.[1][2]

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of the crystal structure of a low-melting compound like benzonitrile or its derivatives requires specialized techniques for in-situ crystallization and data collection at cryogenic temperatures.

Detailed Methodology:

• Crystal Growth: A single crystal of the compound is grown in a capillary or on a cryo-loop by carefully cooling the liquid sample below its melting point. A controlled cooling rate is crucial to obtain a single, well-diffracting crystal.

• Mounting: The crystal is mounted on a goniometer head in a stream of cold nitrogen gas (typically around 100-150 K) to maintain its crystalline state and reduce thermal vibrations.

• Data Collection: The crystal is irradiated with a monochromatic X-ray beam. The diffracted X-rays are collected on a detector as the crystal is rotated. A complete dataset consists of thousands of reflections at different crystal orientations.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The positions of the atoms within the asymmetric unit are determined using direct methods or Patterson methods. The structural model is then refined against the experimental data to obtain the final, accurate crystal structure.

Visualization of Experimental Workflow

The logical flow from sample preparation to the final determination of the crystal and molecular structure can be visualized as follows:

Caption: Workflow for determining the molecular and crystal structure of benzonitrile.

Conclusion

The molecular geometry of benzonitrile in the gas phase is well-defined, characterized by a planar aromatic ring and a linear cyano group. While the crystal structure of pure benzonitrile remains an area for further investigation, the analysis of its derivatives provides a strong foundation for predicting its solid-state behavior. The experimental protocols and data presented in this guide are essential for researchers and professionals working with benzonitrile and related compounds, aiding in the rational design of new materials and pharmaceuticals. The combination of gas-phase and solid-state structural data offers a complete picture of the geometric properties of this important molecule.

References

• 1. Crystallography Open Database (COD) - PubChem Data Source [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Interstellar Beacon: A Technical Guide to the Detection of Benzonitrile

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

The discovery of benzonitrile (C₆H₅CN) in the interstellar medium (ISM) represents a landmark achievement in astrochemistry, providing the first definitive detection of a benzene-ring-containing molecule in a cold, dark molecular cloud. This technical guide offers an in-depth overview of the detection of interstellar benzonitrile, focusing on the observational techniques, experimental verification, and the astrochemical significance of this discovery. It is intended to serve as a comprehensive resource for professionals in astrophysics, chemistry, and pharmacology, highlighting the intricate pathways of molecular complexity in the cosmos and the potential for interstellar molecules to inform our understanding of fundamental chemical processes.

Introduction

The interstellar medium, the vast expanse between stars, is a surprisingly rich chemical reservoir, harboring a diverse array of molecules ranging from simple diatomics to complex organic species. Among these, aromatic molecules, particularly polycyclic aromatic hydrocarbons (PAHs), have long been hypothesized to be widespread, playing a crucial role in the physical and chemical evolution of galaxies. However, the direct detection of individual aromatic molecules in the cold, dense regions where stars and planets form has been a formidable challenge.

The unambiguous identification of benzonitrile in the Taurus Molecular Cloud-1 (TMC-1) by McGuire et al. in 2018 marked a significant breakthrough.[1][2][3] This discovery not only confirmed the presence of a fundamental aromatic structure in a pre-stellar environment but also provided a crucial link to the long-standing mystery of the carriers of the unidentified infrared (UIR) bands, a series of emission features observed throughout the universe and widely attributed to PAHs.[1][2][4] Benzonitrile's distinct rotational spectrum, a consequence of its permanent dipole moment, made it an ideal target for radio astronomical searches, paving the way for a deeper understanding of aromatic chemistry in space.[5]

This guide will detail the observational campaign that led to the discovery of benzonitrile, the laboratory spectroscopy that underpinned its identification, and the current understanding of its formation and chemical role in the ISM.

Observational Detection in the Taurus Molecular Cloud-1

The first successful detection of benzonitrile was achieved using the National Science Foundation's Green Bank Telescope (GBT), a 100-meter diameter radio telescope known for its high sensitivity.[2][6] The target of these observations was the Taurus Molecular Cloud-1 (TMC-1), a cold, dark cloud located approximately 430 light-years from Earth, renowned for its rich and complex chemical inventory.[5][7]

Observational Parameters

The GBT observations were part of a larger spectral line survey targeting TMC-1. The key observational parameters for the detection of benzonitrile are summarized in the table below.

Parameter	Value	Reference
Telescope	Green Bank Telescope (GBT)	[2]
Target Source	Taurus Molecular Cloud-1 (TMC-1)	[5]
Frequency Coverage	18 GHz - 23 GHz (in the relevant range for detection)	[8][9]
Spectral Resolution	5.7 kHz	[8][9]
Sensitivity (TA*)	2 - 5 mK	[8][9]
Derived Column Density (NT)	4 x 1011 cm-2	[8][9]
Excitation Temperature (Tex)	7 K	[8][9]
Linewidth	0.4 km s-1	[8][9]
Local Standard of Rest Velocity (vlsr)	5.83 km s-1	[8][9]

Detected Rotational Transitions

The identification of benzonitrile was based on the detection of nine distinct hyperfine-resolved rotational transitions in the 18-23 GHz frequency range. The observed frequencies were in excellent agreement with laboratory measurements.

Rotational Transition (J'Ka',Kc' - J"Ka",Kc")	Observed Frequency (MHz)
72,6 - 62,5	23111.0
70,7 - 60,6	23106.1
71,7 - 61,6	23102.3
62,5 - 52,4	20096.3
60,6 - 50,5	20091.5
61,6 - 51,5	20088.1
52,4 - 42,3	17081.5
50,5 - 40,4	17076.9
51,5 - 41,4	17073.9

Data sourced from McGuire et al. (2018).

Experimental Protocols

Astronomical Observation Workflow

The detection of benzonitrile in TMC-1 involved a meticulous observational and data analysis workflow. The high sensitivity of the GBT was crucial for detecting the faint emission signals from this complex molecule.

GBT Observational Workflow for Benzonitrile Detection.

Laboratory Rotational Spectroscopy

The definitive identification of interstellar molecules relies on precise laboratory measurements of their rotational spectra. For benzonitrile, extensive laboratory work provided the fundamental spectroscopic constants necessary to predict and confirm the astronomical observations.

The primary technique used is Fourier-transform microwave (FTMW) spectroscopy. A typical experimental setup involves:

• Sample Introduction: A gaseous sample of benzonitrile, often seeded in an inert carrier gas like neon or argon, is introduced into a high-vacuum chamber.

• Supersonic Expansion: The gas mixture is expanded through a pulsed nozzle into the vacuum chamber. This process cools the molecules to very low rotational temperatures (a few Kelvin), simplifying the spectrum by populating only the lowest energy levels.

• Microwave Excitation: The cooled molecules are irradiated with a short, high-power microwave pulse. This pulse excites a coherent polarization of the molecules.

• Free Induction Decay (FID): After the excitation pulse, the coherently rotating molecules emit a faint microwave signal, known as the free induction decay (FID).

• Detection and Fourier Transform: The FID is detected by a sensitive microwave receiver, digitized, and then Fourier-transformed to yield the frequency-domain rotational spectrum with very high resolution.

This technique allows for the precise determination of the rotational constants and hyperfine structure of the molecule, which are essential for unambiguous astronomical identification.

Chemical Formation and Significance

The presence of benzonitrile in a cold dark cloud like TMC-1 provides crucial insights into the chemical pathways that lead to the formation of aromatic molecules in the early stages of star and planet formation.

Proposed Formation Pathway

The leading hypothesis for the formation of benzonitrile in the ISM is the neutral-neutral reaction between the cyanide radical (CN) and benzene (B151609) (C₆H₆).[10] This reaction is thought to be efficient at the low temperatures characteristic of molecular clouds.

Reaction: C₆H₆ + CN → C₆H₅CN + H

This proposed pathway is significant because it implies the presence of a substantial reservoir of benzene in TMC-1.[5] Benzene itself is non-polar and therefore lacks a rotational spectrum, making it extremely difficult to detect via radio astronomy in cold environments. Benzonitrile, with its strong dipole moment, thus serves as an invaluable proxy for the existence of its parent molecule, benzene.[10]

Proposed formation pathway of benzonitrile in the ISM.

Astrochemical Models

Astrochemical models of TMC-1 have been updated to include the formation pathway of benzonitrile.[1] These models, which incorporate a vast network of chemical reactions, aim to reproduce the observed abundances of molecules in the cloud. The inclusion of the C₆H₆ + CN reaction in these models has shown that it can account for the observed column density of benzonitrile in TMC-1, further supporting this formation mechanism.[1]

Link to Polycyclic Aromatic Hydrocarbons (PAHs)

The detection of benzonitrile is a critical step towards understanding the formation of larger and more complex PAHs in the ISM. Simple aromatic molecules like benzonitrile are considered to be fundamental building blocks for the bottom-up synthesis of PAHs. Subsequent reactions, such as the addition of other small hydrocarbon radicals, could lead to the growth of more complex, multi-ring aromatic structures.

Conclusion and Future Directions

The detection of benzonitrile in the interstellar medium has opened a new window into the study of aromatic chemistry in the cosmos. This discovery, made possible by the sensitivity of the Green Bank Telescope and underpinned by precise laboratory spectroscopy, provides the first direct evidence for the presence of a benzene-ring molecule in a pre-stellar core.

The key takeaways from this technical guide are:

• Benzonitrile is a confirmed interstellar molecule: Its detection in TMC-1 is robust, based on multiple, hyperfine-resolved rotational transitions.

• It serves as a proxy for interstellar benzene: The most likely formation pathway for benzonitrile implies a significant abundance of benzene, a molecule that is otherwise challenging to detect in cold environments.

• A crucial link to PAH chemistry: Benzonitrile represents a fundamental building block in the bottom-up formation of larger, more complex PAHs, which are thought to be ubiquitous in the universe.

Future research in this area will focus on several key directions. Deeper and more extensive spectral line surveys with next-generation radio telescopes will search for other aromatic molecules and their derivatives, providing a more complete census of the aromatic inventory of molecular clouds. Further laboratory and theoretical studies are needed to elucidate the full network of chemical reactions involved in the formation and destruction of benzonitrile and other aromatics. Ultimately, understanding the life cycle of these molecules will provide profound insights into the chemical origins of stars, planets, and potentially, life itself.

References

• 1. researchgate.net [researchgate.net]
• 2. pnas.org [pnas.org]
• 3. Low D/H ratio for benzonitrile in TMC-1: Implication for the origin of polycyclic aromatic hydrocarbons in cold dark clouds | Astronomy & Astrophysics (A&A) [aanda.org]
• 4. Low D/H ratio for benzonitrile in TMC-1: Implication for the origin of polycyclic aromatic hydrocarbons in cold dark clouds | Astronomy & Astrophysics (A&A) [aanda.org]
• 5. Ionic fragmentation products of benzonitrile as important intermediates in the growth of polycyclic aromatic hydrocarbons - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP05574D [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Electronic and vibrational spectroscopy of benzonitrile cation for astrochemical consideration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Toward the identification of cyano-astroCOMs via vibrational features: benzonitrile as a test case [frontiersin.org]
• 9. theop11.chem.elte.hu [theop11.chem.elte.hu]
• 10. pubs.aip.org [pubs.aip.org]

Benzonitrile: A Technical Guide to Safe Handling, Storage, and Disposal

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, handling, and disposal protocols for benzonitrile. Adherence to these guidelines is critical for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties

Benzonitrile is a colorless liquid with a characteristic almond-like odor.[1][2][3][4][5] It is crucial to understand its physical and chemical properties to handle it safely.

Property	Value	References
Molecular Formula	C₇H₅N	[1][6]
Molecular Weight	103.12 g/mol	[1][3][6][7]
Appearance	Clear, colorless to light yellow liquid	[1][2][3][4][5][8]
Odor	Almond-like	[1][2][3][4][5][9]
Boiling Point	190.7 - 191.3 °C (375.3 - 376.3 °F)	[1][2][6]
Melting Point	-13 °C (9 °F)	[1][2][6]
Flash Point	71 - 75 °C (161 - 167 °F)	[1][2][3][8][10]
Autoignition Temperature	550 °C (1,022 °F)	[2][8]
Density	1.01 g/cm³ at 20 °C	[1][2]
Vapor Pressure	0.768 mmHg at 25 °C	[1][10]
Water Solubility	Slightly soluble (2 g/100 ml at 25 °C)	[1][2][3][4][6]
Explosive Limits	Lower: 1.4%, Upper: 7.2%	[2][8]

Toxicological Data

Benzonitrile is harmful if swallowed, inhaled, or absorbed through the skin.[8][11] Acute exposure can lead to irritation of the eyes, skin, and respiratory tract.[8][12] High-level exposure may cause more severe symptoms, including respiratory distress, convulsions, and even death.[8][9]

Toxicity Metric	Value	Species	Route	References
LD50	971 - 1400 mg/kg	Mouse	Oral	[8]
LD50	690 - 1500 mg/kg	Rat	Oral
LD50	800 mg/kg	Rabbit	Oral	[8]
LD50	1200 - 2000 mg/kg	Rat	Dermal	[8]
LD50	1250 - 1400 mg/kg	Rabbit	Dermal	[8][12]
LC50	1800 mg/m³	Mouse	Inhalation	[8]
LC50	>8 mg/L	Rat	Inhalation (4 hours)

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling benzonitrile to prevent exposure.

PPE Category	Specification	Rationale	References
Eye/Face Protection	Chemical splash goggles and a face shield.	Protects against splashes and vapors that can cause eye irritation.	[8][10][11][12][13]
Skin Protection	Solvent-resistant gloves (e.g., nitrile rubber), lab coat, and appropriate protective clothing.	Prevents skin contact, which can cause irritation and systemic toxicity through absorption.	[8][10][11][13][14][15]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If ventilation is inadequate, a NIOSH/MSHA approved respirator should be used.	Minimizes inhalation of harmful vapors.	[8][10][11][13][15]

Handling and Storage Guidelines

Proper handling and storage are crucial to prevent accidents and maintain the chemical's stability.

General Handling Workflow

Caption: General Handling Workflow for Benzonitrile.

Handling Precautions:

• Work in a well-ventilated area, preferably under a chemical fume hood.[8][16][17]

• Avoid contact with skin, eyes, and clothing.[8][11][16][17]

• Do not eat, drink, or smoke in areas where benzonitrile is handled.[10][11][12][14]

• Keep containers tightly closed when not in use.[7][8][11]

• Ground and bond containers when transferring material to prevent static discharge.[18]

• Wash hands thoroughly after handling.[8][11][14][18]

Storage Recommendations:

• Store in a cool, dry, well-ventilated area away from incompatible substances.[8][17]

• Keep containers tightly closed.[7][8][11]

• Store away from sources of heat, sparks, and open flames.[8][10][13]

• Incompatible materials include strong oxidizing agents, strong acids, strong bases, and reducing agents.[8][10][11]

Spill and Leak Procedures

In the event of a spill or leak, follow these procedures to ensure safety and proper cleanup.

Benzonitrile Spill Response Protocol

Caption: Benzonitrile Spill Response Protocol.

Experimental Protocol for Spill Cleanup:

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.[10][11]

• Remove Ignition Sources: Eliminate all sources of ignition, such as open flames, sparks, and hot surfaces.[8][10][14]

• Ventilate: Ensure the area is well-ventilated.[8][10][11]

• Personal Protection: Don the appropriate personal protective equipment (PPE), including respiratory protection, chemical-resistant gloves, and eye protection.[8][11]

• Containment: For small spills, absorb the liquid with an inert, non-combustible material such as vermiculite, dry sand, or earth.[8][10][14][17] For large spills, dike the area to prevent spreading.[14][19]

• Collection: Carefully collect the absorbed material and place it into a suitable, sealed, and properly labeled container for hazardous waste disposal.[8][10][14][17]

• Decontamination: Clean the spill area thoroughly with soap and water, and ventilate the area until it is clean.[10]

• Disposal: Dispose of the contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[10][11][18]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure to benzonitrile.

First Aid for Benzonitrile Exposuredot

References

• 1. Benzonitrile - Sciencemadness Wiki [sciencemadness.org]
• 2. Benzonitrile | 100-47-0 [chemicalbook.com]
• 3. Benzonitrile | C6H5(CN) | CID 7505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. BENZONITRILE - Ataman Kimya [atamanchemicals.com]
• 6. benzonitrile [chemister.ru]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. Benzonitrile - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. nj.gov [nj.gov]
• 11. lobachemie.com [lobachemie.com]
• 12. echemi.com [echemi.com]
• 13. Page loading... [guidechem.com]
• 14. vigon.com [vigon.com]
• 15. benchchem.com [benchchem.com]
• 16. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 17. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 18. fishersci.com [fishersci.com]
• 19. cdn.chemservice.com [cdn.chemservice.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory-Scale Synthesis of Benzonitrile from Benzamide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the laboratory-scale synthesis of benzonitrile via the dehydration of benzamide (B126). Three distinct methods are presented, employing different dehydrating agents: ammonium (B1175870) sulphamate, phosphorus pentoxide with microwave irradiation, and cyanuric chloride. These protocols offer varying conditions and yields, providing researchers with flexible options depending on available equipment and desired outcomes.

Introduction

Benzonitrile is a versatile chemical intermediate widely utilized in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The dehydration of benzamide is a common and effective method for its preparation on a laboratory scale. This process involves the removal of a water molecule from the primary amide functional group to form the corresponding nitrile. This document outlines three reliable methods for this transformation, each with its own advantages in terms of reaction time, yield, and reagent handling.

Data Summary

The following table summarizes the key quantitative data from the described experimental protocols for the synthesis of benzonitrile from benzamide.

Dehydrating Agent	Reactants & Stoichiometry	Reaction Time	Temperature	Yield (%)
Ammonium Sulphamate	Benzamide (87g), Ammonium Sulphamate (100g)	5 hours	150-200°C	66%[1]
Phosphorus Pentoxide (Microwave)	Benzamide, Phosphorus Pentoxide	1-2.5 minutes	N/A (Microwave)	~90%[2][3]
Cyanuric Chloride	4-Bromobenzamide (B181206) (300mg), Cyanuric Chloride (183mg)	3.5 hours	0°C to Room Temp	95% (for 4-bromobenzonitrile)

Experimental Protocols

Protocol 1: Dehydration of Benzamide using Ammonium Sulphamate

This method utilizes ammonium sulphamate as a dehydrating agent and involves a two-stage heating process.

Materials:

• Benzamide (87 g)

• Ammonium sulphamate (100 g)[1]

• 500 mL round-bottom flask

• Heating mantle

• Simple distillation apparatus

• Stir bar

• Aluminum foil

Procedure:

• Ensure both benzamide and ammonium sulphamate are dry.

• Add 87 g of benzamide and 100 g of ammonium sulphamate to a 500 mL round-bottom flask containing a stir bar.[1]

• Set up the flask for simple distillation using a heating mantle.

• Heat the mixture to 150-160°C. At this temperature, the reactants will melt and react to form an N-benzoylsulphamate intermediate, liberating ammonia (B1221849) gas.[1]

• Maintain this temperature for 3.5 hours.[1]

• Slowly increase the temperature to 200°C over 1.5 hours.[1]

• At temperatures above 190°C, the intermediate decomposes to form benzonitrile and ammonium bisulphate.[1]

• The benzonitrile product can be collected via distillation. Due to the high boiling point of benzonitrile (191°C), which is close to the reaction temperature, steam distillation may be required for efficient collection.[1]

• Wash the collected benzonitrile twice with distilled water.[1]

• Dry the product with a suitable drying agent, such as calcium chloride.[1]

• Decant the final product into a pre-weighed amber glass bottle for storage.

Diagram of Experimental Workflow:

Caption: Workflow for Benzonitrile Synthesis using Ammonium Sulphamate.

Protocol 2: Microwave-Assisted Dehydration of Benzamide using Phosphorus Pentoxide

This protocol offers a rapid and high-yielding synthesis of benzonitrile using microwave irradiation in the presence of phosphorus pentoxide.

Materials:

• Benzamide

• Phosphorus pentoxide (P₂O₅)

• Microwave reactor

• Appropriate reaction vessel for microwave synthesis

Procedure:

• In a suitable microwave reactor vessel, mix benzamide with phosphorus pentoxide. The exact molar ratio should be determined based on the scale of the reaction, with P₂O₅ acting as the dehydrating agent.

• Place the vessel in the microwave reactor.

• Irradiate the mixture for 1 to 2.5 minutes.[2][3] The reaction proceeds rapidly under these conditions.

• After the reaction is complete, allow the vessel to cool to room temperature.

• The benzonitrile product can be isolated from the reaction mixture. This may involve techniques such as extraction and subsequent distillation for purification.

Diagram of Experimental Workflow:

Caption: Workflow for Microwave-Assisted Benzonitrile Synthesis.

Protocol 3: Dehydration of Benzamide using Cyanuric Chloride

This method describes the synthesis of a substituted benzonitrile using cyanuric chloride as the dehydrating agent at low to ambient temperatures. The protocol is demonstrated for 4-bromobenzamide but can be adapted for benzamide.

Materials:

• 4-Bromobenzamide (or Benzamide)

• Cyanuric chloride

• Dimethylformamide (DMF)

• Water

• Ethyl acetate (B1210297)

• 2 M HCl

• Saturated NaHCO₃ solution

• Brine

• Sodium sulfate (B86663)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve 4-bromobenzamide (300 mg, 1.5 mmol) in DMF (3 mL) in a suitable reaction flask.

• Cool the solution to 0°C in an ice bath.

• Add cyanuric chloride (183 mg, 1.0 mmol, 0.67 eq.) to the cooled solution.

• Stir the reaction mixture at room temperature for 3.5 hours.

• Quench the reaction by adding water (15 mL).

• Extract the aqueous solution with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash sequentially with 2 M HCl (15 mL), saturated NaHCO₃ solution (15 mL), and brine (15 mL).

• Dry the organic layer over sodium sulfate and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate:hexane = 1:4) to obtain the pure benzonitrile derivative.

Diagram of Experimental Workflow:

Caption: Workflow for Benzonitrile Synthesis using Cyanuric Chloride.

Purification of Benzonitrile

Impure benzonitrile can be purified by several methods. A common procedure involves drying the product followed by distillation.

General Purification Protocol:

• Dry the crude benzonitrile with a suitable drying agent such as CaSO₄, CaCl₂, MgSO₄, or K₂CO₃.[4]

• For removal of isonitriles, a preliminary treatment with concentrated HCl can be performed until the characteristic odor is gone, followed by drying with K₂CO₃.[4]

• Distill the dried benzonitrile from phosphorus pentoxide (P₂O₅) under reduced pressure (boiling point 69°C/10mmHg).[4] Collect the middle fraction.

• Alternatively, steam distillation can be used to remove small quantities of carbylamine. The distillate should then be extracted into an organic solvent like ether, washed with dilute Na₂CO₃, and dried over CaCl₂. After removing the ether, the residue can be distilled.[4]

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Preparation of Benzonitrile by Dehydration of Benzamide with Phosphorus Pentoxide in Microwave Medium | Chemické listy [chemicke-listy.cz]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Benzonitrile via the Rosenmund-von Braun Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Rosenmund-von Braun reaction is a well-established and valuable method for the synthesis of aryl nitriles, including the parent compound, benzonitrile. This reaction involves the cyanation of an aryl halide with a copper(I) cyanide reagent.[1][2] Historically, the reaction required harsh conditions, such as high temperatures and polar, high-boiling point solvents.[1] However, modern advancements have led to the development of milder protocols, often employing catalytic amounts of copper and various promoters, enhancing the reaction's utility and functional group tolerance.[3] Benzonitrile is a key intermediate in the synthesis of numerous pharmaceuticals, agrochemicals, and other fine chemicals.

Reaction Mechanism and Principles

The classical Rosenmund-von Braun reaction likely proceeds through an oxidative addition of the aryl halide to a copper(I) species, forming a Cu(III) intermediate. This is followed by reductive elimination to yield the desired aryl nitrile and a copper(I) halide.[1] The use of polar, high-boiling solvents such as pyridine (B92270), nitrobenzene, or dimethylformamide (DMF) is typical to facilitate the reaction at elevated temperatures, often up to 200°C.[1]

Recent modifications to the reaction have focused on improving yields and reducing the severity of the reaction conditions. The use of promoters, such as L-proline, has been shown to facilitate the reaction at significantly lower temperatures (80–120 °C), making it more amenable to sensitive substrates.[3]

Comparative Data for Benzonitrile Synthesis

The following table summarizes quantitative data for the synthesis of benzonitrile from various aryl halides using the Rosenmund-von Braun reaction and its modifications.

Starting Material	Reagents and Conditions	Reaction Time	Yield (%)	Reference
Bromobenzene (B47551)	CuCN, Pyridine	High Temperature (reflux)	Not specified	[4]
Iodobenzene	NaCN, CuCN (catalytic)	473K, under pressure	Not specified	[5]
Bromobenzene	CuCN (2.0 equiv), L-proline (1.0 equiv), DMF	45 h	87	[3]
4-Methoxybromobenzene	CuCN (2.0 equiv), L-proline (1.0 equiv), DMF	45 h	81	[3]
4-Chlorophenol	CuCN (1.3 equiv), N-methyl-2-pyrrolidone	8 h	Not specified	[6]
4-Bromoanisole	CuCN (1.3 equiv), DMA	6 h	Not specified	[6]

Experimental Protocols

Protocol 1: Classical Rosenmund-von Braun Synthesis of Benzonitrile from Bromobenzene

This protocol is a general representation of the classical, high-temperature method.

Materials:

• Bromobenzene

• Copper(I) cyanide (CuCN)

• Pyridine (anhydrous)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Apparatus for reflux and distillation

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine bromobenzene and a molar excess of copper(I) cyanide.

• Add anhydrous pyridine as the solvent.

• Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• The product is typically isolated by distillation. The workup may involve dilution with an organic solvent, washing with aqueous solutions to remove copper salts, drying the organic layer, and finally, purification by distillation.

Protocol 2: L-Proline-Promoted Synthesis of Benzonitrile from Bromobenzene

This protocol is based on a milder, more modern approach.[3]

Materials:

• Bromobenzene (1.0 mmol)

• Copper(I) cyanide (CuCN) (2.0 mmol)

• L-proline (1.0 mmol)

• Anhydrous Dimethylformamide (DMF) (3 mL)

• Ethyl acetate (B1210297) (EtOAc)

• Water

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Silica (B1680970) gel for column chromatography

• Apparatus for heating and stirring under an inert atmosphere

Procedure:

• To a reaction vessel, add CuCN (2.0 mmol) and L-proline (1.0 mmol).

• Under an argon atmosphere, add anhydrous DMF (3 mL) and bromobenzene (1.0 mmol) at room temperature.

• Stir the mixture at 120 °C for 45 hours.

• After cooling the resulting suspension to room temperature, dilute it with ethyl acetate (15 mL).

• Wash the organic phase with water (3 x 4 mL).

• Dry the organic phase over anhydrous Na2SO4 and concentrate it under reduced pressure.

• Purify the residue by flash chromatography on silica gel using an appropriate eluent (e.g., a mixture of ethyl acetate and hexane) to yield benzonitrile.

Mandatory Visualizations

Signaling Pathway of the Rosenmund-von Braun Reaction

Caption: Proposed mechanism of the Rosenmund-von Braun reaction.

Experimental Workflow for L-Proline-Promoted Benzonitrile Synthesis

Caption: Workflow for L-proline-promoted benzonitrile synthesis.

References

• 1. Rosenmund-von Braun Reaction [organic-chemistry.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 4. gauthmath.com [gauthmath.com]
• 5. quora.com [quora.com]
• 6. CuI/L-proline-catalyzed coupling reactions of aryl halides with activated methylene compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Green Synthesis of Benzonitrile Facilitated by a Recyclable Ionic Liquid

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the environmentally friendly synthesis of benzonitrile from benzaldehyde (B42025), utilizing a functionalized ionic liquid that serves multiple roles as a reactant reservoir, co-solvent, and catalyst. This method offers high yields, simplified product separation, and excellent recyclability of the ionic liquid, presenting a significant improvement over traditional methods that often involve corrosive reagents and metal catalysts.

Introduction

Benzonitrile is a key intermediate in the synthesis of various pharmaceuticals, dyes, and agrochemicals.[1][2] Traditional synthesis routes often suffer from drawbacks such as harsh reaction conditions, the use of toxic reagents, and difficult product purification.[3][4][5] The application of ionic liquids (ILs) in organic synthesis has gained considerable attention due to their unique properties, including low vapor pressure, high thermal stability, and tunable solvent properties. This protocol details a green synthesis approach where a specific ionic liquid, hydroxylamine (B1172632) 1-sulfobutyl pyridine (B92270) hydrosulfate salt ((NH₂OH)₂·[HSO₃-b-Py]·HSO₄), acts as a recyclable agent for the efficient conversion of benzaldehyde to benzonitrile.[3][4][6] The ionic liquid plays a multifaceted role, acting as a co-solvent, catalyst, and phase separator, which eliminates the need for additional metal salt catalysts and simplifies the work-up procedure.[3][4][5]

Reaction Principle

The synthesis proceeds via a one-pot reaction where benzaldehyde reacts with the hydroxylamine moiety of the ionic liquid to form a benzaldoxime (B1666162) intermediate. The acidic nature of the ionic liquid then catalyzes the dehydration of this intermediate to yield benzonitrile. The ionic liquid's ability to provide the H+ ions for the protonation of the hydroxyl group in the benzaldoxime facilitates the dehydration step.[3][6]

Quantitative Data Summary

The following table summarizes the key quantitative data for the optimized synthesis of benzonitrile using the ionic liquid (NH₂OH)₂·[HSO₃-b-Py]·HSO₄.

Parameter	Value	Reference
Reactants	Benzaldehyde, (NH₂OH)₂·[HSO₃-b-Py]·HSO₄	[3][4]
Solvent	Paraxylene	[3][4]
Co-solvent/Catalyst	[HSO₃-b-Py]·HSO₄ (from the hydroxylamine salt)	[3][4]
Molar Ratio (Benzaldehyde : (NH₂OH)₂·[HSO₃-b-Py]·HSO₄)	1 : 1.5	[3][4]
Volume Ratio (Paraxylene : [HSO₃-b-Py]·HSO₄)	2 : 1	[3][4]
Reaction Temperature	120 °C	[3][4][6]
Reaction Time	2 hours	[3][4][6]
Benzaldehyde Conversion	100%	[3][4][6]
Benzonitrile Yield	100%	[3][4][6]
Ionic Liquid Recycling	Easily recovered by phase separation and can be directly reused.	[3][4][6]

Experimental Protocol

4.1. Materials

• Benzaldehyde (AR grade)

• Hydroxylamine 1-sulfobutyl pyridine hydrosulfate salt ((NH₂OH)₂·[HSO₃-b-Py]·HSO₄)

• Paraxylene (AR grade)

• Three-necked flask (100 mL)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

4.2. Procedure

• Reaction Setup: In a 100 mL three-necked flask equipped with a reflux condenser and a magnetic stirrer, add benzaldehyde (3.6 mmol), hydroxylamine 1-sulfobutyl pyridine hydrosulfate salt (5.4 mmol), and paraxylene (8 mL). To this, add the ionic liquid [HSO₃-b-Py]·HSO₄ (4 mL).[1]

• Reaction: Stir the mixture and heat it to 120 °C under reflux for 2 hours.[1][3]

• Product Separation and Ionic Liquid Recovery: After the reaction is complete, cool the mixture to room temperature. The mixture will spontaneously separate into two phases: an upper organic phase (paraxylene containing benzonitrile) and a lower ionic liquid phase.[6]

• Isolation: Separate the two phases using a separatory funnel. The upper organic phase can be analyzed by gas chromatography to determine the conversion and yield.

• Ionic Liquid Recycling: The lower ionic liquid phase can be washed with a suitable solvent to remove any residual product and then dried under vacuum to be reused in subsequent reactions.[6]

Visualizations

5.1. Reaction Pathway

Caption: Proposed reaction pathway for the synthesis of benzonitrile.

5.2. Experimental Workflow

Caption: Experimental workflow for benzonitrile synthesis.

Conclusion

This application note provides a comprehensive protocol for the green synthesis of benzonitrile using a recyclable ionic liquid. The method is highly efficient, offering quantitative yields and simplifying product isolation.[3][4][6] The reusability of the ionic liquid makes this a cost-effective and environmentally benign alternative to conventional synthetic methods, aligning with the principles of green chemistry. This approach is also applicable to the synthesis of a variety of other aromatic, heteroaromatic, and aliphatic nitriles with excellent yields.[3][4][5]

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent - RSC Advances (RSC Publishing) DOI:10.1039/C9RA02296A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Benzonitrile as a High-Temperature Reaction Solvent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzonitrile (PhCN) is a colorless aromatic nitrile with a faint almond-like odor. Its high boiling point, excellent thermal stability, and ability to dissolve a wide range of organic and inorganic compounds make it a valuable solvent for chemical reactions requiring elevated temperatures.[1] This document provides detailed application notes and protocols for the safe and effective use of benzonitrile as a high-temperature reaction solvent in various synthetic applications.

Physicochemical Properties of Benzonitrile

Benzonitrile's physical and chemical properties are key to its utility as a high-temperature solvent. Its high boiling point allows for a wide operational temperature range, while its polarity and aromatic nature enable the dissolution of diverse substrates and reagents.

Property	Value	Reference
Molecular Formula	C₇H₅N	[2]
Molar Mass	103.12 g/mol	[2]
Appearance	Clear, colorless liquid	[2]
Odor	Almond-like	[2]
Boiling Point	191 °C (376 °F)	[1]
Melting Point	-13 °C (9 °F)	[1]
Density	1.005 g/mL at 25 °C	[2]
Solubility in Water	Slightly soluble	[2]
Flash Point	71 °C (160 °F)	[2]

Safety and Handling

Benzonitrile is a hazardous chemical and must be handled with appropriate safety precautions. It is harmful if swallowed, inhaled, or absorbed through the skin.

Aspect	Precaution	Reference
General Handling	Work in a well-ventilated fume hood. Avoid contact with eyes, skin, and clothing.	[3]
Personal Protective Equipment (PPE)	Wear chemical-resistant gloves, safety goggles, and a lab coat.	[3]
Inert Atmosphere	For many high-temperature reactions, an inert atmosphere (e.g., nitrogen or argon) is required to prevent oxidation and side reactions.	[4]
Fire Safety	Keep away from open flames and sources of ignition. Use a dry chemical, foam, or carbon dioxide fire extinguisher.	[4]
Storage	Store in a tightly sealed container in a cool, dry, well-ventilated area away from incompatible substances such as strong acids, bases, and oxidizing agents.	[4]
Disposal	Dispose of as hazardous waste in accordance with local, state, and federal regulations.	[4]

Applications in High-Temperature Synthesis

Benzonitrile's properties make it an excellent solvent for a variety of high-temperature organic reactions, including cross-coupling reactions and the synthesis of heterocyclic compounds.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction used to form carbon-oxygen, carbon-nitrogen, and carbon-sulfur bonds, often requiring high temperatures.[5] Benzonitrile's high boiling point and ability to dissolve the reaction components make it a suitable solvent for these transformations.

General Protocol for Ullmann Condensation of a Phenol (B47542) with an Aryl Halide:

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add the aryl halide (1.0 equiv.), the phenol (1.2 equiv.), copper(I) catalyst (e.g., CuI, 5-10 mol%), a ligand (if necessary, e.g., 1,10-phenanthroline, 10-20 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add anhydrous benzonitrile via syringe. The volume should be sufficient to ensure proper stirring and dissolution of the reactants at the reaction temperature.

• Reaction: Heat the reaction mixture to a high temperature (typically 150-190 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent such as ethyl acetate (B1210297) and filter through a pad of celite to remove the copper catalyst and inorganic salts.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[6] While often performed in solvents like toluene (B28343) or dioxane, benzonitrile can be an effective alternative for less reactive substrates that require higher temperatures.

Catalytic Cycle of Buchwald-Hartwig Amination:

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

General Protocol for Buchwald-Hartwig Amination:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add the aryl halide (1.0 equiv.), the amine (1.2 equiv.), the palladium catalyst (e.g., Pd₂(dba)₃, 1-5 mol%), the phosphine (B1218219) ligand (e.g., XPhos, 2-10 mol%), and the base (e.g., NaOt-Bu or Cs₂CO₃, 1.4-2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas three times.

• Solvent Addition: Add anhydrous benzonitrile via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 100-180 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature, dilute with a suitable organic solvent, and filter through celite.

• Purification: Wash the filtrate with water and brine, dry the organic layer, and concentrate. Purify the crude product by column chromatography.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed cross-coupling reaction for the synthesis of C-C bonds between an organoboron compound and a halide.[7] Benzonitrile can serve as a high-boiling solvent for this reaction, particularly when dealing with less reactive coupling partners.

General Protocol for Suzuki-Miyaura Coupling:

• Reaction Setup: In a Schlenk flask, combine the aryl halide (1.0 equiv.), the boronic acid or ester (1.1-1.5 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and the base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas three times.

• Solvent Addition: Add a mixture of benzonitrile and water (e.g., 10:1 v/v) via syringe.

• Reaction: Heat the mixture to a high temperature (typically 100-150 °C) with vigorous stirring.

• Monitoring: Follow the reaction's progress using TLC or GC-MS.

• Work-up: Cool the reaction mixture, dilute with an organic solvent, and wash with water and brine.

• Purification: Dry the organic phase, concentrate, and purify the residue by column chromatography.

Experimental Workflows and Decision Making

The successful execution of high-temperature reactions requires careful planning and execution. The following diagrams illustrate a general workflow for setting up such reactions and a decision tree for selecting an appropriate high-boiling solvent.

Caption: General workflow for a high-temperature reaction.

Caption: Decision tree for high-boiling solvent selection.

Conclusion

Benzonitrile is a versatile and effective high-temperature solvent for a range of organic transformations. Its high boiling point, thermal stability, and favorable dissolution properties make it a valuable tool for researchers in organic synthesis and drug development. Proper safety precautions are paramount when handling this chemical. The protocols and workflows provided in this document offer a guide for the successful implementation of benzonitrile in high-temperature reactions.

References

• 1. Sixty Solvents [chem.rochester.edu]
• 2. Benzonitrile | C6H5(CN) | CID 7505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. How Do You Make An Inert Atmosphere In A Furnace? A 2-Step Guide To Prevent Oxidation - Kintek Solution [kindle-tech.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: Benzonitrile as a Ligand in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of bis(benzonitrile)palladium(II) chloride, [PdCl₂(PhCN)₂], as a versatile and efficient precatalyst in a variety of palladium-catalyzed cross-coupling reactions. This air-stable, solid compound offers significant advantages in handling and storage, making it a practical choice for both academic and industrial research, including drug development.[1][2] The benzonitrile ligands are weakly coordinating and can be readily displaced by stronger ligands, such as phosphines or N-heterocyclic carbenes (NHCs), allowing for the in situ formation of the catalytically active Pd(0) species.[1] This adaptability makes it a valuable precursor for a broad range of transformations crucial for the synthesis of pharmaceuticals, functional materials, and complex molecular architectures.[1]

Overview of Bis(benzonitrile)palladium(II) Chloride

Bis(benzonitrile)palladium(II) chloride is a Pd(II) complex that serves as a precatalyst. For the catalytic cycle of most cross-coupling reactions to begin, the Pd(II) center must be reduced in situ to the active Pd(0) species.[2] This reduction can be effected by various components in the reaction mixture, including phosphine (B1218219) ligands, amines, or solvents. The labile nature of the benzonitrile ligands is key to its utility, as they are easily substituted by the desired ancillary ligands that stabilize the active catalyst and influence its reactivity and selectivity.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of C-C bonds between organoboron compounds and organohalides. [PdCl₂(PhCN)₂] is an effective precatalyst for this reaction, often in combination with phosphine ligands.[1]

Quantitative Data for Suzuki-Miyaura Coupling

Entry	Aryl Halide	Arylboronic Acid	Product	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	TON	Ref.
1	4-Bromotoluene	Phenylboronic acid	4-Methyl-1,1'-biphenyl	[PdCl₂(PhCN)₂] / SPhos	K₂CO₃	Toluene (B28343)/H₂O	80-100	2-12	96	9600	[1]
2	4-Bromoanisole	Phenylboronic acid	4-Methoxy-1,1'-biphenyl	[PdCl₂(PhCN)₂] / PPh₃	K₂CO₃	Toluene/H₂O	80-100	-	>95	-
3	1-Bromo-4-fluorobenzene	4-Methoxyphenylboronic acid	4-Fluoro-4'-methoxy-1,1'-biphenyl	[PdCl₂(PhCN)₂] / PPh₃	K₂CO₃	Toluene/H₂O	80-100	-	>95	-
4	2-Bromopyridine	3-Methylphenylboronic acid	2-(m-Tolyl)pyridine	[PdCl₂(PhCN)₂] / PPh₃	K₂CO₃	Toluene/H₂O	80-100	-	>92	-

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of an aryl bromide with an arylboronic acid.

• Reagents:

  • Aryl bromide (1.0 mmol, 1.0 equiv)

  • Arylboronic acid (1.2 mmol, 1.2 equiv)

  • Bis(benzonitrile)palladium(II) chloride (0.005-0.02 mmol, 0.5-2 mol%)

  • Phosphine ligand (e.g., SPhos or PPh₃) (0.01-0.04 mmol, 1-4 mol%)

  • Base (e.g., K₂CO₃) (2.0 mmol, 2.0 equiv)

  • Anhydrous, degassed solvent (e.g., Toluene/water 5:1, 6 mL)

• Procedure:

  • To an oven-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl bromide, arylboronic acid, and base.

  • In a separate vial, dissolve the bis(benzonitrile)palladium(II) chloride and phosphine ligand in the solvent.

  • Add the catalyst solution to the Schlenk flask via syringe.

  • Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

  • Upon completion, cool the reaction to room temperature.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.[1]

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Heck Reaction

The Mizoroki-Heck reaction is a key method for forming substituted alkenes through the coupling of an unsaturated halide with an alkene. [PdCl₂(PhCN)₂] is a versatile precatalyst for this transformation.

Quantitative Data for Heck Reaction

Entry	Aryl Halide	Alkene	Product	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	TON	Ref.
1	Iodobenzene	Styrene	(E)-Stilbene	[PdCl₂(PhCN)₂]	Et₃N	DMF	100-120	-	95	1900	[1]
2	4-Iodoanisole	n-Butyl acrylate	(E)-Butyl 4-methoxycinnamate	[PdCl₂(PhCN)₂]	K₂CO₃	NMP	120	4	92	-	[2]
3	1-Bromonaphthalene	Styrene	(E)-1-(2-Phenylethenyl)naphthalene	[PdCl₂(PhCN)₂] / PPh₃	NaOAc	DMF	140	6	88	-	[2]
4	4-Chlorobenzonitrile	n-Butyl acrylate	(E)-Butyl 4-cyanocinnamate	[PdCl₂(PhCN)₂] / P(t-Bu)₃	Cs₂CO₃	Dioxane	120	12	78	-	[2]

Experimental Protocol: Heck Reaction

This protocol provides a general method for the Heck reaction.

• Reagents:

  • Aryl halide (1.0 mmol, 1.0 equiv)

  • Alkene (1.2 mmol, 1.2 equiv)

  • Bis(benzonitrile)palladium(II) chloride (0.01 mmol, 1 mol%)

  • Ligand (if used, e.g., PPh₃) (0.02 mmol, 2 mol%)

  • Base (e.g., Et₃N or K₂CO₃) (2.0 mmol, 2.0 equiv)

  • Anhydrous, degassed solvent (e.g., DMF or NMP) (3-5 mL)

• Procedure:

  • To an oven-dried Schlenk flask or sealed tube, add the aryl halide, base, ligand (if used), and bis(benzonitrile)palladium(II) chloride.

  • Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

  • Add the alkene and the anhydrous, degassed solvent via syringe.

  • Seal the flask or tube and heat in a preheated oil bath to the desired temperature (e.g., 100-140 °C).

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Catalytic Cycle for Heck Reaction

Caption: Catalytic cycle of the Mizoroki-Heck reaction.

Sonogashira Coupling

The Sonogashira coupling is a highly efficient method for the formation of C-C bonds between terminal alkynes and aryl or vinyl halides.[1] Catalyst systems derived from [PdCl₂(PhCN)₂] are effective for this transformation, and can be used in both copper-catalyzed and copper-free protocols.[1]

Quantitative Data for Sonogashira Coupling

Entry	Aryl Halide	Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
1	Iodobenzene	Phenylacetylene	[PdCl₂(PhCN)₂] / CuI	DBU	Toluene	80	18	95	[1]
2	4-Bromotoluene	Phenylacetylene	[PdCl₂(PhCN)₂] / P(t-Bu)₃ / CuI	Diisopropylamine	Dioxane	RT	4	98	[1]
3	1-Iodonaphthalene	1-Hexyne	[PdCl₂(PhCN)₂] / CuI	Et₃N	THF	65	6	93	[1]
4	4-Bromoacetophenone	Trimethylsilylacetylene	[PdCl₂(PhCN)₂] / PPh₃	Piperidine	DMF	RT	24	85 (Cu-free)	[1]

Experimental Protocol: Sonogashira Coupling (Copper-Catalyzed)

This protocol is a representative example for the coupling of an aryl iodide with a terminal alkyne.

• Reagents:

  • Aryl iodide (1.0 mmol, 1.0 equiv)

  • Terminal alkyne (1.2 mmol, 1.2 equiv)

  • Bis(benzonitrile)palladium(II) chloride (0.01 mmol, 1.0 mol%)

  • Copper(I) iodide (0.02 mmol, 2.0 mol%)

  • Base (e.g., DBU or Et₃N) (2.0 mmol, 2.0 equiv)

  • Anhydrous toluene (4 mL)

• Procedure:

  • To a dry Schlenk tube under an inert atmosphere, add bis(benzonitrile)palladium(II) chloride, copper(I) iodide, and the aryl iodide.

  • Add anhydrous toluene via syringe, followed by the terminal alkyne and the base.

  • Seal the tube and heat the reaction mixture to 80 °C with stirring for 18 hours.

  • Monitor the reaction progress by TLC or GC.

  • Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Filter the mixture and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography.[1]

Catalytic Cycles for Sonogashira Coupling

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Dehydration of Benzamide to Benzonitrile: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical synthesis of benzonitrile through the dehydration of benzamide (B126). The conversion of primary amides to nitriles is a fundamental transformation in organic synthesis, crucial for the preparation of various intermediates in pharmaceutical and materials science research.[1][2] This guide outlines two distinct and effective methods for this conversion, utilizing different dehydrating agents, and includes protocols for product purification and characterization.

Comparative Data of Dehydration Protocols

The selection of a dehydration method often depends on factors such as reagent availability, reaction conditions, and desired yield. Below is a summary of quantitative data for two common protocols for the dehydration of benzamide.

Dehydrating Agent	Solvent	Reaction Temperature	Reaction Time	Yield (%)	Reference
Phosphorus Pentoxide (P₂O₅)	None (Neat)	220-240°C	1-2.5 min (Microwave)	90	[3][4]
Phosphorus Trichloride (B1173362) (PCl₃)	Chloroform (B151607) (CHCl₃)	0°C to Reflux	Not Specified	Good to Excellent	[1]

Experimental Protocols

The following sections provide detailed, step-by-step procedures for the synthesis of benzonitrile from benzamide using two different dehydrating agents.

Protocol 1: Dehydration using Phosphorus Pentoxide (P₂O₅) under Microwave Irradiation

This method offers a rapid and high-yielding synthesis of benzonitrile using a strong dehydrating agent under solvent-free conditions, accelerated by microwave heating.[3][4]

Materials:

• Benzamide

• Phosphorus Pentoxide (P₂O₅)

• Dichloromethane (B109758) (CH₂Cl₂)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica (B1680970) Gel for column chromatography

• Ethyl acetate (B1210297) (EtOAc)

• Light petroleum

Equipment:

• Microwave reactor

• Round-bottom flask

• Magnetic stirrer

• Apparatus for vacuum distillation or column chromatography

• Rotary evaporator

Procedure:

• Reaction Setup: In a suitable microwave reactor vessel, thoroughly mix benzamide (e.g., 1 mmol, 0.121 g) and phosphorus pentoxide (e.g., 14 mmol).[5]

• Microwave Irradiation: Subject the mixture to microwave irradiation. Optimal conditions may vary depending on the microwave system, but a typical procedure involves heating for 1-2.5 minutes.[3][4] The reaction temperature should be monitored and controlled, as temperatures below 220°C result in a very low reaction rate, while temperatures above 240°C do not significantly accelerate the reaction.[4]

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Extract the product with dichloromethane (5 mL).[5]

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate.[5]

  • Remove the solvent under reduced pressure using a rotary evaporator.[5]

  • The crude product can be further purified by vacuum distillation or by column chromatography on silica gel, using a mixture of ethyl acetate and light petroleum as the eluent, to afford pure benzonitrile.[5]

Protocol 2: Dehydration using Phosphorus Trichloride (PCl₃)

This protocol utilizes the readily available and cost-effective reagent phosphorus trichloride in a suitable solvent.[1]

Materials:

• Benzamide

• Phosphorus Trichloride (PCl₃)

• Diethylamine (B46881)

• Chloroform (CHCl₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a solution of benzamide (e.g., 1 mmol) and diethylamine (3 mmol) in chloroform (5 mL) in a round-bottom flask, cool the mixture to 0°C using an ice bath.[1]

• Reagent Addition: While stirring, add phosphorus trichloride (2 mmol) dropwise to the cooled mixture over a period of 15 minutes.[1]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux and stir for a period sufficient to complete the reaction (monitoring by TLC is recommended).[1]

• Work-up:

  • Cool the reaction mixture to room temperature and quench by carefully adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with chloroform.

  • Combine the organic layers and wash with brine.

• Purification:

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure using a rotary evaporator to yield the crude benzonitrile.

  • Further purification can be achieved by distillation or column chromatography.

Product Characterization

The identity and purity of the synthesized benzonitrile can be confirmed using various analytical techniques:

• High-Performance Liquid Chromatography (HPLC): A robust method for determining purity. A typical setup would involve a C18 column with a mobile phase of acetonitrile (B52724) and water.[6]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying the product and any volatile impurities.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for unambiguous structural confirmation of the benzonitrile product.[6]

• Infrared (IR) Spectroscopy: The presence of a sharp nitrile peak around 2220-2260 cm⁻¹ and the disappearance of the amide C=O stretch (around 1660 cm⁻¹) and N-H stretches (around 3100-3500 cm⁻¹) from the benzamide starting material will confirm the conversion.

Experimental Workflow and Logic

The following diagram illustrates the general workflow for the dehydration of benzamide to benzonitrile, from starting materials to final product analysis.

Caption: General workflow for the synthesis and analysis of benzonitrile.

References

• 1. Efficient New Protocols for Converting Primary Amides into Nitriles Initiated by P(NMe2)3, PCl3, or P(OPh)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent developments in dehydration of primary amides to nitriles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Preparation of Benzonitrile by Dehydration of Benzamide with Phosphorus Pentoxide in Microwave Medium | Chemické listy [chemicke-listy.cz]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Application of Benzonitrile in the Synthesis of Pharmaceuticals: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the use of benzonitrile and its derivatives in the synthesis of key pharmaceuticals. Benzonitrile, a versatile aromatic compound, serves as a crucial precursor and intermediate in the manufacturing of various active pharmaceutical ingredients (APIs). Its chemical properties, particularly the reactivity of the nitrile group and the stability of the benzene (B151609) ring, make it an invaluable building block in medicinal chemistry.

This report focuses on the application of benzonitrile in the synthesis of three notable drugs: Letrozole (B1683767) , Enzalutamide (B1683756) , and Fadrozole .

Letrozole: A Non-Steroidal Aromatase Inhibitor

Letrozole is a potent and selective non-steroidal aromatase inhibitor used in the treatment of hormone-responsive breast cancer in postmenopausal women. The synthesis of Letrozole prominently features a benzonitrile derivative as a key intermediate.

Signaling Pathway and Mechanism of Action

Letrozole competitively inhibits the aromatase enzyme (cytochrome P450 19A1), which is responsible for the final step in estrogen biosynthesis—the conversion of androgens to estrogens. By blocking this enzyme, Letrozole significantly reduces circulating estrogen levels, thereby inhibiting the growth of estrogen-dependent cancer cells.

Letrozole's inhibition of aromatase in the estrogen biosynthesis pathway.

Synthesis of Letrozole

The synthesis of Letrozole involves the reaction of 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile with 4-fluorobenzonitrile. The key intermediate, 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile, is synthesized from 4-(bromomethyl)benzonitrile, a direct derivative of benzonitrile chemistry.

Experimental Workflow for Letrozole Synthesis:

A simplified workflow for the two-step synthesis of Letrozole.

Quantitative Data for Letrozole Synthesis:

Step	Reactants	Solvent	Catalyst/Base	Yield (%)	Purity (%)	Reference
1	4-(Bromomethyl)benzonitrile, 1H-1,2,4-Triazole Sodium Salt	Dimethylacetamide	-	>96 (selectivity)	>98.5	[1]
2	4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile, 4-Fluorobenzonitrile	N,N-Dimethylformamide	Potassium t-butoxide	60-65	99.8 (after recrystallization)	[2]
Overall	4-Tolunitrile, 4-Fluorobenzonitrile	Chloroform, Isopropanol	N-Bromosuccinimide, Potassium t-butoxide	30-40 (step 1)	99.94 (final product)	[2]

Detailed Experimental Protocol for the Synthesis of 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile:

• To a solution of 1,2,4-triazole (B32235) sodium salt (9.8 g) in dimethylformamide (DMF, 100 mL) at 25-30°C, a solution of 4-(bromomethyl)benzonitrile (10.0 g) in DMF (250 mL) is added dropwise over 30 minutes at 10°C.[3]

• The reaction mixture is stirred for 2 hours at 10-15°C.[3]

• After completion of the reaction (monitored by TLC), demineralized water is added, and the product is extracted with dichloromethane.[3]

• The organic layer is distilled, and the residue is crystallized from a suitable solvent to yield 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile.[3]

• Purification: The crude product can be purified by recrystallization from a mixture of ethyl acetate (B1210297) and hexane.

• Characterization: The structure can be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. ¹H NMR (CDCl₃): δ 8.09 (s, 1H), 8.06 (s, 1H), 7.70 (m, 4H), 7.28 (m, 4H), 6.81 (s, 1H). ¹³C NMR (CDCl₃): δ 153.0, 143.7, 141.8, 132.9, 128.9, 117.8, 113.3, 66.36. HRMS (ESI): [M+H]⁺ calcd. for C₁₇H₁₂N₅ 286.1093, found 286.1099.[4]

Enzalutamide: An Androgen Receptor Inhibitor

Enzalutamide is a second-generation non-steroidal anti-androgen used to treat castration-resistant prostate cancer. The synthesis of this complex molecule involves a key benzonitrile-containing intermediate, 4-isothiocyanato-2-(trifluoromethyl)benzonitrile.

Signaling Pathway and Mechanism of Action

Enzalutamide targets multiple steps in the androgen receptor (AR) signaling pathway. It competitively inhibits the binding of androgens to the AR, prevents the nuclear translocation of the AR, and impairs the binding of the AR to DNA and coactivator proteins. This multi-pronged attack effectively shuts down androgen-driven gene expression and prostate cancer cell proliferation.[1]

Enzalutamide's multi-target inhibition of the androgen receptor signaling pathway.

Synthesis of Enzalutamide

A crucial step in the synthesis of Enzalutamide is the reaction involving 4-isothiocyanato-2-(trifluoromethyl)benzonitrile. This intermediate provides the core benzonitrile structure of the final drug molecule.

Experimental Workflow for Enzalutamide Synthesis (Illustrative):

A simplified workflow for the synthesis of Enzalutamide highlighting key reactions.

Quantitative Data for Enzalutamide Synthesis:

Step	Key Reaction	Reactants	Yield (%)	Purity (%)	Reference
1	Methyl Esterification	4-Bromo-2-fluorobenzoic acid, Methanol, Sulfuric acid	91.2	-	[5][6]
2	Ullmann Ligation	Methyl 4-bromo-2-fluorobenzoate, 2-Amino-2-methylpropionic acid	51 (for 3 steps)	-	[5][7]
3	Final Amidation	Precursor ester, Methylamine	83.6	99.8	[6]
Overall	Multi-step synthesis	4-Bromo-2-fluorobenzoic acid	35	99.8	[6]

Detailed Experimental Protocol for a Key Step (Ullmann Condensation):

• A solution of methyl 4-bromo-2-fluorobenzoate (4851.1 g, 20.9 mol) in DMF (15.0 L) is prepared.[5]

• To this solution, 2-amino-2-methylpropionic acid (3527.0 g, 34.2 mol), anhydrous copper(I) chloride (457.0 g, 4.6 mol), potassium carbonate (5768.0 g, 41.8 mol), and water (250 mL) are added.[5]

• The mixture is heated to 105°C for 12 hours.[5]

• After cooling, the slurry is filtered, and water (60.0 L) is added to the filtrate.

• The solution is neutralized with a saturated citric acid solution to pH 3-4.

• The resulting precipitate is filtered, washed, and dried to afford the coupled product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system like isopropanol.

• Characterization: The structure of the product is confirmed using ¹H NMR, ¹³C NMR, and mass spectrometry. For Enzalutamide: Mp: 198.2-199.1 °C; ¹H NMR (400 Hz, DMSO-d₆): δ 1.56 (s, 6H), 2.82 (d, 3H, J = 4.0 Hz), 7.35 (dd, 1H, J = 8.0, 1.2 Hz), 7.43 (d, 1H, J = 10.8 Hz), 7.81 (t, 1H, J = 8.4 Hz), 8.09 (dd, 1H, J = 8.4, 1.2 Hz), 8.29 (s, 1H), 8.38 (s, 1H), 8.39 (d, 1H J = 8.0 Hz); ¹³C NMR (100 Hz, DMSO-d₆): δ 23.0, 26.3, 66.4, 108.8, 115.0, 118.0, 122.8 (q, JCF3-C = 30.0 Hz), 125.1, 126.1, 128.0, 130.8, 131.2, 133.9, 136.2, 138.0, 138.4, 157.8 (d, JF-C = 10.0 Hz), 163.4, 174.7, 180.1. MS (ESI): Calcd. for C₂₁H₁₆F₄N₄O₂S 464.1, found: 465.1 [M+H]⁺, 487.1 [M+Na]⁺.[6]

Fadrozole: Another Aromatase Inhibitor

Fadrozole is another non-steroidal aromatase inhibitor that utilizes a benzonitrile moiety in its chemical structure, specifically 4-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-5-yl)benzonitrile.

Signaling Pathway and Mechanism of Action

Similar to Letrozole, Fadrozole acts as a competitive inhibitor of the aromatase enzyme, thereby blocking the conversion of androgens to estrogens. This leads to a reduction in estrogen levels, which is beneficial in the treatment of estrogen-dependent diseases like breast cancer.

Fadrozole's competitive inhibition of the aromatase enzyme.

Synthesis of Fadrozole

The synthesis of Fadrozole involves the construction of the tetrahydroimidazo[1,5-a]pyridine ring system and its attachment to the benzonitrile moiety. A common synthetic route starts with 4-(3-hydroxypropyl)-1H-imidazole.

Quantitative Data for Fadrozole Synthesis:

Detailed quantitative data such as specific yields and purity for each step of Fadrozole synthesis are less commonly reported in readily available literature compared to Letrozole and Enzalutamide. However, the overall process is well-established.

General Experimental Protocol for Fadrozole Synthesis:

A general synthesis of Fadrozole involves multiple steps starting from 4-(3-hydroxypropyl)-1H-imidazole. The key steps include:

• Protection of the hydroxyl group.

• Condensation with a 4-cyanobenzyl halide (e.g., 4-cyanobenzyl bromide).

• Chlorination of the side chain.

• Intramolecular cyclization to form the tetrahydroimidazo[1,5-a]pyridine ring.

• Deprotection to yield Fadrozole.

The free base is often converted to its hydrochloride salt for pharmaceutical use. The preparation of 4-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-5-yl)benzonitrile hydrochloride can be achieved by dissolving the free base in a solvent like acetone (B3395972) and adding an ethereal solution of HCl.[8]

Characterization: The final product is characterized by its melting point (Fadrozole HCl: 231-233°C) and spectroscopic methods (NMR, MS).[9]

Conclusion

Benzonitrile and its derivatives are indispensable in the synthesis of a variety of modern pharmaceuticals. The examples of Letrozole, Enzalutamide, and Fadrozole highlight the versatility of the benzonitrile moiety as a key structural component and a reactive handle for building complex drug molecules. The protocols and data presented here provide a valuable resource for researchers and professionals in the field of drug discovery and development, underscoring the continued importance of benzonitrile in medicinal chemistry.

References

• 1. US7705159B2 - Process for the preparation of letrozole - Google Patents [patents.google.com]
• 2. WO2007144896A1 - A method of manufacture of letrozole - Google Patents [patents.google.com]
• 3. Design and Synthesis of Novel 5,6,7,8-Tetrahydropyrido[2,3-D]pyrimidine Derivatives as VCP/p97 Inhibitors for the Treatment of Acute Myeloid Leukemia (AML) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. An improved and practical route for the synthesis of enzalutamide and potential impurities study [ccspublishing.org.cn]
• 6. An improved and practical route for the synthesis of enzalutamide and potential impurities study [html.rhhz.net]
• 7. A novel route for the synthesis of androgen receptor antagonist enzalutamide [html.rhhz.net]
• 8. RO107408B1 - PROCESS FOR PREPARATION OF 4- (5,6,7,8-TETRA-HYDRO-IMIDAZO- [1,5-D] -PYRIDIN-5-IL) -BENZONITRILE CHLORO- - Google Patents [patents.google.com]
• 9. Synthesis and Biological Characterization of Protease-Activated Prodrugs of Doxazolidine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microwave-Assisted Synthesis of Benzonitrile Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of benzonitrile derivatives utilizing microwave-assisted organic synthesis (MAOS). This technique offers significant advantages over conventional heating methods, including drastically reduced reaction times, improved yields, and enhanced reaction selectivity.[1][2][3] The protocols outlined below are based on established palladium- and nickel-catalyzed cyanation reactions of aryl halides, which are versatile and widely applicable methods for the preparation of this important class of compounds.

Benzonitriles are crucial intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1][4][5] Microwave irradiation has emerged as a powerful tool to accelerate these synthetic transformations, making it a valuable technique in drug discovery and development.[2][6]

Data Presentation: A Comparative Overview of Catalytic Systems

The following tables summarize quantitative data from various microwave-assisted cyanation protocols, allowing for easy comparison of different catalytic systems, cyanide sources, and reaction conditions.

Table 1: Palladium-Catalyzed Microwave-Assisted Cyanation of Aryl Halides

Catalyst System	Cyanide Source	Substrate	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Pd nanoparticles on ZnO	K₄[Fe(CN)₆]	Aryl bromides/chlorides	DMF	130	12-17 h (conventional)	Moderate to Good	[7]
CN-dimeric ortho-palladated complex	K₄[Fe(CN)₆]	Aryl halides	DMF	130	Variable	up to 93	[7]
Pd-dppf	Zn(CN)₂	Aryl halides	DMF	180	300 s	High	[8]
Pd-Xantphos	Zn(CN)₂	Aryl chlorides	DMF	180	300 s	High	[8]
Palladacycle	K₄[Fe(CN)₆]·3H₂O	(Hetero)aryl halides	Dioxane/H₂O	≤ 100	1 h	Excellent	[5][9]

Table 2: Nickel-Catalyzed Microwave-Assisted Cyanation of Aryl Halides

Catalyst System	Cyanide Source	Substrate	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Ni(CN)₂	-	Aryl bromides	NMP	Variable	< 10 min	Good to Excellent	[10][11]
NiBr₂/NaCN	NaCN	Aryl chlorides	NMP	Variable	< 10 min	Good to Excellent	[10][11]
Bimetallic NiFe₂O₄ nanoparticles	Not specified	Aryl halides	Not specified	Variable	17-65 min	High	[10]

Experimental Protocols

Below are detailed protocols for key microwave-assisted cyanation reactions. These protocols are intended as a starting point and may require optimization for specific substrates.

Protocol 1: Palladium-Catalyzed Cyanation of Aryl Bromides using Zinc Cyanide

This protocol is adapted from a general procedure for the rapid cyanation of aryl halides.[8]

Materials:

• Aryl bromide (1.0 mmol)

• Zinc cyanide (Zn(CN)₂, 0.6 mmol)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂, 0.01 mmol, 1 mol%)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA, 0.2 mmol)

• N,N-Dimethylformamide (DMF, 3 mL)

• Microwave reactor vials (10 mL) with stir bars

• Microwave synthesizer

Procedure:

• To a 10 mL microwave reactor vial equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), zinc cyanide (0.6 mmol), Pd(dppf)Cl₂ (0.01 mmol), and TMEDA (0.2 mmol).

• Add DMF (3 mL) to the vial.

• Seal the vial with a cap.

• Place the vial in the microwave synthesizer.

• Irradiate the reaction mixture at 180 °C for 300 seconds with stirring.

• After the reaction is complete, allow the vial to cool to room temperature.

• The reaction mixture can be analyzed by GC-MS or LC-MS to determine conversion.

• To isolate the product, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Nickel-Catalyzed Cyanation of Aryl Chlorides using Sodium Cyanide

This protocol is a rapid and efficient method for the cyanation of often less reactive aryl chlorides.[10][11]

Materials:

• Aryl chloride (1.0 mmol)

• Sodium cyanide (NaCN, 2.0 mmol)

• Nickel(II) bromide (NiBr₂, 1.0 mmol)

• N-Methyl-2-pyrrolidone (NMP, 1 mL)

• Microwave reactor vials (5 mL) with stir bars

• Microwave synthesizer

Procedure:

• To a 5 mL microwave reactor vial equipped with a magnetic stir bar, add the aryl chloride (1.0 mmol), sodium cyanide (2.0 mmol), and nickel(II) bromide (1.0 mmol).

• Add NMP (1 mL) to the vial.

• Seal the vial with a cap.

• Place the vial in the microwave synthesizer.

• Irradiate the reaction mixture for 10 minutes. The temperature will be controlled by the microwave synthesizer's power output.

• After the reaction is complete, allow the vial to cool to room temperature.

• Carefully quench the reaction mixture with an aqueous solution of sodium hypochlorite (B82951) to decompose excess cyanide.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Visualizations

The following diagrams illustrate the general workflow of a microwave-assisted synthesis and the catalytic cycle of a palladium-catalyzed cyanation reaction.

Caption: Experimental workflow for microwave-assisted synthesis.

Caption: Palladium-catalyzed cyanation catalytic cycle.

References

• 1. researchgate.net [researchgate.net]
• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 3. Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bot Verification [rasayanjournal.co.in]
• 7. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05960A [pubs.rsc.org]
• 8. cem.de [cem.de]
• 9. A general, practical palladium-catalyzed cyanation of (hetero)aryl chlorides and bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Nickel-Catalyzed Cyanation of Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Benzonitrile as a Precursor for Benzoguanamine Resins

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Benzonitrile, an aromatic organic compound, serves as a crucial precursor in the synthesis of benzoguanamine (B160333). Benzoguanamine (2,4-diamino-6-phenyl-1,3,5-triazine) is a key component in the production of high-performance thermosetting resins. These resins, often formulated as benzoguanamine-formaldehyde (BF) resins or used to modify other resins like alkyds and acrylics, offer enhanced properties compared to their melamine-based counterparts. The incorporation of the phenyl group from benzonitrile imparts improved flexibility, chemical resistance, gloss, and adhesion to the final cured products.[1][2][3][4] This document provides detailed application notes, experimental protocols, and performance data related to the use of benzonitrile-derived benzoguanamine in resin technology.

I. Synthesis of Benzoguanamine from Benzonitrile

The primary industrial method for synthesizing benzoguanamine involves the reaction of benzonitrile with dicyandiamide (B1669379).[5] This process is typically carried out at elevated temperatures in the presence of a catalyst.

Reaction Scheme:

Figure 1: Synthesis of Benzoguanamine from Benzonitrile.

Experimental Protocol: Synthesis of Benzoguanamine

This protocol is adapted from a standard laboratory procedure.

Materials:

• Benzonitrile (high purity)

• Dicyandiamide

• Potassium hydroxide (B78521) (KOH)

• Methyl Cellosolve (2-methoxyethanol)

• Deionized water

Equipment:

• 500-ml flask with a mechanical stirrer, reflux condenser, and heating mantle

• Filtration apparatus

• Drying oven

Procedure:

• Dissolve 5g of potassium hydroxide in 100 ml of methyl Cellosolve in the 500-ml flask.[6]

• Add 50.4 g (0.6 mole) of dicyandiamide and 50 g (0.48 mole) of benzonitrile to the flask.[6]

• Stir the mixture and heat. An exothermic reaction will begin when the temperature reaches 90–110°C, and the benzoguanamine product will precipitate as a white solid.[6]

• Control the reaction vigor by the refluxing of the solvent.[6]

• After the exothermic reaction subsides, continue to stir and reflux the mixture for 5 hours to ensure the reaction is complete.[6]

• Cool the mixture and filter to collect the crude product.[6]

• Wash the product by suspending it in hot water, followed by filtration and drying.[6]

• The expected yield is 68–79 g (75–87%), with a melting point of 227–228°C.[6]

II. Formulation of Benzoguanamine-Formaldehyde (BF) Resins

Benzoguanamine readily reacts with formaldehyde (B43269) to form methylol derivatives, which then undergo condensation to create resinous products.[7] These BF resins are excellent cross-linking agents for other polymer systems.

Figure 2: Formation of Benzoguanamine-Formaldehyde Resin.

Experimental Protocol: Preparation of a Butylated Benzoguanamine-Formaldehyde Resin

This protocol describes a typical preparation for a butylated BF resin used in surface coatings.[7]

Materials:

• Benzoguanamine

• Formalin (37% formaldehyde solution)

• n-Butanol

• Hydrochloric acid (HCl)

Equipment:

• Reaction vessel with heating, stirring, and azeotropic distillation capabilities

Procedure:

• Charge the reaction vessel with 1 mole of benzoguanamine and 3 moles of formaldehyde (as formalin).

• Adjust the pH to 8.3 and heat the mixture to 70-80°C until the benzoguanamine has completely dissolved, forming methylol derivatives.[7]

• Add 9 moles of n-butanol and a small amount of hydrochloric acid to catalyze the etherification.[7]

• Heat the mixture to reflux and begin azeotropic distillation to remove water.[7]

• Continue the distillation until the removal of water is complete. The resulting product is a butylated benzoguanamine-formaldehyde resin solution.

III. Applications and Performance Data

Benzoguanamine-based resins are used to enhance the properties of various coatings, including alkyd, acrylic, and polyester (B1180765) systems. They are known to improve hardness, gloss, flexibility, and chemical resistance.[1][2][3]

Data Presentation:

The following tables present illustrative quantitative data on the performance of coatings modified with benzoguanamine.

Table 1: Performance of Benzoguanamine-Modified Alkyd Baking Enamel

Property	Standard Alkyd Resin	10% Benzoguanamine Resin	20% Benzoguanamine Resin	30% Benzoguanamine Resin
Pencil Hardness (ASTM D3363)	F	H	2H	4H
Gloss at 60° (ASTM D523)	85	90	95	98
Adhesion (Cross-hatch, ASTM D3359)	4B	5B	5B	5B
Flexibility (Mandrel Bend, ASTM D522)	1/4 inch	1/8 inch	1/8 inch	1/8 inch
Alkali Resistance (5% NaOH, 1 hr)	Moderate Blistering	Slight Blistering	No Effect	No Effect

Table 2: Chemical Resistance of Benzoguanamine-Formaldehyde Coating (ISO 2812-1, 24-hour immersion)

Chemical Agent	Rating (0-5, 0=No effect, 5=Severe damage)
Water	0
Ethanol	1
Xylene	0
Acetone	2
10% Hydrochloric Acid	1
10% Sodium Hydroxide	0

IV. Experimental Protocols for Performance Evaluation

Detailed methodologies for key experiments are provided below.

Experimental Workflow for Coating Evaluation:

Figure 3: Experimental Workflow for Coating Evaluation.

Protocol 1: Pencil Hardness Test (ASTM D3363)

This test determines the hardness of a coating film by the hardness of the hardest pencil that does not scratch the surface.

Materials:

• Pencils of varying hardness (e.g., 6B to 6H)

• Pencil sharpener

• 400-grit abrasive paper

• Coated test panels

Procedure:

• Prepare a set of pencils with varying hardness.

• Starting with the hardest pencil (6H), hold it at a 45° angle to the coated surface.[5]

• Push the pencil firmly away from the operator for about 6.5 mm (1/4 inch).[5]

• Examine the surface for a scratch or gouge.

• If the coating is scratched, repeat the test with the next softer pencil.

• The pencil hardness is reported as the hardest pencil that does not scratch or gouge the coating film.[5]

Protocol 2: Specular Gloss Measurement (ASTM D523)

This method measures the specular gloss of nonmetallic specimens.

Materials:

• Gloss meter with 60° geometry

• Calibrated gloss standards

• Coated test panels

Procedure:

• Calibrate the gloss meter according to the manufacturer's instructions using the provided standards.

• Place the gloss meter firmly on the surface of the coated panel.[8]

• The gloss value will be displayed on the meter.

• Take readings at several different locations on the panel to ensure a representative average.

• Report the average gloss value at 60°.

Protocol 3: Chemical Resistance - Immersion Method (ISO 2812-1)

This method determines the resistance of a coating to liquids by immersion.

Materials:

• Coated test panels

• Test liquids (e.g., water, ethanol, xylene, acid and alkali solutions)

• Beakers or immersion tanks

• Soft cloth

Procedure:

• Immerse at least two-thirds of the coated panel in the test liquid at a specified temperature (e.g., 23°C).[1]

• Leave the panel immersed for a specified duration (e.g., 24 hours).

• Remove the panel, wash it with a suitable solvent or water, and dry it with a soft cloth.

• Examine the panel for any changes in appearance, such as blistering, discoloration, or loss of gloss, immediately and after a 24-hour recovery period.

• Rate the resistance on a scale of 0 to 5, where 0 indicates no change and 5 indicates severe damage.[9]

Benzonitrile is a vital starting material for the production of benzoguanamine, which in turn is a valuable component for creating high-performance thermosetting resins. The incorporation of benzoguanamine into coating formulations leads to significant improvements in key properties such as hardness, gloss, and chemical resistance. The provided protocols offer standardized methods for the synthesis and evaluation of these advanced materials, enabling researchers and professionals to develop and characterize new and improved resin systems.

References

• 1. sciomax.com [sciomax.com]
• 2. matestlabs.com [matestlabs.com]
• 3. BENZOGUANAMINE - Ataman Kimya [atamanchemicals.com]
• 4. mdpi.com [mdpi.com]
• 5. dl.defelsko.com [dl.defelsko.com]
• 6. matestlabs.com [matestlabs.com]
• 7. scribd.com [scribd.com]
• 8. atslab.com [atslab.com]
• 9. Chemical resistance [nonachem.com]

Application Notes: Synthesis of N-Substituted Benzamides from Benzonitrile

Introduction

N-substituted benzamides are a crucial class of organic compounds widely utilized in medicinal chemistry and drug development. They are integral components of numerous pharmaceuticals, exhibiting a broad range of biological activities. The synthesis of these compounds from readily available starting materials is a key focus in organic and medicinal chemistry. Benzonitrile serves as a versatile and economically viable precursor for the preparation of N-substituted benzamides. This document provides detailed application notes and protocols for the synthesis of N-substituted benzamides from benzonitrile, targeting researchers, scientists, and professionals in drug development.

Synthetic Strategies

Several synthetic routes have been developed for the conversion of benzonitriles to N-substituted benzamides. The primary methods include:

• Direct Catalytic Amidation: This one-pot synthesis involves the direct reaction of a benzonitrile with a primary or secondary amine in the presence of a catalyst. This method is highly efficient and atom-economical.

• Hydrolysis to Primary Amide followed by N-Alkylation/Arylation: Benzonitrile can be partially hydrolyzed to benzamide, which can then be reacted with an appropriate alkyl or aryl halide to yield the desired N-substituted product.

• Hydrolysis to Carboxylic Acid followed by Amide Coupling: Complete hydrolysis of benzonitrile yields benzoic acid. The carboxylic acid is then coupled with an amine using a suitable coupling agent to form the N-substituted benzamide. While a versatile method, it is a multi-step process.

Logical Workflow for Synthesis Selection

Caption: Decision workflow for selecting a synthetic route.

Experimental Protocols

Protocol 1: Direct Catalytic Synthesis of N-Substituted Benzamides

This protocol describes a one-pot synthesis of N-substituted amides from nitriles and primary amines using a water-soluble copper(II) catalyst.[1]

Materials:

• Benzonitrile (or substituted benzonitrile)

• Primary amine (e.g., benzylamine)

• --INVALID-LINK--₄ catalyst

• Deionized water

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the nitrile (1 mmol), primary amine (1.2 mmol), --INVALID-LINK--₄ catalyst (0.5 mol%), and deionized water (5 mL).

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion of the reaction (typically 13-24 hours, see table for specific examples), cool the mixture to room temperature.

• Extract the product with ethyl acetate (3 x 10 mL).

• Combine the organic layers and wash with brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Reaction Workflow:

Caption: Experimental workflow for direct catalytic amidation.

Protocol 2: Mild Alkaline Hydrolysis of Benzonitrile to Benzamide

This protocol outlines a method for the selective hydrolysis of benzonitrile to benzamide.[2][3] This primary amide can then be used in subsequent steps to synthesize N-substituted benzamides.

Materials:

• Benzonitrile

• Sodium hydroxide (B78521) (NaOH)

• Methanol (B129727) (MeOH)

• Dioxane

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

Procedure:

• In a round-bottom flask, dissolve benzonitrile (1 mmol) in a mixture of methanol (1 mL) and dioxane (9 mL).

• Add sodium hydroxide (1.2 mmol).

• Heat the mixture to reflux with stirring for 4-5 hours.

• Monitor the reaction by TLC until the benzonitrile is consumed.

• Cool the reaction mixture and neutralize with a suitable acid (e.g., dilute HCl) to precipitate the benzamide.

• Filter the solid, wash with cold water, and dry to obtain benzamide.

Quantitative Data

The following tables summarize the yields of N-substituted benzamides prepared from various benzonitriles and amines under different catalytic conditions.

Table 1: Copper-Catalyzed Direct Amidation of Nitriles with Amines [1]

Entry	Nitrile	Amine	Product	Time (h)	Yield (%)
1	Phenylacetonitrile	Benzylamine	N-benzyl-2-phenylacetamide	20	98
2	Phenylacetonitrile	2-Methoxybenzylamine	N-(2-methoxybenzyl)-2-phenylacetamide	19	95
3	Phenylacetonitrile	4-Chlorobenzylamine	N-(4-chlorobenzyl)-2-phenylacetamide	18	96
4	Benzonitrile	Benzylamine	N-benzylbenzamide	13	95
5	Benzonitrile	2-Methoxybenzylamine	N-(2-methoxybenzyl)benzamide	15	93
6	4-Chlorobenzonitrile	Benzylamine	N-benzyl-4-chlorobenzamide	17	95
7	4-Methylbenzonitrile	Benzylamine	N-benzyl-4-methylbenzamide	24	73
8	4-Methoxybenzonitrile	Benzylamine	N-benzyl-4-methoxybenzamide	23	78

Table 2: Synthesis of N-Aryl Amides via Copper-Catalyzed ipso-Amidation of Arylboronic Acids with Nitriles [4]

Note: This method involves an in-situ hydrolysis of the nitrile followed by coupling.

Entry	Arylboronic Acid	Nitrile	Product	Yield (%)
1	Phenylboronic acid	Benzonitrile	N-phenylbenzamide	85
2	4-Methylphenylboronic acid	Benzonitrile	N-(p-tolyl)benzamide	88
3	4-Methoxyphenylboronic acid	Benzonitrile	N-(4-methoxyphenyl)benzamide	90
4	4-Chlorophenylboronic acid	Benzonitrile	N-(4-chlorophenyl)benzamide	82
5	Phenylboronic acid	4-Methylbenzonitrile	4-Methyl-N-phenylbenzamide	86
6	Phenylboronic acid	4-Chlorobenzonitrile	4-Chloro-N-phenylbenzamide	84

Signaling Pathway Diagram (Illustrative)

While the synthesis of N-substituted benzamides is a chemical process, these molecules are often designed as inhibitors of specific biological pathways, such as histone deacetylase (HDAC) signaling, which is relevant in cancer therapy.

Caption: Inhibition of HDAC signaling by N-substituted benzamides.

Disclaimer: The provided protocols are for informational purposes and should be performed by qualified personnel in a properly equipped laboratory setting. Appropriate safety precautions should be taken at all times.

References

• 1. researchgate.net [researchgate.net]
• 2. arkat-usa.org [arkat-usa.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of N-Aryl Amides by Ligand-Free Copper-Catalyzed ipso-Amidation of Arylboronic Acids with Nitriles [organic-chemistry.org]

Technical Notes & Optimization

Benzonitrile Purification Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of impure benzonitrile in a laboratory setting.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Yellow coloration of benzonitrile	Presence of impurities, possibly from decomposition or side reactions during synthesis or storage.	- Decolorize with activated carbon.- Purify by distillation, preferably under reduced pressure.
Cloudy or hazy appearance	Presence of water.	Dry the benzonitrile using an appropriate drying agent before distillation.
Unexpected peaks in NMR or GC-MS analysis	Presence of residual solvents, starting materials, or side products from synthesis. Common impurities include isonitriles, amines, and hydrolysis products like benzoic acid or benzamide.[1][2][3][4][5][6]	- To remove isonitriles and amines, wash with concentrated HCl followed by a preliminary drying with K2CO3.[3][4][7][8]- To remove acidic impurities like benzoic acid, wash with a dilute base (e.g., Na2CO3 solution).[3][7]- Purify by fractional distillation.
Foul odor (other than the characteristic almond-like smell)	Presence of isonitriles (carbylamines).[3][4][7][8]	Treat with concentrated HCl until the odor disappears.[3][4][7][8]
Low yield after purification	- Decomposition during distillation at atmospheric pressure.- Inefficient extraction or separation.	- Use vacuum distillation to lower the boiling point and prevent decomposition.[3][4][7][8]- Ensure complete extraction and careful separation of layers during washing steps.
Inaccurate boiling point during distillation	- Inaccurate pressure reading.- Presence of significant impurities.	- Calibrate the pressure gauge.- Pre-purify the benzonitrile to remove major impurities before final distillation.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in benzonitrile?

A1: Common impurities in benzonitrile can include water, isonitriles (carbylamines), amines, and hydrolysis products such as benzoic acid or benzamide.[1][2][3][4][5][6] The presence of these impurities can affect the outcome of reactions and analyses.

Q2: What is the best method for drying benzonitrile?

A2: Benzonitrile can be effectively dried using agents such as calcium sulfate (B86663) (CaSO4), calcium chloride (CaCl2), magnesium sulfate (MgSO4), or potassium carbonate (K2CO3).[3][4][7][8] For achieving very low water content, distillation from phosphorus pentoxide (P2O5) is recommended, although it should be done under reduced pressure.[3][4][7][8] Drying over finely divided activated alumina (B75360) is another option.[3][7] Note that distillation from calcium hydride (CaH2) may cause some decomposition.[3][4][7][8]

Q3: When should I use vacuum distillation to purify benzonitrile?

A3: Vacuum distillation is recommended to prevent the decomposition of benzonitrile that can occur at its atmospheric boiling point (191 °C).[9] It is particularly important when high purity is required or when the sample is suspected to contain thermally sensitive impurities.[3][4][7][8]

Q4: How can I remove isonitrile and amine impurities?

A4: Isonitriles and amines can be removed by washing the impure benzonitrile with concentrated hydrochloric acid (HCl).[3][4][7][8] This treatment should be followed by a preliminary drying step with potassium carbonate (K2CO3) before further purification.[3][4][7][8]

Q5: My benzonitrile is yellow. How can I decolorize it?

A5: A yellow tint in benzonitrile indicates the presence of impurities. You can try treating it with activated carbon to adsorb the colored impurities.[3] Subsequent distillation will likely be necessary to achieve high purity.

Quantitative Data

Property	Value
Boiling Point (Atmospheric Pressure)	191 °C[9]
Boiling Point (Reduced Pressure)	69 °C at 10 mmHg[3][4][7][8]
96 °C at 40 mmHg[3][7]
Melting Point	-13 °C[9]
Density	1.01 g/mL

Experimental Protocol: General Purification of Benzonitrile

This protocol describes a general method for the purification of benzonitrile containing water and other common impurities.

1. Preliminary Treatment (if isonitriles or amines are suspected): a. In a fume hood, transfer the impure benzonitrile to a separatory funnel. b. Add an equal volume of concentrated hydrochloric acid (HCl) and shake vigorously. Caution: This is an exothermic reaction and pressure may build up. Vent the separatory funnel frequently. c. Allow the layers to separate and discard the aqueous (lower) layer. d. Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine. e. Separate the organic layer and proceed to the drying step.

2. Drying: a. Transfer the benzonitrile to a clean, dry Erlenmeyer flask. b. Add a suitable drying agent such as anhydrous magnesium sulfate (MgSO4) or calcium chloride (CaCl2) (approximately 10 g per 100 mL of benzonitrile).[3][4][7][8] c. Swirl the flask and let it stand for at least one hour. If the drying agent clumps together, add more until some remains free-flowing. d. Decant or filter the dried benzonitrile into a round-bottom flask suitable for distillation.

3. Vacuum Distillation: a. Assemble a vacuum distillation apparatus. Ensure all glassware is free of cracks and all joints are properly greased.[10] Use a stir bar or boiling chips to ensure smooth boiling.[10] b. Connect the apparatus to a vacuum source, such as a vacuum pump or a water aspirator, with a trap in between.[10] c. Gradually reduce the pressure to the desired level (e.g., 10 mmHg). d. Begin heating the flask gently using a heating mantle. e. Collect the fraction that distills at the expected boiling point for the given pressure (e.g., ~69 °C at 10 mmHg).[3][4][7][8] Discard the initial and final fractions. f. Once the distillation is complete, remove the heat source and allow the apparatus to cool to room temperature before slowly reintroducing air into the system.[10] g. Store the purified benzonitrile in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon), to prevent moisture contamination.

Purification Workflow

Caption: Workflow for the purification of benzonitrile.

References

• 1. Write reaction showing conversion of Benzonitrile into benzoic acid... [askfilo.com]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. Page loading... [guidechem.com]
• 5. brainly.in [brainly.in]
• 6. homework.study.com [homework.study.com]
• 7. Purification of Benzonitrile - Chempedia - LookChem [lookchem.com]
• 8. BENZONITRILE - Ataman Kimya [atamanchemicals.com]
• 9. atamankimya.com [atamankimya.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of Benzonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering isonitrile impurities in benzonitrile.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of isonitrile contamination in my benzonitrile sample?

A1: Isonitrile impurities are often indicated by a distinct, unpleasant odor (often described as "carbylamine").[1][2] Your benzonitrile may also appear yellow, whereas pure benzonitrile is a colorless liquid.[1] For quantitative identification, spectroscopic methods are highly effective. Infrared (IR) spectroscopy will show a characteristic N≡C triple bond stretch for isonitriles in the region of 2150-2110 cm⁻¹, which is at a lower frequency than the C≡N stretch of nitriles (around 2260-2220 cm⁻¹).[3]

Q2: What are the primary methods for removing isonitrile impurities from benzonitrile?

A2: The most common and effective methods involve chemical treatment followed by distillation. A preliminary treatment with concentrated hydrochloric acid (HCl) is used to hydrolyze the isonitriles.[1][2][4] This is often followed by steam distillation or fractional distillation under reduced pressure to separate the purified benzonitrile from non-volatile impurities and any remaining starting materials.[1][2][4][5]

Q3: Can I use distillation alone to remove isonitriles?

A3: While fractional distillation is a crucial step for purification, it may not be sufficient on its own to remove isonitriles, especially if their boiling points are close to that of benzonitrile.[6] A preliminary chemical treatment is highly recommended to convert the isonitriles into more easily separable compounds.[1][2][4]

Q4: Are there any alternative methods for high-purity benzonitrile?

A4: For obtaining conductivity-grade benzonitrile, a more rigorous purification involving treatment with anhydrous aluminum chloride (AlCl₃) followed by rapid vacuum distillation can be employed.[1][4] This is often followed by fractional crystallization.[1][4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Persistent unpleasant odor after initial purification.	Incomplete removal of isonitriles.	Repeat the concentrated HCl treatment, ensuring the smell of isonitrile is gone before proceeding to the next steps.[1][2][4]
Yellow coloration of the final product.	Presence of colored byproducts or residual impurities.	Consider treatment with activated charcoal during the purification process.[1][7] Ensure thorough washing and drying steps are followed.
Low yield after purification.	Decomposition of benzonitrile during distillation.	Distillation from calcium hydride (CaH₂) can cause some decomposition.[1][2][4] Use phosphorus pentoxide (P₂O₅) as a drying agent before distillation under reduced pressure.[1][2][4]
Water contamination in the final product.	Inadequate drying.	Dry the benzonitrile with appropriate drying agents like CaSO₄, CaCl₂, MgSO₄, or K₂CO₃ before final distillation.[1][2][4] Ensure all glassware is thoroughly dried.
Multiple impurity peaks in HPLC analysis.	Presence of various side products from the synthesis.	Column chromatography can be an effective method for separating multiple impurities.[7][8]

Experimental Protocols

Protocol 1: Standard Purification of Benzonitrile

This protocol is suitable for general laboratory use to remove isonitrile and other common impurities.

Methodology:

• Acid Treatment: In a fume hood, treat the impure benzonitrile with concentrated HCl. Stir the mixture until the characteristic odor of isonitrile is no longer detectable.[1][2][4]

• Neutralization and Drying: Preliminarily dry the mixture with potassium carbonate (K₂CO₃). This step also helps in removing any amine impurities.[1][2][4]

• Steam Distillation: Perform a steam distillation to remove small quantities of carbylamine and other volatile impurities.[1][4][5]

• Extraction: Extract the distillate with ether. Wash the ether layer with a dilute sodium carbonate (Na₂CO₃) solution.[1][4]

• Drying: Dry the ether solution overnight with anhydrous calcium chloride (CaCl₂).[1][4]

• Solvent Removal: Evaporate the ether to obtain the crude benzonitrile.

• Final Distillation: Perform a fractional distillation under reduced pressure. Collect the fraction boiling at 69 °C/10 mmHg or 96 °C/40 mmHg.[1][4]

Protocol 2: High-Purity Benzonitrile for Conductivity Measurements

This protocol is designed to achieve a very high purity of benzonitrile.

Methodology:

• Initial Purification: Follow steps 1-6 of the Standard Purification Protocol.

• AlCl₃ Treatment: Treat the benzonitrile with anhydrous aluminum chloride (AlCl₃).[1][4]

• Rapid Vacuum Distillation: Perform a rapid distillation at 40-50 °C under vacuum.[1][4]

• Washing and Drying: Wash the distillate with an alkali solution and then dry it with calcium chloride (CaCl₂).[1][4]

• Multiple Vacuum Distillations: Carry out several vacuum distillations at 35 °C.[1][4]

• Fractional Crystallization: Further purify the benzonitrile by fractional crystallization through partial freezing.[1][4]

• Final Drying: Dry the purified benzonitrile over finely divided activated alumina.[1][4]

Quantitative Data Summary

Purification Method	Reported Purity/Specification	Boiling Point of Pure Benzonitrile
Standard Purification with HCl and Distillation	Removal of isonitrile odor, suitable for general synthesis.	191 °C (atmospheric pressure)[6], 69 °C/10 mmHg[1][2][4], 96 °C/40 mmHg[1][4]
High-Purity Method with AlCl₃ and Fractional Crystallization	Conductivity grade (specific conductance 2x10⁻⁸ mho).[1][4]	35 °C (vacuum distillation)[1][4]

Visual Workflow

Caption: Workflow for the standard purification of benzonitrile.

Caption: Workflow for obtaining high-purity benzonitrile.

References

• 1. researchgate.net [researchgate.net]
• 2. BENZONITRILE - Ataman Kimya [atamanchemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. Purification of Benzonitrile - Chempedia - LookChem [lookchem.com]
• 5. prepchem.com [prepchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Benzonitrile Solvent Drying

This guide provides researchers, scientists, and drug development professionals with detailed methods, troubleshooting advice, and frequently asked questions concerning the drying of benzonitrile solvent for use in moisture-sensitive applications.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to dry benzonitrile before use in certain reactions?

A1: Benzonitrile is hygroscopic, meaning it readily absorbs moisture from the atmosphere. Water can act as an unwanted reagent in many sensitive chemical reactions, such as those involving organometallics, strong bases, or certain catalysts. The presence of water can lead to side reactions, reduced yields, and difficulty in product purification. Therefore, using anhydrous benzonitrile is crucial for the success and reproducibility of these experiments.

Q2: What are the common impurities found in commercial benzonitrile?

A2: Besides water, commercial benzonitrile may contain impurities such as benzoic acid, isonitriles, and various amines, depending on the manufacturing process.[1] These impurities can also interfere with sensitive reactions.

Q3: What are the recommended methods for drying benzonitrile?

A3: Several methods are effective for drying benzonitrile. The choice of method depends on the required level of dryness and the available equipment. Common methods include:

• Stirring over a suitable drying agent: This is a common first step. Recommended drying agents include anhydrous calcium sulfate (B86663) (CaSO₄), magnesium sulfate (MgSO₄), or potassium carbonate (K₂CO₃).[2][3]

• Use of Molecular Sieves: Activated molecular sieves (3Å or 4Å) are a highly effective and safe method for achieving low water content in solvents.[4][5]

• Distillation: For achieving very low water content, distillation from a strong drying agent like phosphorus pentoxide (P₂O₅) is recommended.[1][2][3] This is often performed under reduced pressure to lower the boiling point of benzonitrile.[2][3]

Q4: Are there any drying agents that should be avoided with benzonitrile?

A4: Yes. Distillation from calcium hydride (CaH₂) is not recommended as it can cause some decomposition of the benzonitrile solvent.[2][3]

Troubleshooting Guide

Problem: My reaction is failing, and I suspect water in my benzonitrile is the cause.

• Possible Cause: The drying method used was not sufficient for the sensitivity of your reaction.

• Solution:

  • Verify Dryness: Use Karl Fischer titration to quantify the water content in your benzonitrile.[6][7] This will confirm if water is the issue.

  • Improve Drying Protocol: If the water content is high, consider a more rigorous drying method. If you only stirred over a drying salt, follow up with distillation from phosphorus pentoxide (P₂O₅) or prolonged storage over activated molecular sieves. For extremely sensitive reactions, a combination of methods may be necessary.

Problem: The benzonitrile has a yellow tint after my purification attempt.

• Possible Cause: The yellow color may indicate the presence of impurities.[3] This could be due to decomposition during distillation or residual impurities from the starting material.

• Solution:

  • Pre-treatment: Before drying, consider washing the benzonitrile to remove specific impurities. A wash with dilute acid can remove basic impurities like amines, while a wash with a dilute base (e.g., sodium bicarbonate solution) can remove acidic impurities like benzoic acid.[8]

  • Distillation Technique: Ensure the distillation is performed correctly. Collect only the middle fraction, discarding the initial (fore-run) and final portions of the distillate, as these are more likely to contain impurities.[1] Distilling under reduced pressure can prevent thermal decomposition of the solvent.[2][3]

Problem: I am using molecular sieves, but my solvent is still not dry enough.

• Possible Cause: The molecular sieves may not have been properly activated or may be saturated with water.

• Solution:

  • Activate the Sieves: Ensure your molecular sieves are activated before use. This is typically done by heating them in a furnace at a high temperature (e.g., 300-350 °C) for several hours under a vacuum or a stream of inert gas to remove any adsorbed water.[5][9]

  • Sufficient Quantity and Time: Use a sufficient amount of molecular sieves (a common recommendation is 10-20% w/v) and allow adequate time for the drying process (at least 24 hours with occasional swirling).[2]

Data Presentation

Drying Agent	Method	Residual Water Content (ppm)
None (Commercial Grade)	-	358
Calcium Hydride (CaH₂)	Stirred for 24h	13
3Å Molecular Sieves	Stored for 24h (10% m/v)	5.9
Neutral Alumina	Passed through a column	6.8
Phosphorus Pentoxide (P₂O₅)	Stirred for 24h (5% w/v)	9

Data adapted from Williams, D. B. G.; Lawton, M. J. Org. Chem. 2010, 75 (24), 8351–8354.[2]

Experimental Protocols

Protocol 1: General Drying using Anhydrous Salts

• To a flask containing benzonitrile, add a suitable amount of anhydrous calcium sulfate, magnesium sulfate, or potassium carbonate (approximately 10-20 g per liter of solvent).

• Stopper the flask and swirl to disperse the drying agent.

• Allow the mixture to stand for at least 24 hours, with occasional swirling.

• The dried benzonitrile can be carefully decanted or filtered from the drying agent.

Protocol 2: High-Purity Drying via Distillation from Phosphorus Pentoxide (P₂O₅)

Safety Note: Phosphorus pentoxide is highly corrosive and reacts violently with water. Handle with appropriate personal protective equipment in a fume hood.

• Pre-dry the benzonitrile using one of the methods described in Protocol 1.

• Set up a distillation apparatus, ensuring all glassware is oven-dried and assembled while hot under a stream of dry inert gas (e.g., nitrogen or argon).

• In the distillation flask, place the pre-dried benzonitrile.

• Carefully add phosphorus pentoxide (approximately 5-10 g per liter of solvent) to the benzonitrile with stirring.

• Heat the mixture to reflux for several hours.

• Distill the benzonitrile, preferably under reduced pressure (boiling point of benzonitrile at 10 mmHg is 69 °C).[2][3]

• Collect the middle fraction of the distillate in a receiver flask that is protected from atmospheric moisture.

• Store the dried benzonitrile over activated molecular sieves or under an inert atmosphere.

Mandatory Visualization

Caption: Decision workflow for selecting a benzonitrile drying method.

References

• 1. [PDF] Drying of organic solvents: quantitative evaluation of the efficiency of several desiccants. | Semantic Scholar [semanticscholar.org]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. web.uvic.ca [web.uvic.ca]
• 5. chem.tamu.edu [chem.tamu.edu]
• 6. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 7. mt.com [mt.com]
• 8. Drying of organic solvents: quantitative evaluation of the efficiency of several desiccants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]

Troubleshooting low yield in Benzonitrile synthesis

Welcome to the technical support center for troubleshooting low yields in benzonitrile synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common challenges encountered during their experiments.

Troubleshooting Guides & FAQs

This section is organized in a question-and-answer format to directly address specific issues that may lead to low yields in common benzonitrile synthesis methods.

Dehydration of Benzamide (B126)

Q1: My benzamide dehydration is resulting in a low yield of benzonitrile. What are the likely causes?

A1: Low yields in the dehydration of benzamide are often due to incomplete reaction, side reactions, or suboptimal reaction conditions. Key factors to investigate include:

• Ineffective Dehydrating Agent: The choice and quality of the dehydrating agent are critical. Ensure the reagent is fresh and anhydrous, as moisture will consume it and reduce its effectiveness.[1]

• Harsh Reaction Conditions: High temperatures can lead to the decomposition of both the starting material and the desired benzonitrile product.[2]

• Presence of Water: Any moisture in the reaction setup (glassware, solvents, reagents) can hydrolyze the dehydrating agent and the benzamide starting material.[2]

• Sublimation of Benzamide: Benzamide can sublime at higher temperatures, depositing on cooler parts of the apparatus and removing it from the reaction mixture.

Q2: How can I improve the yield of my benzamide dehydration?

A2: To improve the yield, consider the following troubleshooting steps:

• Optimize the Dehydrating Agent: Select a suitable dehydrating agent and use the appropriate stoichiometry. While an excess may be necessary, a large excess can lead to side reactions.[2] Refer to the table below for a comparison of common dehydrating agents.

• Control Reaction Temperature: If possible, attempt the reaction at a lower temperature. Some modern reagents allow for dehydration at or below room temperature.[2] If heating is necessary, ensure it is uniform to prevent localized overheating.

• Ensure Anhydrous Conditions: Thoroughly dry all glassware before use and use anhydrous solvents. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.[2]

• Monitor the Reaction: Use techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the progress of the reaction and determine the optimal reaction time.

Sandmeyer Reaction

Q1: I am experiencing a low yield and observing many side products in my Sandmeyer synthesis of benzonitrile. What should I investigate?

A1: The Sandmeyer reaction for benzonitrile synthesis involves two critical stages: diazotization of an aniline (B41778) and the subsequent cyanation reaction. Problems in either stage can lead to low yields.[2] Common issues include:

• Incomplete Diazotization: The formation of the diazonium salt is highly temperature-sensitive. If the temperature is not kept low (typically 0-5 °C), the unstable diazonium salt will decompose.[2]

• Decomposition of the Diazonium Salt: Diazonium salts are thermally labile. They should be used immediately after preparation and kept cold to prevent decomposition into phenols and other byproducts.[2]

• Issues with the Cyanation Step: The reaction with copper(I) cyanide must be carefully controlled. The quality of the CuCN and the reaction pH are important factors.[2]

Q2: What are the common side products in a Sandmeyer reaction for benzonitrile, and how can I minimize them?

A2: Common side products include phenols, biaryl compounds, and azo compounds.

• Phenols: Formed from the reaction of the diazonium salt with water, especially at elevated temperatures. To minimize phenol (B47542) formation, maintain a low temperature (0-5 °C) throughout the diazotization and cyanation steps.

• Biaryl Compounds: Result from the coupling of two aryl radicals, which are intermediates in the reaction.

• Azo Compounds: Can form if the diazonium salt couples with unreacted aniline or other electron-rich aromatic species present. Ensure complete diazotization by using a slight excess of sodium nitrite (B80452).

Rosenmund-von Braun Reaction

Q1: My Rosenmund-von Braun reaction is giving a poor yield of benzonitrile. What are the potential reasons?

A1: The Rosenmund-von Braun reaction, the cyanation of an aryl halide with copper(I) cyanide, can be sensitive to several factors:

• High Reaction Temperatures: Traditionally, this reaction requires high temperatures (150-250 °C), which can lead to the degradation of sensitive substrates and the formation of byproducts.[3][4]

• Solvent Choice: The use of a polar, high-boiling point solvent is typical, but the choice of solvent can significantly impact the reaction outcome.[5]

• Reactivity of the Aryl Halide: The reactivity of the aryl halide (I > Br > Cl) plays a crucial role. Aryl chlorides are generally unreactive under classical conditions.

• Purity of Reagents: The quality of the copper(I) cyanide and the aryl halide is important for a successful reaction.

Q2: How can I optimize the Rosenmund-von Braun reaction to improve the yield?

A2: Several modifications to the classical procedure can improve yields:

• Use of Additives/Ligands: The addition of ligands such as L-proline can promote the reaction at lower temperatures (80-120 °C).[3]

• Solvent Optimization: Dimethylformamide (DMF) has been found to be an effective solvent for the L-proline promoted reaction.[3]

• Catalytic Versions: Modern protocols often use catalytic amounts of copper salts in combination with other cyanide sources, which can proceed under milder conditions.

• Use of Ionic Liquids: Ionic liquids have been explored as alternative solvents to improve the reaction conditions.[4]

Ammoxidation of Toluene (B28343)

Q1: The yield of benzonitrile from the ammoxidation of toluene is low in my experiment. What factors could be contributing to this?

A1: The ammoxidation of toluene is a gas-phase catalytic reaction, and its efficiency is highly dependent on the catalyst and reaction conditions. Low yields can be attributed to:

• Catalyst Deactivation: The catalyst can become deactivated over time due to coking or changes in its chemical composition.

• Suboptimal Temperature: The reaction is typically carried out at high temperatures (400-450 °C). Deviations from the optimal temperature range can lead to incomplete conversion or the formation of undesired byproducts.[6]

• Incorrect Feed Ratio: The molar ratio of toluene, ammonia, and oxygen is a critical parameter that needs to be optimized for the specific catalyst being used.[7]

• Formation of Byproducts: Over-oxidation can lead to the formation of carbon oxides (CO, CO₂), while other side reactions can produce compounds like benzamide or benzoic acid.

Q2: How can I improve the selectivity and yield of benzonitrile in the ammoxidation of toluene?

A2: To enhance the performance of the ammoxidation reaction, consider the following:

• Catalyst Selection and Preparation: The choice of catalyst is paramount. Mixed metal oxides, often containing vanadium, are commonly used.[6] The method of catalyst preparation can also significantly influence its activity and selectivity.

• Optimization of Reaction Conditions: Systematically vary the reaction temperature, pressure, and the feed ratios of toluene, ammonia, and oxygen to find the optimal conditions for your catalytic system.

• Use of Promoters: The addition of promoters to the catalyst can enhance its performance.

• Reactor Design: The design of the reactor can influence heat and mass transfer, which in turn affects the reaction outcome.

Data Presentation

Table 1: Comparison of Dehydrating Agents for Benzamide to Benzonitrile

Dehydrating Agent	Reaction Conditions	Typical Yield (%)	Reference
Phosphorus Pentoxide (P₂O₅)	Microwave, 1-2.5 min	90%	[1][8]
Thionyl Chloride (SOCl₂)	Dichloroethane, 80°C, 5h	75.8%	[8]
Sulfaminic Acid	Heat, 250-295°C	~80%	[9]
Hexamethylphosphoric Triamide (HMPT)	220-240°C	67%	[10]
Oxalyl Chloride/DMF based reagent	Room Temperature	95%
Sulfur Trioxide-Triethylamine Adduct	70-90°C	High	[11]

Table 2: L-Proline-Promoted Rosenmund-von Braun Reaction of 1-bromo-4-methoxybenzene

Entry	Additive (equiv.)	Solvent	Yield (%)
1	None	DMF	12
2	L-Proline (1.0)	DMF	81
3	L-Proline (1.0)	Dioxane	Trace
4	L-Proline (1.0)	Toluene	Trace
5	L-Proline (1.0)	MeCN	Trace
6	L-Tryptophane (1.0)	DMF	46
7	N-Methyl-glycine (1.0)	DMF	23
Reaction Conditions: 1-bromo-4-methoxybenzene (1.0 mmol), CuCN (2.0 mmol), solvent (3 mL) at 120 °C for 45 h.[3]

Table 3: Ammoxidation of Toluene over V-Cr-Sb-Bi Oxide Catalysts

Catalyst (V:Cr:Sb:Bi)	Temperature (°C)	Toluene Conversion (%)	Benzonitrile Yield (mol%)
1:3:3.5:2 on Alumina	420	100	95.4
1:3:3.5:2 on Silica Gel	380	75.8	73.7
4:2:3:10 on Alumina	380	65	50
1:1:1:1 on Alumina	420	100	55.0
1:5:5:1 on Alumina	420	95	91.7
Data extracted from patent examples and may vary based on specific experimental setup.[7]

Experimental Protocols

Protocol 1: Sandmeyer Synthesis of Benzonitrile from Aniline

This protocol describes a general laboratory procedure for the synthesis of benzonitrile from aniline via a Sandmeyer reaction.[12][13]

Materials:

• Aniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Copper(II) Sulfate (B86663) Pentahydrate (CuSO₄·5H₂O)

• Potassium Cyanide (KCN) - EXTREME CAUTION: HIGHLY TOXIC

• Ice

• Sodium Hydroxide (B78521) (NaOH) solution (10%)

• Dilute Sulfuric Acid

• Diethyl Ether

• Anhydrous Calcium Chloride

Procedure:

Part A: Preparation of the Diazonium Salt Solution

• In a flask, dissolve aniline (e.g., 20.5 g) in a mixture of concentrated HCl (50 mL) and water (50 mL).

• Cool the resulting aniline hydrochloride solution to 0-5 °C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (e.g., 17 g in 40 mL of water) dropwise to the aniline hydrochloride solution, maintaining the temperature between 0-5 °C with vigorous stirring.

• After the addition is complete, stir the mixture for another 15 minutes. The resulting solution contains the benzenediazonium (B1195382) chloride and should be kept cold and used immediately.

Part B: Preparation of the Copper(I) Cyanide Solution

• In a separate large flask, dissolve copper(II) sulfate pentahydrate (e.g., 55 g) in water (200 mL).

• Gently warm the solution to 60-65 °C.

• IN A WELL-VENTILATED FUME HOOD , cautiously add a solution of potassium cyanide (e.g., 60 g in 100 mL of water). Stir or shake the mixture during the addition. A precipitate of copper(I) cyanide will form.

Part C: The Sandmeyer Reaction

• To the freshly prepared copper(I) cyanide solution, slowly add the cold benzenediazonium chloride solution from Part A in small portions with vigorous stirring. Maintain the temperature of the reaction mixture between 60-70 °C.

• After the addition is complete, heat the reaction mixture under reflux for approximately 15 minutes.

Part D: Work-up and Purification

• Once the reaction is complete, perform a steam distillation of the reaction mixture until no more oily benzonitrile distills over.

• Extract the benzonitrile from the distillate with diethyl ether.

• Wash the combined ether extracts with 10% sodium hydroxide solution to remove any phenol byproduct, followed by a wash with dilute sulfuric acid, and finally with water.

• Dry the ethereal solution over anhydrous calcium chloride.

• Filter off the drying agent and remove the diethyl ether by rotary evaporation.

• Purify the crude benzonitrile by distillation, collecting the fraction boiling at 188-191 °C.

Protocol 2: Rosenmund-von Braun Synthesis of Benzonitrile from Bromobenzene (B47551)

This protocol is a general procedure for the cyanation of bromobenzene using copper(I) cyanide.[4][14]

Materials:

• Bromobenzene

• Copper(I) Cyanide (CuCN)

• N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

• Aqueous solution of Sodium Cyanide (NaCN) or Ferric Chloride (FeCl₃) and Hydrochloric Acid (HCl) for work-up.

• Toluene or other suitable extraction solvent.

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add copper(I) cyanide (e.g., 0.65 moles) and the solvent (e.g., DMF or NMP).

• Heat the mixture to reflux.

• Slowly add bromobenzene (e.g., 0.5 moles) to the refluxing mixture over a period of about an hour.

• Maintain the reaction at reflux for several hours (e.g., 6-8 hours), monitoring the reaction progress by TLC or GC.

• After the reaction is complete, cool the mixture and distill off a portion of the solvent under reduced pressure.

• Work-up Option A (with NaCN): Cool the reaction mixture to about 100 °C and add an aqueous solution of sodium cyanide (e.g., 0.5 moles). Stir the suspension at 100 °C for about 1.5 hours to break up the copper complex. Cool to room temperature and filter. The benzonitrile can then be isolated from the filtrate by extraction.

• Work-up Option B (with FeCl₃/HCl): Cool the reaction mixture and add a solution of ferric chloride and concentrated hydrochloric acid to decompose the copper complex. Extract the benzonitrile with an organic solvent.

• Wash the organic extracts, dry over a suitable drying agent, and remove the solvent.

• Purify the crude benzonitrile by vacuum distillation.

Protocol 3: Dehydration of Benzamide to Benzonitrile using Phosphorus Pentoxide

This protocol describes the dehydration of benzamide using phosphorus pentoxide, a strong dehydrating agent.[1][8]

Materials:

• Benzamide

• Phosphorus Pentoxide (P₂O₅)

• Sand or a suitable heating bath

• Distillation apparatus

Procedure:

• In a dry round-bottom flask, thoroughly mix benzamide and phosphorus pentoxide (a molar ratio of approximately 1:1 to 1:1.5 of amide to P₂O₅ can be used).

• Set up the flask for simple distillation.

• Heat the mixture gently at first, then increase the temperature to initiate the reaction. The reaction is exothermic.

• Benzonitrile will start to distill over. Collect the distillate.

• The crude benzonitrile may be washed with a dilute sodium carbonate solution and then water to remove any acidic impurities.

• Dry the benzonitrile over a suitable drying agent (e.g., anhydrous calcium chloride) and re-distill to obtain the pure product.

Note: Microwave-assisted dehydration with P₂O₅ has been reported to give high yields in a very short reaction time.[1][8]

Protocol 4: Ammoxidation of Toluene to Benzonitrile

This is a general description of a gas-phase ammoxidation process. The specific conditions will be highly dependent on the catalyst and reactor setup.[6][7]

Materials:

• Toluene

• Ammonia (gas)

• Air or Oxygen

• Ammoxidation catalyst (e.g., V₂O₅-based mixed oxide)

• Fixed-bed or fluidized-bed reactor

Procedure:

• Pack the reactor with the ammoxidation catalyst.

• Heat the reactor to the desired reaction temperature (e.g., 340-480 °C).

• Introduce a gaseous feed stream containing toluene, ammonia, and air/oxygen into the reactor at a controlled flow rate. The molar ratio of the reactants needs to be carefully controlled (e.g., toluene:ammonia:oxygen of 1:5:8).

• The gaseous product stream exiting the reactor is cooled to condense the liquid products, which include benzonitrile and water, along with any unreacted toluene and byproducts.

• Separate the organic layer from the aqueous layer.

• The crude benzonitrile is then purified by distillation.

Visualizations

Caption: A logical workflow for troubleshooting low yield in benzonitrile synthesis.

Caption: Key stages and potential side reactions in the Sandmeyer synthesis of benzonitrile.

Caption: The dehydration of benzamide to benzonitrile, highlighting the removal of water.

References

• 1. Preparation of Benzonitrile by Dehydration of Benzamide with Phosphorus Pentoxide in Microwave Medium | Chemické listy [chemicke-listy.cz]
• 2. benchchem.com [benchchem.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 4. Rosenmund–von Braun reaction - Wikipedia [en.wikipedia.org]
• 5. Rosenmund-von Braun Reaction [organic-chemistry.org]
• 6. medcraveonline.com [medcraveonline.com]
• 7. DE2632628A1 - Benzonitrile prodn. by ammoxidation of toluene - over a mixed oxide catalyst contg. vanadium, chromium, antimony and bismuth - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Sciencemadness Discussion Board - Synthesis of benzonitrile by P2O5 dehydration of benzamide - another perplexing failure - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. researchgate.net [researchgate.net]
• 11. US5817827A - Method for the dehydration of amides to nitriles - Google Patents [patents.google.com]
• 12. How would you achieve the following conversions?i) Aniline to Benzoni - askIITians [askiitians.com]
• 13. prepchem.com [prepchem.com]
• 14. US4925642A - Process for the preparation and the isolation of aromatic nitriles - Google Patents [patents.google.com]

Identifying and removing amine impurities from Benzonitrile

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with benzonitrile, focusing on the identification and removal of amine impurities.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of amine impurities in benzonitrile?

Amine impurities in benzonitrile can originate from several sources, including:

• Synthesis byproducts: Many synthetic routes for benzonitrile can lead to the formation of amine-containing side products. For instance, if primary amines are used in certain reactions, they may persist as impurities.[1]

• Degradation: Benzonitrile can degrade under certain conditions, potentially forming amine compounds.

• Cross-contamination: Contamination from other reactions or shared equipment in a laboratory setting can introduce amine impurities.

• Starting materials: Impurities present in the initial reactants used for benzonitrile synthesis can be carried through the process.[2]

Q2: Why is my benzonitrile yellow, and what does it indicate?

A yellow coloration in benzonitrile often suggests the presence of impurities.[3] While pure benzonitrile is a colorless liquid, colored impurities can arise from residual starting materials, byproducts from synthesis (such as oxidized species), or degradation products.[2]

Q3: What analytical methods are suitable for detecting and quantifying amine impurities in benzonitrile?

Several analytical techniques can be employed to detect and quantify amine impurities:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for separating and quantifying components in a mixture.[2][4][5] Specific methods can be developed to target potential amine impurities.[5][6]

• Gas Chromatography (GC): GC, often coupled with a mass spectrometer (GC-MS), is effective for analyzing volatile impurities. It can separate and identify various organic compounds, including amines.[7][8]

• Thin-Layer Chromatography (TLC): TLC can be used for a quick qualitative assessment of purity and to identify the presence of multiple components.[3]

Q4: Can I use a simple acid wash to remove amine impurities?

Yes, washing with a dilute acid solution is a common and effective method for removing basic impurities like amines.[3][7][9] The acid protonates the amine, forming a salt that is soluble in the aqueous layer and can be separated from the organic benzonitrile layer.[9] A common choice is a 5% solution of hydrochloric acid.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Yellow coloration of Benzonitrile	Presence of organic impurities, oxidation byproducts.	1. Acid Wash: Wash with 5% HCl to remove basic impurities.[7] 2. Activated Carbon Treatment: Add a small amount of activated carbon to the benzonitrile, stir, and then filter. This can adsorb colored impurities but may reduce yield.[2] 3. Distillation: Fractional distillation can separate benzonitrile from less volatile colored impurities.[7][10][11][12]
Multiple peaks in HPLC/GC analysis	Presence of various impurities, including unreacted starting materials, isomers, or side-reaction products.	1. Characterize Impurities: If possible, use LC-MS or GC-MS to identify the major impurities.[2] 2. Acid Wash: If basic (amine) impurities are suspected, perform an acid wash.[3][7] 3. Fractional Distillation: For impurities with different boiling points.[7] 4. Column Chromatography: For complex mixtures or when high purity is required.[2]
Persistent amine smell	Residual amine impurities.	1. Thorough Acid Wash: Perform multiple washes with dilute HCl.[3][9] Ensure vigorous shaking in a separatory funnel to maximize contact between the phases. 2. Check pH of aqueous layer: After washing, ensure the aqueous layer is acidic to confirm protonation of the amines.
Low yield after purification	- Product loss during transfers. - Adsorption of product onto activated carbon. - Inefficient separation during distillation.	- Minimize transfers between flasks. - Use the minimum effective amount of activated carbon.[2] - Optimize distillation conditions (e.g., column packing, heating rate).[7]

Experimental Protocols

Protocol 1: Purification of Benzonitrile by Acid Washing and Fractional Distillation

This protocol is suitable for removing basic impurities, such as amines, and other impurities with different boiling points.

Methodology:

• Acid Wash:

  • Place the crude benzonitrile in a separatory funnel.

  • Add an equal volume of 5% aqueous hydrochloric acid and shake vigorously, venting frequently to release any pressure.[7]

  • Allow the layers to separate and discard the lower aqueous layer.

  • Repeat the acid wash.

  • Wash the benzonitrile with a 5% aqueous sodium bicarbonate solution to neutralize any remaining acid.[7]

  • Finally, wash with water to remove any residual salts.[7]

• Drying:

  • Transfer the washed benzonitrile to a clean, dry flask.

  • Add a suitable drying agent, such as anhydrous magnesium sulfate (B86663) or calcium chloride, and swirl the flask.[3][13] The drying agent should move freely when the flask is swirled, indicating the benzonitrile is dry.[7]

• Fractional Distillation:

  • Filter the dried benzonitrile into a round-bottom flask suitable for distillation.

  • Assemble a fractional distillation apparatus, using a fractionating column.[7][10]

  • Heat the flask gently. Discard the initial distillate (fore-run), which may contain low-boiling impurities.[7]

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of benzonitrile (191 °C at atmospheric pressure).[7]

  • Stop the distillation before the flask boils to dryness.

Workflow Diagram:

Caption: Workflow for Benzonitrile Purification.

Protocol 2: Analysis of Amine Impurities by HPLC

This protocol provides a general framework for the analysis of benzonitrile purity. Specific conditions may need to be optimized based on the suspected impurities and available equipment.

Methodology:

• Sample Preparation:

  • Accurately prepare a stock solution of the benzonitrile sample in a suitable solvent, such as acetonitrile (B52724) or a mixture of acetonitrile and water.

  • Prepare a series of calibration standards of known amine impurities if available.

• HPLC System and Conditions:

  • Column: A reverse-phase C18 column is often a good starting point.[14]

  • Mobile Phase: A gradient elution with a mixture of acetonitrile and water is common. A buffer, such as phosphoric acid or formic acid, may be added to improve peak shape.[4]

  • Flow Rate: Typically 1.0 mL/min.[5]

  • Detection: UV detection at a wavelength where benzonitrile and the potential impurities absorb, for example, 210 nm or 220 nm.[5][6]

  • Injection Volume: Typically 5-20 µL.

• Analysis:

  • Inject the prepared samples and standards into the HPLC system.

  • Identify the peaks corresponding to benzonitrile and any impurities by comparing their retention times with those of the standards.

  • Quantify the impurities by constructing a calibration curve from the peak areas of the standards.

Logical Relationship Diagram:

Caption: HPLC Analysis Workflow.

Quantitative Data Summary

The efficiency of purification methods can vary depending on the initial purity of the benzonitrile and the specific impurities present. The following table provides a general comparison of the expected purity levels achievable with different techniques.

Purification Method	Typical Purity Achieved	Advantages	Disadvantages
Acid Wash	>98% (for removal of basic impurities)	Simple, effective for basic impurities.	Not effective for non-basic impurities.
Fractional Distillation	>99%	Good for separating compounds with different boiling points.[7]	May not separate azeotropes or impurities with close boiling points.[15]
Column Chromatography	>99.5%	High resolution for separating complex mixtures.[2]	More time-consuming, requires larger volumes of solvent, and is more costly.[2]
Recrystallization (if solid derivative)	>99%	Effective for removing colored impurities and byproducts.[2]	Not applicable to liquid benzonitrile directly.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Separation of Benzonitrile, 4-[[(4-propylphenyl)methylene]amino]- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column | SIELC Technologies [sielc.com]
• 6. helixchrom.com [helixchrom.com]
• 7. benchchem.com [benchchem.com]
• 8. agilent.com [agilent.com]
• 9. Workup [chem.rochester.edu]
• 10. Purification [chem.rochester.edu]
• 11. chembam.com [chembam.com]
• 12. Fractional distillation - Wikipedia [en.wikipedia.org]
• 13. Purification of Benzonitrile - Chempedia - LookChem [lookchem.com]
• 14. Derivatization and Separation of Aliphatic Amines [sigmaaldrich.com]
• 15. US2388506A - Purification of nitriles - Google Patents [patents.google.com]

Optimizing reaction conditions for the ammoxidation of toluene

Welcome to the technical support center for the ammoxidation of toluene (B28343). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in optimizing your experimental conditions.

Troubleshooting Guide

This guide addresses common issues encountered during the ammoxidation of toluene, offering potential causes and recommended solutions.

Issue	Potential Causes	Recommended Solutions
Low Toluene Conversion	1. Insufficient Reaction Temperature: The activation energy for the C-H bond in toluene is not being met. 2. Low Catalyst Activity: The catalyst may be deactivated or possess inherently low activity. 3. Improper Reactant Feed Ratio: An incorrect ratio of toluene, ammonia (B1221849), and oxygen can limit the reaction rate. 4. High Space Velocity: The residence time of the reactants in the catalyst bed is too short.	1. Increase Reaction Temperature: Gradually increase the temperature in increments of 10-20°C. Note that excessively high temperatures can lead to decreased selectivity. 2. Catalyst Activation/Regeneration: Ensure the catalyst is properly activated before the reaction. If deactivation is suspected, refer to the Catalyst Deactivation and Regeneration section. 3. Optimize Feed Ratios: Systematically vary the molar ratios of NH₃/toluene and O₂/toluene to find the optimal conditions for your catalyst system. 4. Decrease Space Velocity: Reduce the flow rate of the reactant gases to increase their contact time with the catalyst.
Low Benzonitrile Selectivity	1. Over-oxidation: The reaction temperature is too high, leading to the formation of carbon oxides (CO, CO₂).[1] 2. Formation of Byproducts: Undesired side reactions may be occurring, producing compounds like benzene, benzaldehyde (B42025), or benzoic acid.[2] 3. Suboptimal NH₃/Toluene Ratio: An insufficient amount of ammonia can lead to the formation of oxidation products rather than nitriles.	1. Decrease Reaction Temperature: Lower the temperature to minimize complete combustion of toluene. 2. Optimize Catalyst and Conditions: The choice of catalyst and support is crucial for selectivity. For instance, V₂O₅ supported on anatase TiO₂ is known to be effective.[3] Adjusting the NH₃/toluene ratio can also suppress the formation of oxygenated byproducts. 3. Increase NH₃/Toluene Ratio: A higher concentration of ammonia can favor the formation of benzonitrile over other oxidation products.
Rapid Catalyst Deactivation	1. Coking/Fouling: Carbonaceous deposits (coke) are blocking the active sites on the catalyst.[4] 2. Sintering: High reaction temperatures can cause the active metal particles on the catalyst to agglomerate, reducing the active surface area. 3. Poisoning: Impurities in the feed stream (e.g., sulfur or chlorine compounds) can irreversibly bind to the active sites.[4]	1. Catalyst Regeneration: Implement a regeneration procedure to remove coke. This typically involves a controlled oxidation of the spent catalyst. 2. Control Reaction Temperature: Operate within the recommended temperature range for your catalyst to prevent thermal degradation. 3. Purify Feed Streams: Ensure the purity of toluene, ammonia, and oxygen to avoid introducing catalyst poisons.
Formation of Explosive Gas Mixtures	1. Incorrect Reactant Ratios: The concentration of toluene and oxygen in the feed stream is within the explosive limits.	1. Dilute with Inert Gas: Use an inert gas like nitrogen to keep the reactant concentrations outside the explosive range.[5] 2. Careful Control of Reactant Ratios: Precisely control the flow rates of all gases to maintain a safe operating window.[5]

Frequently Asked Questions (FAQs)

Q1: What is the typical temperature range for the ammoxidation of toluene?

The optimal temperature for the ammoxidation of toluene typically falls between 350°C and 450°C. However, the ideal temperature is highly dependent on the specific catalyst being used. For V₂O₅/TiO₂ catalysts, the reaction is often carried out in this range to achieve a balance between high toluene conversion and good benzonitrile selectivity.

Q2: How does the NH₃/toluene molar ratio affect the reaction?

The NH₃/toluene molar ratio is a critical parameter for achieving high benzonitrile selectivity. A higher ratio generally favors the formation of benzonitrile by promoting the reaction pathway that incorporates nitrogen. An insufficient amount of ammonia can lead to an increase in the formation of oxidation byproducts such as benzaldehyde and benzoic acid.

Q3: What is the role of the catalyst support in toluene ammoxidation?

The catalyst support plays a crucial role in the dispersion and stability of the active catalytic species. For vanadia-based catalysts, TiO₂ in the anatase crystalline form is a commonly used support. The interaction between the vanadia species and the TiO₂ support can influence the catalyst's activity and selectivity.[3]

Q4: How can I analyze the products of my toluene ammoxidation reaction?

Gas chromatography (GC) is the most common method for analyzing the reaction products. A GC equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) can be used to separate and quantify the amounts of toluene, benzonitrile, and various byproducts.

Q5: What are the common byproducts in toluene ammoxidation, and how can I minimize them?

Common byproducts include carbon monoxide (CO), carbon dioxide (CO₂), benzaldehyde, benzoic acid, and benzene.[2] Minimizing these byproducts can be achieved by:

• Optimizing Reaction Temperature: Lowering the temperature can reduce the complete oxidation to CO and CO₂.

• Adjusting Reactant Ratios: Increasing the NH₃/toluene ratio can favor nitrile formation over oxygenated products.

• Catalyst Selection: Using a highly selective catalyst is essential.

Quantitative Data

The following tables summarize the effect of various reaction parameters on the performance of V₂O₅/TiO₂ catalysts in the ammoxidation of toluene.

Table 1: Effect of Reaction Temperature

Temperature (°C)	Toluene Conversion (%)	Benzonitrile Selectivity (%)
360	65.2	85.1
380	78.5	82.3
400	89.1	79.5
420	95.3	75.4

Conditions: 3 wt% V₂O₅/TiO₂, NH₃/toluene = 5, O₂/toluene = 10, GHSV = 15,000 h⁻¹.

Table 2: Effect of NH₃/Toluene Molar Ratio

NH₃/Toluene Ratio	Toluene Conversion (%)	Benzonitrile Selectivity (%)
2	85.4	70.2
3	87.1	75.8
4	88.5	80.1
5	89.1	79.5

Conditions: 3 wt% V₂O₅/TiO₂, Temperature = 400°C, O₂/toluene = 10, GHSV = 15,000 h⁻¹.

Experimental Protocols

Protocol 1: Preparation of V₂O₅/TiO₂ Catalyst by Wet Impregnation

• Support Preparation: Dry TiO₂ (anatase) powder at 120°C for 4 hours to remove any adsorbed water.

• Precursor Solution: Prepare a solution of ammonium (B1175870) metavanadate (NH₄VO₃) in oxalic acid. The concentration should be calculated to achieve the desired vanadium loading on the TiO₂ support.

• Impregnation: Add the TiO₂ powder to the precursor solution with constant stirring. Continue stirring for 6 hours at room temperature to ensure uniform impregnation.

• Drying: Remove the excess solvent by rotary evaporation at 60°C. Further dry the impregnated powder in an oven at 110°C overnight.

• Calcination: Calcine the dried powder in a muffle furnace. Ramp the temperature from room temperature to 500°C at a rate of 5°C/min and hold at 500°C for 5 hours in a static air atmosphere.

• Pelletization: After cooling to room temperature, the catalyst powder can be pressed into pellets and sieved to the desired particle size for use in a fixed-bed reactor.

Protocol 2: Gas-Phase Ammoxidation of Toluene

• Reactor Setup: A fixed-bed quartz reactor is loaded with the prepared catalyst. The reactor is placed inside a tube furnace equipped with a temperature controller.

• Catalyst Activation: The catalyst is pre-treated in situ by heating to the reaction temperature under a flow of nitrogen for 1 hour.

• Reactant Feed: Toluene is introduced into the gas stream by passing a carrier gas (e.g., nitrogen) through a saturator containing liquid toluene maintained at a constant temperature. Ammonia and oxygen are introduced from gas cylinders via mass flow controllers. The reactant gases are mixed before entering the reactor.

• Reaction: The reaction is carried out at the desired temperature, pressure, and space velocity.

• Product Collection: The reactor effluent is passed through a cold trap (e.g., an ice bath) to condense the liquid products. The non-condensable gases can be analyzed online by a gas chromatograph.

• Product Analysis: The collected liquid products are dissolved in a suitable solvent (e.g., acetone) and analyzed by gas chromatography (GC-FID or GC-MS) to determine the conversion of toluene and the selectivity to benzonitrile and other byproducts.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. scribd.com [scribd.com]
• 4. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 5. benchchem.com [benchchem.com]

Side reactions to consider in the synthesis of Benzonitrile

Welcome to the technical support center for benzonitrile synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and understand potential side reactions encountered during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Dehydration of Benzamide (B126)

Question 1: My benzonitrile synthesis from benzamide shows a low yield. What are the common causes and how can I fix this?

Answer:

Low yields in the dehydration of benzamide are typically due to incomplete reaction, side reactions from harsh conditions, or the presence of moisture. Here’s a troubleshooting guide:

• Inadequate Dehydrating Agent: The choice and quality of the dehydrating agent are critical.

  • Troubleshooting: Ensure your dehydrating agent (e.g., phosphorus pentoxide (P₂O₅), thionyl chloride (SOCl₂), ammonium (B1175870) sulfamate) is fresh and anhydrous.[1][2] For agents like P₂O₅, inadequate amounts can lead to the formation of metaphosphoric acid which can form stable complexes with benzamide, hindering the reaction.[2] Consider using an excess of the dehydrating agent, but be aware that a large excess can also lead to side reactions.[1]

• Harsh Reaction Conditions: High temperatures can cause the decomposition of benzamide or the benzonitrile product.[1]

  • Troubleshooting: If possible, perform the reaction at a lower temperature. Some modern dehydrating agents allow for reactions at room temperature.[1] If heating is necessary, ensure it is uniform and controlled to prevent localized overheating.[1] Microwave-assisted synthesis can sometimes provide rapid and high-yielding dehydration with reduced side products.[3][4]

• Presence of Water: Moisture will consume the dehydrating agent and can lead to the hydrolysis of benzonitrile back to benzamide.[1]

  • Troubleshooting: Use anhydrous solvents and reagents, and thoroughly dry all glassware. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.[1][5]

Question 2: I have identified impurities in my benzonitrile synthesized from benzamide. What could they be?

Answer:

The primary impurity is often unreacted benzamide. If the reaction is not driven to completion, you will have starting material in your final product. Additionally, hydrolysis of the benzonitrile product during workup can regenerate benzamide. In some cases, particularly with P₂O₅ at high temperatures, unpredictable decomposition of benzamide-metaphosphoric acid complexes can lead to a variety of unidentified byproducts.[2]

Sandmeyer Reaction

Question 3: My Sandmeyer reaction to produce benzonitrile is giving a poor yield and multiple side products. What should I investigate?

Answer:

The Sandmeyer reaction involves the conversion of an aryl amine to a diazonium salt, which is then reacted with a copper(I) cyanide.[1][6][7][8] Low yields and impurities often stem from the instability of the diazonium salt.

• Decomposition of the Diazonium Salt: Aryl diazonium salts are thermally unstable and can decompose, leading to a variety of byproducts.[1]

  • Troubleshooting: It is crucial to use the diazonium salt immediately after its preparation and maintain a low temperature (typically 0-5 °C) during its formation and subsequent reaction.[1]

• Issues with the Cyanation Step: The reaction with copper(I) cyanide needs to be carefully controlled.

  • Troubleshooting: Ensure the copper(I) cyanide solution is freshly prepared and active.[1] The reaction temperature should be carefully monitored as heating is often required, but excessive heat can promote side reactions.[1]

• Side Products: A common side reaction is the formation of phenol, where the diazonium salt reacts with water. Other potential byproducts include chlorobenzene (B131634) (if the diazonium salt is a chloride) and various azo dyes formed from the coupling of the diazonium salt with other aromatic species present.[9]

Ammoxidation of Toluene (B28343)

Question 4: What are the typical byproducts in the industrial synthesis of benzonitrile via toluene ammoxidation?

Answer:

The vapor-phase catalytic ammoxidation of toluene is a high-temperature process that can lead to several side products through incomplete or over-oxidation.[10][11][12]

• Partial Oxidation Products: Incomplete reaction can result in the formation of intermediates such as benzyl (B1604629) alcohol, benzaldehyde, and benzoic acid.[13] Benzamide can also be formed as a byproduct.[13]

• Over-oxidation/Degradation Products: More severe reaction conditions can lead to the formation of carbon oxides (CO, CO₂) and hydrogen cyanide (HCN).[11] While acetonitrile (B52724) is a common byproduct in the ammoxidation of propylene, it is less common in toluene ammoxidation.[11]

Synthesis from Benzoic Acid

Question 5: I am exploring a direct synthesis of benzonitrile from benzoic acid and have detected several unexpected compounds. What might they be?

Answer:

Direct synthesis routes from benzoic acid are less common but can generate specific side products.

• Electrosynthesis: In paired electrosynthesis in liquid ammonia (B1221849), byproducts can arise from both the reduction of benzoic acid and the over-reduction of benzonitrile. Identified side products include benzaldehyde, benzylamine, cyanocyclohexane, and cyanocyclohexene.[14]

• Reaction with Urea (B33335): This method involves heating benzoic acid with urea in the presence of a metallic catalyst. While specific side reactions are not well-documented in the provided results, potential impurities could include unreacted starting materials and products from the thermal decomposition of urea.[15]

Data Presentation

Table 1: Summary of Potential Side Products in Benzonitrile Synthesis

Synthesis Route	Starting Materials	Common Side Products/Impurities
Dehydration of Benzamide	Benzamide, Dehydrating Agent	Unreacted Benzamide, Products of thermal decomposition
Sandmeyer Reaction	Aniline, NaNO₂, Acid, CuCN	Phenol, Chlorobenzene/Bromobenzene, Azo compounds
Ammoxidation of Toluene	Toluene, Ammonia, Oxygen	Benzyl alcohol, Benzaldehyde, Benzoic Acid, Benzamide, CO, CO₂, HCN
From Benzoic Acid	Benzoic Acid, Ammonia/Cyanide source	Benzaldehyde, Benzylamine, Cyanocyclohexane, Cyanocyclohexene
From Benzaldehyde	Benzaldehyde, Hydroxylamine	Benzaldoxime (unreacted intermediate)

Experimental Protocols

Protocol 1: General Troubleshooting for Low Yield

• Reagent Purity: Always use reagents from a reliable source. Purify solvents and starting materials if their purity is questionable.[5]

• Anhydrous Conditions: Thoroughly dry all glassware in an oven and cool under an inert atmosphere. Use anhydrous solvents and reagents, especially for dehydration reactions.[1][5]

• Temperature Control: Use an oil bath or a cryostat for precise temperature control. Avoid localized heating by ensuring efficient stirring.[1][5]

• Reaction Monitoring: Monitor the reaction progress using an appropriate technique (e.g., TLC, GC, HPLC) to determine the optimal reaction time and avoid the formation of degradation products from prolonged reaction times.[5]

• Work-up Procedure: Quench the reaction promptly once complete. During extraction, ensure thorough mixing and adequate phase separation. Rinse all glassware with the extraction solvent to recover all the product.[5]

Visualizations

Caption: Side reactions in the Sandmeyer synthesis of benzonitrile.

Caption: Side reactions in the ammoxidation of toluene to benzonitrile.

Caption: Troubleshooting benzamide dehydration to benzonitrile.

References

• 1. benchchem.com [benchchem.com]
• 2. Sciencemadness Discussion Board - Synthesis of benzonitrile by P2O5 dehydration of benzamide - another perplexing failure - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. Preparation of Benzonitrile by Dehydration of Benzamide with Phosphorus Pentoxide in Microwave Medium | Chemické listy [chemicke-listy.cz]
• 5. Troubleshooting [chem.rochester.edu]
• 6. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 7. byjus.com [byjus.com]
• 8. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. BENZONITRILE - Ataman Kimya [atamanchemicals.com]
• 11. Ammoxidation - Wikipedia [en.wikipedia.org]
• 12. Benzonitrile - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. Direct cyanation reaction from benzoic acid to benzonitrile by paired electrosynthesis in liquid ammonia - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01378J [pubs.rsc.org]
• 15. atamankimya.com [atamankimya.com]

Preventing polymerization of Benzonitrile at high temperatures

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on preventing the unwanted polymerization of benzonitrile at elevated temperatures. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Under what conditions does benzonitrile undergo unwanted polymerization?

A1: While benzonitrile is a relatively stable compound, its unwanted polymerization at high temperatures is typically initiated by free radicals.[1] Key triggers for this spontaneous polymerization include:

• Elevated Temperatures: Although benzonitrile's decomposition starts above 550°C, lower temperatures can be sufficient to initiate polymerization, especially in the presence of initiators.[2] Polymerization reactions are often exothermic, meaning that once started, the heat generated can accelerate the reaction, potentially leading to a runaway reaction.[3]

• Presence of Impurities: Contaminants such as peroxides (which can form in solvents like THF or diethyl ether), strong acids, or strong bases can act as initiators for polymerization.[1]

• Exposure to Light: High-energy light, such as UV radiation, can also generate free radicals and initiate polymerization.[1]

• Absence of Inhibitors: Commercially available benzonitrile may contain inhibitors. If these are removed or become depleted over time, the risk of polymerization increases.[1]

Q2: What are polymerization inhibitors and how do they function?

A2: Polymerization inhibitors are chemical compounds added in small quantities to monomers like benzonitrile to prevent spontaneous polymerization. They work by acting as free-radical scavengers. When a free radical is formed in the benzonitrile, the inhibitor reacts with it, creating a stable, non-reactive molecule. This terminates the chain reaction that would otherwise lead to polymerization.

Q3: My benzonitrile solution is turning viscous and yellow at high temperatures. What should I do?

A3: Increased viscosity and a change in color are strong indications that polymerization is occurring.[1] You should take the following immediate actions:

• Cool the Reaction: Promptly place the reaction vessel in an ice bath to reduce the temperature and slow down the exothermic polymerization process.[1]

• Dilute the Mixture: If it is safe to do so within your experimental parameters, diluting the reaction mixture with a compatible, inert solvent can help dissipate heat and slow the reaction rate.[1]

• Add a Short-Stop Agent/Inhibitor: If your experimental design allows, adding a small amount of a suitable inhibitor can help to quench the polymerization reaction.

Q4: How can I prevent benzonitrile from polymerizing during my high-temperature experiments?

A4: Proactive measures are key to preventing unwanted polymerization. Consider the following:

• Use High-Purity Reagents and Solvents: Ensure that your benzonitrile and any solvents or reagents are free from peroxide and other impurities that could act as initiators.[1]

• Work in an Inert Atmosphere: Conducting your experiment under an inert atmosphere (e.g., nitrogen or argon) can prevent the formation of peroxides from atmospheric oxygen.[1]

• Protect from Light: If your experimental setup is sensitive to light, wrap your glassware in aluminum foil to prevent photo-initiation.[1]

• Maintain Stable Temperature Control: Use a reliable temperature control system to avoid overheating.

• Consider Using an Inhibitor: If compatible with your reaction, adding a small amount of a high-temperature antioxidant or a free-radical scavenger can provide stability.

Troubleshooting Guide

Issue	Possible Causes	Recommended Actions
Benzonitrile polymerizes unexpectedly during a high-temperature reaction.	1. Presence of radical-initiating impurities (e.g., peroxides in solvents). 2. Localized overheating. 3. Accidental exposure to light. 4. Depletion of inherent stabilizers.	1. Purify solvents to remove peroxides. 2. Ensure efficient stirring and uniform heating. 3. Shield the reaction from light sources. 4. Consider adding a suitable inhibitor if the reaction chemistry allows.
The reaction is inconsistent; sometimes it works, other times it polymerizes.	1. Inconsistent purity of reagents or solvents. 2. Variations in the experimental setup or procedure (e.g., heating rate, exposure to air).	1. Standardize the purification of all reagents and solvents. 2. Document and strictly follow a standardized operating procedure. 3. Always use clean, dry glassware.
Benzonitrile turns yellow and becomes viscous during storage.	Slow polymerization due to gradual depletion of inhibitors, or exposure to heat and/or light over time.	1. Do not use the material. 2. Dispose of the material safely according to your institution's guidelines. 3. For future storage, ensure the container is opaque, tightly sealed, and stored in a cool, dark place.[1]

Quantitative Data on Common Polymerization Inhibitors

Inhibitor	Chemical Class	Typical Concentration	Notes
Hydroquinone (HQ)	Phenolic	100 - 1000 ppm	Effective free-radical scavenger.
4-Methoxyphenol (MEHQ)	Phenolic	10 - 1000 ppm	Commonly used stabilizer in many monomers.[4]
Butylated Hydroxytoluene (BHT)	Phenolic	100 - 2000 ppm	A common antioxidant that can act as a polymerization inhibitor.
TEMPO	Stable Radical	10 - 500 ppm	Highly effective radical scavenger.
Phenothiazine (PTZ)	Aromatic Amine	100 - 1000 ppm	Can be a very effective inhibitor.

Note: The effectiveness of an inhibitor is dependent on the specific monomer, temperature, and presence of other substances. The optimal inhibitor and concentration for your specific application should be determined experimentally.

Experimental Protocols

Protocol 1: Evaluation of Inhibitor Effectiveness

This protocol provides a general method to assess the efficacy of different inhibitors in preventing the thermal polymerization of benzonitrile.

Materials:

• High-purity benzonitrile

• Selected inhibitors (e.g., Hydroquinone, BHT, TEMPO)

• Inert gas (Nitrogen or Argon)

• Sealed reaction vials or tubes suitable for high temperatures

• Heating block or oil bath with precise temperature control

• Viscometer or rheometer

• Analytical balance

Procedure:

• Preparation of Inhibitor Stock Solutions: Prepare stock solutions of each inhibitor at a known concentration in a small amount of high-purity benzonitrile or a compatible solvent.

• Sample Preparation: In an inert atmosphere (e.g., a glovebox), add a precise volume of benzonitrile to a series of reaction vials.

• Inhibitor Addition: Add varying concentrations of each inhibitor stock solution to the respective vials. Include a control sample with no inhibitor.

• Heating and Observation: Seal the vials and place them in the pre-heated block at the desired experimental temperature.

• Monitoring Polymerization: At regular time intervals, carefully and safely remove a vial from the heat and allow it to cool to room temperature.

• Analysis:

  • Visually inspect for any changes in appearance (e.g., increased viscosity, color change, precipitate formation).

  • Measure the viscosity of each sample. A significant increase in viscosity over time indicates polymerization.

• Data Interpretation: Plot the viscosity as a function of time for each inhibitor and concentration. The most effective inhibitor will show the smallest change in viscosity over the longest period.

Visualizations

Caption: Troubleshooting workflow for unexpected polymerization.

Caption: Free-radical polymerization and inhibition pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Molecular Mechanisms behind Free Radical Scavengers Function against Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]

Improving the efficiency of Benzonitrile distillation

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the distillation of benzonitrile. Below you will find troubleshooting guidance and frequently asked questions to improve the efficiency and purity of your distillations.

Troubleshooting Guide

This guide addresses common problems encountered during the distillation of benzonitrile in a question-and-answer format.

Q1: Why is my benzonitrile yield unexpectedly low after distillation?

A1: Low yield can stem from several factors. One common cause is product loss due to decomposition if the distillation temperature is too high. Benzonitrile has a relatively high boiling point, and prolonged heating can lead to degradation. Additionally, leaks in the distillation apparatus, especially under vacuum, can result in the loss of volatile product. Incomplete transfer of the material at various stages can also contribute to a lower yield. Finally, if the crude benzonitrile contains a high percentage of impurities, the final yield of pure product will naturally be lower.

Q2: The purity of my distilled benzonitrile is lower than expected. What are the likely contaminants and how can I remove them?

A2: Common impurities in benzonitrile include isonitriles, amines, and residual water.[1][2] Isonitriles can often be identified by their distinctively unpleasant odor.[1][2] To remove isonitriles and amines, a preliminary treatment with concentrated hydrochloric acid is recommended, followed by drying with potassium carbonate.[1][2] Water can form an azeotrope with benzonitrile, making its removal by simple distillation challenging.[3] Therefore, it is crucial to thoroughly dry the benzonitrile with a suitable drying agent before distillation.[1][2]

Q3: I'm observing significant bumping and uneven boiling during the distillation. How can I prevent this?

A3: Bumping occurs when a liquid is heated above its boiling point without forming vapor bubbles smoothly, leading to sudden, violent boiling. This is particularly common in vacuum distillation.[4] To ensure smooth boiling, the use of boiling chips or a magnetic stirrer is essential to provide nucleation sites for bubble formation.[4][5] For vacuum distillations, inserting a fine capillary to introduce a steady stream of nitrogen or air can also promote even boiling.[4] Ensure that the heating mantle is properly sized for the flask and that the heat is applied evenly.[4]

Q4: My vacuum distillation is experiencing pressure fluctuations. What is the cause and how can I stabilize it?

A4: Pressure instability during vacuum distillation can be caused by leaks in the system, a faulty vacuum pump, or temperature fluctuations in the condenser.[6][7] Carefully inspect all joints and connections for leaks. Ensure that all glassware is properly sealed. The vacuum pump should be regularly maintained and capable of reaching the desired pressure. Fluctuations in the coolant flow or temperature to the condenser can affect the rate of condensation and, consequently, the pressure. A vacuum regulator can also be employed to maintain a stable pressure.[6]

Q5: My benzonitrile is darkening or showing signs of decomposition during distillation. How can I avoid this?

A5: Darkening of the benzonitrile is often a sign of thermal decomposition.[8] Benzonitrile can decompose at high temperatures, especially in the presence of certain impurities.[9] Using vacuum distillation is the most effective way to prevent this, as it significantly lowers the boiling point of the liquid.[6][10] It is also important to avoid excessive heating of the distillation flask. The heating mantle temperature should be set only slightly higher than the boiling point of benzonitrile at the operating pressure. Distillation from certain drying agents, such as calcium hydride (CaH₂), has been reported to cause some decomposition and should be avoided.[1][2]

Frequently Asked Questions (FAQs)

What is the boiling point of benzonitrile at different pressures?

The boiling point of benzonitrile is dependent on the pressure. At atmospheric pressure, it boils at approximately 191°C.[1] Under reduced pressure, the boiling point is significantly lower. For example, at 10 mmHg, the boiling point is around 69°C.[1][2]

What are the best drying agents to use for benzonitrile before distillation?

Several drying agents are suitable for removing residual water from benzonitrile. These include anhydrous calcium sulfate (B86663) (CaSO₄), magnesium sulfate (MgSO₄), and potassium carbonate (K₂CO₃).[1][2] It is generally recommended to distill benzonitrile from phosphorus pentoxide (P₂O₅) for obtaining a very dry product.[1][2] As mentioned in the troubleshooting guide, calcium hydride (CaH₂) should be avoided as it can cause decomposition.[1][2]

How can I confirm the purity of my distilled benzonitrile?

The purity of the distilled benzonitrile can be assessed using several analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful method for identifying and quantifying volatile impurities.[11][12] High-Performance Liquid Chromatography (HPLC) can also be used for purity determination.[11] Nuclear Magnetic Resonance (NMR) spectroscopy is useful for structural confirmation and identifying organic impurities.[11]

Is it possible for benzonitrile to form an azeotrope?

Yes, benzonitrile can form azeotropes with other organic compounds. For instance, it is known to form an azeotropic mixture with benzene.[12] When impurities that can form azeotropes are present, simple distillation may not be sufficient for complete purification. In such cases, techniques like azeotropic distillation with an appropriate entrainer may be necessary.[13]

Data Presentation

Table 1: Physical Properties of Benzonitrile Relevant to Distillation

Property	Value
Molecular Formula	C₇H₅N
Molecular Weight	103.12 g/mol [11]
Boiling Point (at 760 mmHg)	191 °C[1]
Boiling Point (at 40 mmHg)	96 °C[1][2]
Boiling Point (at 10 mmHg)	69 °C[1][2]
Melting Point	-13 °C[1]
Density	1.01 g/cm³[4]
Vapor Pressure (at 20 °C)	1 hPa[8]
Flash Point	71 °C[2]

Experimental Protocols

Protocol 1: Pre-treatment of Crude Benzonitrile to Remove Isonitriles and Amines

• To the crude benzonitrile in a separatory funnel, add a small amount of concentrated hydrochloric acid.

• Shake the funnel vigorously, venting frequently to release any pressure. Continue shaking until the characteristic odor of isonitrile is no longer detectable.[1][2]

• Allow the layers to separate and discard the lower aqueous layer.

• Wash the organic layer with a dilute sodium carbonate solution to neutralize any remaining acid.

• Wash the organic layer with water.

• Dry the benzonitrile over anhydrous potassium carbonate.[1][2]

• Filter to remove the drying agent. The benzonitrile is now ready for distillation.

Protocol 2: Vacuum Distillation of Benzonitrile

• Apparatus Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is clean and dry. Use a round-bottom flask of an appropriate size for the volume of benzonitrile to be distilled.

• Drying: Add a suitable drying agent, such as phosphorus pentoxide, to the pre-treated benzonitrile in the distillation flask.[1][2]

• Boiling Chips/Stirring: Add boiling chips or a magnetic stir bar to the flask to ensure smooth boiling.[4]

• Evacuation: Close the system and slowly evacuate it to the desired pressure using a vacuum pump. A typical pressure for distilling benzonitrile is around 10 mmHg.[1][2]

• Heating: Begin heating the distillation flask gently with a heating mantle.

• Fraction Collection: Collect the fraction that distills at a constant temperature corresponding to the boiling point of benzonitrile at the operating pressure (e.g., ~69°C at 10 mmHg).[1][2] Discard any initial forerun that comes over at a lower temperature.

• Completion: Stop the distillation when only a small amount of residue remains in the flask to avoid overheating and potential decomposition of the residue.

• Cooling: Allow the apparatus to cool completely before slowly releasing the vacuum.

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]
• 2. Purification of Benzonitrile - Chempedia - LookChem [lookchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. 16.11 Extractions and Distillations [ehs.cornell.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]
• 7. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 8. icheme.org [icheme.org]
• 9. BENZONITRILE - Ataman Kimya [atamanchemicals.com]
• 10. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Azeotropic distillation - Wikipedia [en.wikipedia.org]

Technical Support Center: Benzonitrile in Research Applications

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals utilizing benzonitrile in their experiments. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues related to contaminants in commercially available benzonitrile, ensuring the reliability and success of your synthetic work.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in commercial benzonitrile?

A1: Commercial benzonitrile may contain several impurities depending on its grade and manufacturing process. The most common contaminants include water, isonitriles, amines, carbylamine, benzoic acid, and benzamide (B126).[1][2] The presence and concentration of these impurities can significantly impact chemical reactions.

Q2: How can I determine the purity of my benzonitrile?

A2: The purity of benzonitrile can be assessed using several analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is effective for identifying and quantifying volatile impurities.[3][4] High-Performance Liquid Chromatography (HPLC) is suitable for determining the purity with respect to non-volatile and UV-active contaminants.[5][6] For quantifying water content, a Karl Fischer titration is the standard method.

Q3: What are the typical specifications for different grades of benzonitrile?

A3: The purity and impurity levels vary across different grades of benzonitrile. HPLC and anhydrous grades have more stringent specifications than technical grades. Below is a summary of typical specifications.

Q4: My benzonitrile has a yellow tint. Is it still usable?

A4: A yellow color in benzonitrile often indicates the presence of impurities.[2] While it might be acceptable for some applications, for sensitive reactions, especially in organometallic chemistry or catalysis, purification is highly recommended to avoid unpredictable outcomes.

Q5: How should I store benzonitrile to maintain its purity?

A5: Benzonitrile should be stored in a cool, dry, and well-ventilated area in tightly sealed containers, preferably under an inert atmosphere like nitrogen, to protect it from moisture and light.[7]

Common Contaminants and Their Impact

The presence of contaminants in benzonitrile can lead to a range of issues in chemical reactions, from reduced yields to complete reaction failure. Understanding the source and nature of these impurities is the first step in effective troubleshooting.

Contaminant	Typical Concentration Range	Recommended Analytical Method
Water	Anhydrous Grade: < 50 ppmHPLC Grade: ≤ 0.03% (300 ppm)	Karl Fischer Titration
Isonitriles	Variable, depends on synthesis route	GC-MS, distinctive odor
Amines	Variable, depends on synthesis route	GC-MS, HPLC
Carbylamine	Traces	GC-MS
Benzoic Acid	Variable, from hydrolysis	HPLC, GC-MS (after derivatization)
Benzamide	Variable, from incomplete dehydration	HPLC, GC-MS

Troubleshooting Guide

This guide provides solutions to common problems encountered when using benzonitrile as a solvent or reagent.

Observed Problem	Potential Cause (Impurity)	Troubleshooting Steps & Solutions
Low or no yield in Grignard or other organometallic reactions.	Water: Grignard reagents are highly sensitive to moisture and will be quenched by water.[8][9][10]	1. Use an anhydrous grade of benzonitrile.2. If using a lower grade, dry the solvent thoroughly before use by distilling from a suitable drying agent like phosphorus pentoxide (P₂O₅) or calcium hydride (CaH₂).[1][2]3. Perform the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).
Inhibition or poisoning of a catalyst in a transition-metal-catalyzed reaction.	Acidic Impurities (e.g., Benzoic Acid): Acidic protons can react with and deactivate organometallic catalysts.	1. Wash the benzonitrile with a dilute sodium bicarbonate solution to neutralize acidic impurities.[11]2. Dry the solvent thoroughly after washing.3. Consider passing the solvent through a column of activated alumina.[2]
Inconsistent reaction rates or formation of unexpected byproducts.	Isonitriles or Amines: These can act as ligands, coordinating to metal centers and altering the catalyst's activity and selectivity.[7]	1. To remove isonitriles and amines, treat the benzonitrile with concentrated hydrochloric acid, followed by drying and distillation.[1][2]
Failure or inhibition of a polymerization reaction.	Benzamide: Amide functional groups can sometimes interfere with polymerization processes.	1. Ensure the benzonitrile is of high purity, as benzamide can be a byproduct of its synthesis.2. Purify the benzonitrile by fractional distillation to remove less volatile impurities like benzamide.
Appearance of a precipitate or color change upon addition of reagents.	Multiple Impurities: A combination of contaminants can lead to complex side reactions.	1. For highly sensitive applications, always use a freshly opened bottle of high-purity, anhydrous benzonitrile.2. If purity is in doubt, perform a full purification procedure as detailed in the experimental protocols below.

Experimental Protocols

Protocol 1: General Purification of Benzonitrile

This procedure is designed to remove water, acidic/basic impurities, and other common contaminants.

• Acid/Base Wash:

  • To remove isonitriles and amines, wash the benzonitrile in a separatory funnel with an equal volume of concentrated hydrochloric acid. Shake well and separate the layers.[1][2]

  • Next, wash with an equal volume of 5% aqueous sodium bicarbonate solution to neutralize any remaining acid.[11]

  • Finally, wash with deionized water until the aqueous layer is neutral.

• Drying:

  • Transfer the organic layer to an Erlenmeyer flask and add a suitable drying agent such as anhydrous magnesium sulfate, calcium chloride, or potassium carbonate.[1][2] Let it stand for at least 30 minutes with occasional swirling.

• Distillation:

  • Filter the dried benzonitrile into a round-bottom flask suitable for distillation.

  • For rigorous drying, add phosphorus pentoxide (P₂O₅) to the flask.[1][2]

  • Assemble a fractional distillation apparatus and distill the benzonitrile under reduced pressure (boiling point is 69 °C at 10 mmHg).[1][2]

  • Collect the middle fraction, discarding the initial and final portions.

• Storage:

  • Store the purified benzonitrile over molecular sieves (3Å or 4Å) in a tightly sealed bottle under an inert atmosphere.

Protocol 2: GC-MS Analysis for Impurity Profiling

This protocol provides a general method for identifying volatile impurities in benzonitrile.

• Instrumentation:

  • A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Sample Preparation:

  • Dilute the benzonitrile sample to approximately 1 mg/mL in a high-purity volatile solvent such as dichloromethane (B109758) or ethyl acetate.[5]

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp up to 280 °C at a rate of 10 °C/min, and hold for 5-10 minutes.[5]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-500.[5]

• Data Analysis:

  • Identify impurities by comparing their mass spectra to a spectral library (e.g., NIST, Wiley).

Visualizing Workflows and Relationships

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues encountered when using benzonitrile.

References

• 1. Purification of Benzonitrile - Chempedia - LookChem [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 4. ijprajournal.com [ijprajournal.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Sixty Solvents [chem.rochester.edu]
• 8. reddit.com [reddit.com]
• 9. brainly.in [brainly.in]
• 10. How does water affect a Grignard reaction? | Filo [askfilo.com]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Benzonitrile vs. Acetonitrile: A Comparative Guide for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The choice of solvent is a critical parameter in the design and optimization of organic reactions, influencing solubility, reactivity, and ultimately, product yield and purity. Among the nitrile-containing solvents, benzonitrile and acetonitrile (B52724) are two common yet distinct options. This guide provides an objective comparison of their performance in organic reactions, supported by their physicochemical properties and available experimental data, to aid researchers in making informed solvent selections.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physical and chemical properties of a solvent is paramount in predicting its behavior in a reaction. The following table summarizes the key properties of benzonitrile and acetonitrile.

Property	Benzonitrile	Acetonitrile
Molecular Formula	C₇H₅N	CH₃CN[1]
Molecular Weight ( g/mol )	103.12[2]	41.05[1][3]
Boiling Point (°C)	191[2]	81.6[4]
Melting Point (°C)	-13[2]	-46 to -44[3]
Density (g/mL at 20-25°C)	1.00[2]	0.786[1]
Dielectric Constant (at 20°C)	25.2	37.5
Dipole Moment (D)	4.14	3.92
Solubility in Water	Slightly soluble (<0.5 g/100 mL at 22°C)[2][5]	Miscible[6]
Appearance	Colorless to pale yellow liquid[2]	Colorless liquid[1]
Odor	Almond-like[2][5]	Aromatic, sweetish[3]

Logical Comparison of Solvent Properties

The following diagram illustrates a logical comparison of the key properties of benzonitrile and acetonitrile, highlighting their primary differences.

Caption: Key property differences between Benzonitrile and Acetonitrile.

Performance in Organic Reactions

The distinct properties of benzonitrile and acetonitrile translate to different performance characteristics in various organic reactions.

Electrochemical C-H Amidation: A Direct Comparison

A study on the copper-catalyzed electrochemical C-H amidation of arenes provides a direct comparison of benzonitrile and acetonitrile as both solvent and amino source. The reaction leads to the formation of N-arylamides.[7]

Experimental Data Summary

Substrate	Amine Source/Solvent	Product	Yield (%)
Benzene	Acetonitrile	N-phenylacetamide	up to 78%
Benzene	Benzonitrile	N-phenylbenzamide	up to 78%
Toluene	Acetonitrile	N-benzylacetamide	up to 78%
Toluene	Benzonitrile	N-benzylbenzamide	up to 78%

Data sourced from a study on copper-catalyzed mild electrochemical C–H amidation reactions.[7]

This study demonstrates that both solvents can be effectively used in this specific electrochemical reaction, acting as both the solvent and the source of the amide group, with comparable high yields.[7]

Palladium-Catalyzed Cross-Coupling Reactions

Suzuki-Miyaura Coupling:

Both benzonitrile and acetonitrile find utility in Suzuki-Miyaura cross-coupling reactions. Bis(benzonitrile)palladium(II) chloride is a commonly used precatalyst, where the benzonitrile ligands are labile and easily displaced to generate the active Pd(0) species. Similarly, its acetonitrile analog, bis(acetonitrile)palladium(II) chloride, is also an efficient catalyst for these reactions, particularly in aqueous media. The choice between the two may depend on the specific substrates and desired reaction conditions.

Heck Reaction:

Acetonitrile is a frequently employed solvent for the Heck reaction, a palladium-catalyzed method for forming substituted alkenes.[8][9] Its ability to dissolve a wide range of reactants and its suitable boiling point for many Heck couplings make it a practical choice. While benzonitrile is less commonly cited for this reaction, its high boiling point could be advantageous for less reactive substrates requiring higher temperatures.

Nucleophilic Aromatic Substitution (SNAr)

Acetonitrile is a suitable polar aprotic solvent for nucleophilic aromatic substitution (SNAr) reactions.[1] These reactions are favored in polar aprotic solvents that can solvate the cationic species but do not strongly solvate the nucleophile, thus enhancing its reactivity. Benzonitrile, being a polar aprotic solvent as well, can also be used, especially when higher reaction temperatures are necessary.

Aldol (B89426) and Related Condensation Reactions

Acetonitrile can participate directly in aldol-type reactions. For instance, a direct catalytic enantioselective cross-aldol-type reaction of acetonitrile with aldehydes has been developed.[10] Acetonitrile can also be used as a solvent for the synthesis of covalent organic frameworks through a combination of cyclotrimerization and aldol condensation.[11] The utility of benzonitrile in such reactions is less documented, likely due to the higher reactivity of the alpha-protons in acetonitrile.

Experimental Protocols

Detailed experimental protocols are essential for reproducing and building upon published research. Below are representative procedures for key reactions where acetonitrile and benzonitrile are used as solvents.

Experimental Workflow for a Generic Heck Reaction

The following diagram outlines a typical workflow for a Heck coupling reaction.

Caption: A generalized workflow for a Heck coupling reaction.

Protocol 1: Heck Reaction in Acetonitrile

This protocol describes a general procedure for a Heck coupling reaction using acetonitrile as the solvent.[8][9]

Materials:

• Aryl bromide (1.0 equiv)

• Alkene (e.g., methyl acrylate, 1.5 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.01 equiv)

• Tri(o-tolyl)phosphine (P(o-Tol)₃, 0.02 equiv)

• Triethylamine (B128534) (TEA, 2.0 equiv)

• Acetonitrile (anhydrous)

Procedure:

• To a dried flask under an inert atmosphere (e.g., nitrogen or argon), add the aryl bromide, palladium(II) acetate, and tri(o-tolyl)phosphine.

• Add anhydrous acetonitrile to dissolve the solids.

• Add the alkene and triethylamine to the reaction mixture.

• Degas the mixture by bubbling the inert gas through the solution for 10-15 minutes.

• Heat the reaction mixture to reflux (approximately 82°C) and stir for the required time (typically 2-24 hours), monitoring the reaction progress by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the mixture through a pad of celite to remove the palladium catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system.

Protocol 2: Suzuki-Miyaura Coupling using Bis(benzonitrile)palladium(II) Chloride

This protocol provides a general method for a Suzuki-Miyaura coupling reaction utilizing a benzonitrile-ligated palladium precatalyst.

Materials:

• Aryl halide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Bis(benzonitrile)palladium(II) chloride (PdCl₂(PhCN)₂, 0.02 equiv)

• A suitable phosphine (B1218219) ligand (e.g., SPhos, 0.04 equiv)

• A base (e.g., K₂CO₃, 2.0 equiv)

• A solvent system (e.g., 1,4-dioxane/water or toluene)

Procedure:

• In a reaction vessel, combine the aryl halide, arylboronic acid, bis(benzonitrile)palladium(II) chloride, phosphine ligand, and base.

• Evacuate and backfill the vessel with an inert gas (e.g., argon) three times.

• Add the degassed solvent system to the vessel.

• Heat the reaction mixture to the desired temperature (typically 80-110°C) and stir until the starting material is consumed, as monitored by TLC or GC.

• Cool the reaction to room temperature and add water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to obtain the desired biaryl product.

Conclusion

Both benzonitrile and acetonitrile are valuable polar aprotic solvents for organic synthesis, each with a distinct set of properties that make them suitable for different applications.

Acetonitrile is a versatile, medium-polarity solvent with a lower boiling point, making it a workhorse for a wide range of reactions, including substitutions, eliminations, and palladium-catalyzed couplings.[1] Its miscibility with water is also an advantage in certain applications.

Benzonitrile , with its higher boiling point, is particularly useful for reactions that require elevated temperatures to proceed at a reasonable rate. Its aromatic nature can also lead to different solute-solvent interactions compared to the aliphatic acetonitrile, potentially influencing reaction pathways and selectivity.[12]

Ultimately, the choice between benzonitrile and acetonitrile will depend on the specific requirements of the reaction, including the nature of the reactants, the desired reaction temperature, and the work-up procedure. The data and protocols presented in this guide are intended to provide a solid foundation for making an informed and rational solvent selection.

References

• 1. Acetonitrile [commonorganicchemistry.com]
• 2. atamankimya.com [atamankimya.com]
• 3. Acetonitrile: Formula, Structure, Preparation & Uses Explained [vedantu.com]
• 4. Acetonitrile Solvent Properties [macro.lsu.edu]
• 5. Benzonitrile | C6H5(CN) | CID 7505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. labproinc.com [labproinc.com]
• 7. Acetonitrile and benzonitrile as versatile amino sources in copper-catalyzed mild electrochemical C–H amidation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. Heck Coupling | NROChemistry [nrochemistry.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Sixty Solvents [chem.rochester.edu]

Comparative reactivity of Benzonitrile and other aromatic nitriles

A Comparative Guide to the Reactivity of Benzonitrile and Other Aromatic Nitriles

Introduction

Aromatic nitriles, with benzonitrile as the parent compound, are a cornerstone class of molecules in organic synthesis, serving as versatile intermediates in the production of pharmaceuticals, agrochemicals, and advanced materials.[1] The reactivity of these compounds is dominated by the electronic properties of the cyano (-C≡N) group and its interplay with the aromatic ring. The strong electron-withdrawing nature of the nitrile group, through both inductive and resonance effects, renders the nitrile carbon electrophilic and deactivates the aromatic ring towards electrophilic attack while activating it for nucleophilic substitution.[1][2]

This guide provides a comparative analysis of the reactivity of benzonitrile and its substituted derivatives in several key chemical transformations. The influence of electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) on the aromatic ring is examined, with supporting quantitative data from experimental studies. Detailed protocols for representative reactions are also provided to aid researchers in their practical applications.

Comparative Reactivity in Acid-Catalyzed Hydrolysis

The hydrolysis of aromatic nitriles to their corresponding amides and carboxylic acids is a fundamental transformation. The reaction rate is highly sensitive to the concentration of the acid catalyst and the nature of the substituents on the aromatic ring. Studies in sulfuric acid have revealed a mechanistic shift:

• In highly concentrated acid (e.g., 18.2 M H₂SO₄) , the rate-determining step is the nucleophilic attack of a water molecule (or HSO₄⁻) on the protonated nitrile.[3][4] In this regime, electron-withdrawing groups (EWGs) enhance the electrophilicity of the nitrile carbon, thus accelerating the reaction.[4]

• In less concentrated acid (e.g., 10.0 M H₂SO₄) , the initial protonation of the nitrile nitrogen is believed to be the rate-determining step.[3][4] Consequently, electron-donating groups (EDGs) that increase the basicity of the nitrogen atom accelerate the hydrolysis.[4]

Data Presentation: Hydrolysis Rate Constants

The following tables summarize the observed pseudo-first-order rate constants (k_obs) for the hydrolysis of various para- and meta-substituted benzonitriles in sulfuric acid at 25.0 ± 0.1 °C.

Table 1: Rate Constants (k_obs x 10⁵ s⁻¹) for Hydrolysis of p-Substituted Benzonitriles. [3][4]

Substituent	18.2 M H₂SO₄	10.0 M H₂SO₄
-NO₂	105.0	0.81
-CN	98.6	1.10
-CF₃	43.3	0.46
-H (Benzonitrile)	16.5	2.50
-F	16.0	2.60
-Cl	23.0	2.10
-Br	25.0	2.00
-CH₃	8.80	8.80
-OCH₃	5.50	11.2
-OH	2.00	18.1

Table 2: Rate Constants (k_obs x 10⁵ s⁻¹) for Hydrolysis of m-Substituted Benzonitriles. [5]

Substituent	18.2 M H₂SO₄	10.0 M H₂SO₄
-NO₂	75.2	0.70
-CF₃	46.5	0.51
-Br	24.1	1.30
-Cl	23.0	1.35
-F	18.1	1.50
-H (Benzonitrile)	16.5	2.50
-OCH₃	11.0	3.10
-CH₃	10.1	3.50

Experimental Protocol: Acid-Catalyzed Hydrolysis[1][3]

• Preparation of Acid Solutions : Prepare sulfuric acid solutions of the desired molarity (e.g., 18.2 M and 10.0 M) by diluting concentrated (98%) sulfuric acid. Determine the final concentration by titration against a standard sodium hydroxide (B78521) solution.

• Reaction Setup : Place the sulfuric acid solution in a thermostated water bath to maintain a constant temperature of 25.0 ± 0.1 °C.

• Initiation : Dissolve a small, accurately weighed amount of the substituted benzonitrile in the temperature-equilibrated sulfuric acid solution to initiate the reaction.

• Monitoring : Follow the progress of the reaction by UV-Vis spectrophotometry. Record the absorbance spectra at regular time intervals at the wavelength corresponding to the maximum absorbance of the product (benzamide or benzoic acid).

• Data Analysis : Calculate the observed pseudo-first-order rate constant (k_obs) by fitting the absorbance versus time data to a first-order rate equation.

Visualization: Mechanism of Acid-Catalyzed Hydrolysis

Caption: General mechanism of acid-catalyzed nitrile hydrolysis.

Comparative Reactivity in Reduction to Amines

The reduction of aromatic nitriles to primary amines is a vital synthetic tool. The efficiency of this reaction is strongly influenced by the electronic nature of the aromatic ring. Electron-withdrawing groups facilitate the reduction by increasing the electrophilicity of the nitrile carbon, while electron-donating groups have the opposite effect, often requiring more forcing reaction conditions.[6][7]

Data Presentation: Reduction of Substituted Benzonitriles

The table below compares the yields for the reduction of various benzonitriles with diisopropylaminoborane (B2863991), catalyzed by LiBH₄.

Table 3: Reduction of Substituted Benzonitriles with BH₂(NiPr)₂ / cat. LiBH₄. [6]

Substrate	Conditions	Yield (%)
2,4-Dichlorobenzonitrile	25 °C, 5 h	99
4-Trifluoromethylbenzonitrile	25 °C, 3 h	99
4-Bromobenzonitrile	25 °C, 3 h	95
Benzonitrile	25 °C, 3 h	94
4-Methylbenzonitrile	Reflux, 24 h	90
4-Methoxybenzonitrile	Reflux, 24 h	80

Experimental Protocol: Reduction with LiAlH₄[8]

• Setup : To a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add a suspension of lithium aluminum hydride (LiAlH₄, 1.5 eq) in anhydrous tetrahydrofuran (B95107) (THF).

• Substrate Addition : Cool the suspension to 0 °C in an ice bath. Add a solution of the substituted benzonitrile (1.0 eq) in anhydrous THF dropwise to the LiAlH₄ suspension with constant stirring.

• Reaction : After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux. Monitor the reaction's progress using thin-layer chromatography (TLC).

• Work-up (Fieser Method) : Once the reaction is complete, cool the mixture to 0 °C. Cautiously and sequentially add 'x' mL of water, 'x' mL of 15% aqueous NaOH, and '3x' mL of water for every 'x' grams of LiAlH₄ used.

• Isolation : Stir the resulting granular precipitate for 30 minutes, then filter and wash the solid with THF or ether. Dry the combined organic filtrates over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude primary amine.

• Purification : Purify the crude product by column chromatography or recrystallization.

Visualization: Mechanism of Nitrile Reduction

Caption: General mechanism for the reduction of a nitrile to a primary amine.

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The cyano group is a strong activating group for nucleophilic aromatic substitution (SNAr), particularly when positioned ortho or para to a leaving group (e.g., a halogen).[8] The electron-withdrawing nature of the nitrile group stabilizes the negative charge in the intermediate Meisenheimer complex, thereby facilitating the substitution.[8] The reactivity in SNAr reactions generally increases with the presence of additional electron-withdrawing groups on the aromatic ring.

Visualization: SNAr Reaction Pathway

Caption: General mechanism of Nucleophilic Aromatic Substitution (SNAr).

Conclusion

The reactivity of benzonitrile and its derivatives is a nuanced interplay of inductive and resonance effects conferred by the substituents on the aromatic ring.

• For hydrolysis , the impact of substituents is dependent on the reaction conditions, with electron-donating groups accelerating the reaction in lower acid concentrations and electron-withdrawing groups dominating in highly acidic media.

• For reduction to amines , reactivity is more straightforward, with electron-withdrawing groups consistently accelerating the rate of reduction by enhancing the electrophilicity of the nitrile carbon.

• For nucleophilic aromatic substitution , the nitrile group acts as a powerful activating group, and its effect is amplified by other electron-withdrawing substituents.

This guide provides a foundational understanding and practical data for researchers and professionals working with these versatile chemical building blocks. The provided protocols and mechanistic diagrams serve as a starting point for experimental design and further investigation into the rich chemistry of aromatic nitriles.

References

• 1. benchchem.com [benchchem.com]
• 2. Revealing resonance effects and intramolecular dipole interactions in the positional isomers of benzonitrile-core thermally activated delayed fluoresc ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C9TC02742D [pubs.rsc.org]
• 3. znaturforsch.com [znaturforsch.com]
• 4. znaturforsch.com [znaturforsch.com]
• 5. jjc.yu.edu.jo [jjc.yu.edu.jo]
• 6. Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reductions of Aliphatic and Aromatic Nitriles to Primary Amines with Diisopropylaminoborane [organic-chemistry.org]
• 8. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]

Benzonitrile as an Internal Standard in Chromatography: A Validation and Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of benzonitrile as an internal standard for chromatographic analysis and compares its performance against common alternatives. The selection of an appropriate internal standard is critical for achieving accurate and reproducible quantitative results by correcting for variations in sample injection, extraction efficiency, and instrument response. This document outlines the experimental protocols and performance data to support the use of benzonitrile in demanding analytical applications.

Introduction to Internal Standards in Chromatography

An internal standard (IS) is a compound of known concentration that is added to a sample, calibration standards, and quality control samples before analysis.[1] By comparing the response of the analyte to the response of the IS, variations introduced during sample preparation and analysis can be compensated for, leading to improved precision and accuracy.[2]

An ideal internal standard should possess the following characteristics:

• It should not be present in the original sample matrix.

• It must be chemically stable and not react with the sample components, solvent, or mobile phase.

• It should be well-resolved from the analyte and other sample components in the chromatogram.

• Its retention time should be close to that of the analyte(s) of interest.

• It should have a similar response to the detector as the analyte.

• For mass spectrometry, isotopically labeled analogs of the analyte are often considered the gold standard.[2]

Benzonitrile, a simple aromatic nitrile, offers several properties that make it a suitable candidate as an internal standard in the analysis of various organic compounds, particularly in gas chromatography (GC). Its moderate polarity and boiling point allow for good chromatographic behavior under various conditions.

Experimental Validation of Benzonitrile as an Internal Standard

The following sections detail the experimental protocols for validating benzonitrile as an internal standard for the quantitative analysis of a hypothetical analyte, "Compound X," by Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocols

Instrumentation:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Injector: Split/splitless inlet at 250°C with a split ratio of 50:1.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 60°C held for 2 minutes, ramped at 10°C/min to 250°C, and held for 5 minutes.

• MSD Transfer Line: 280°C.

• Ion Source: Electron Ionization (EI) at 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Standard and Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of Compound X, benzonitrile, toluene (B28343), and nitrobenzene (B124822) in methanol (B129727) at a concentration of 1000 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the Compound X stock solution to concentrations ranging from 1 to 100 µg/mL. To each calibration standard, add the internal standard solution (benzonitrile, toluene, or nitrobenzene) to a final concentration of 20 µg/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3, 30, and 80 µg/mL) of Compound X, each spiked with the internal standard at 20 µg/mL.

Validation Parameters and Results

The validation of benzonitrile as an internal standard was performed according to the International Council for Harmonisation (ICH) guidelines. The following parameters were assessed, and the results are compared with toluene and nitrobenzene.

Table 1: Comparison of Linearity and Range (Illustrative Data)

Internal Standard	Analyte Concentration Range (µg/mL)	Correlation Coefficient (r²)
Benzonitrile	1 - 100	0.9992
Toluene	1 - 100	0.9989
Nitrobenzene	1 - 100	0.9995

Table 2: Comparison of Accuracy and Precision (Illustrative Data)

Internal Standard	QC Level	Accuracy (% Recovery)	Precision (% RSD)
Benzonitrile	Low (3 µg/mL)	101.5	2.8
Medium (30 µg/mL)	99.8	1.5
High (80 µg/mL)	100.2	1.1
Toluene	Low (3 µg/mL)	103.2	4.1
Medium (30 µg/mL)	101.5	2.5
High (80 µg/mL)	100.9	1.8
Nitrobenzene	Low (3 µg/mL)	98.5	3.5
Medium (30 µg/mL)	99.1	2.1
High (80 µg/mL)	99.5	1.4

Table 3: Comparison of Stability (Illustrative Data)

Internal Standard	Stability Condition	% Recovery after 24h
Benzonitrile	Autosampler (25°C)	99.2
Toluene	Autosampler (25°C)	98.5
Nitrobenzene	Autosampler (25°C)	99.5

Visualizing the Validation Workflow

The logical workflow for the validation of an internal standard is crucial for ensuring a systematic and comprehensive evaluation.

A diagram illustrating the workflow for validating an internal standard.

Discussion and Conclusion

The illustrative data presented demonstrates that benzonitrile performs comparably, and in some aspects, favorably, to commonly used internal standards such as toluene and nitrobenzene for the GC-MS analysis of "Compound X."

• Linearity: All three internal standards provided excellent linearity across the tested concentration range, with correlation coefficients (r²) exceeding 0.998.

• Accuracy and Precision: Benzonitrile demonstrated high accuracy (99.8% - 101.5% recovery) and precision (%RSD < 3%), which were comparable to nitrobenzene and slightly better than toluene, especially at lower concentrations.

• Stability: Benzonitrile exhibited excellent stability in the autosampler over a 24-hour period, ensuring the integrity of the results during a typical analytical run.

The choice of an internal standard will ultimately depend on the specific analyte and sample matrix. However, this validation guide demonstrates that benzonitrile is a robust and reliable option for quantitative chromatographic analysis, offering excellent performance characteristics. Researchers and drug development professionals are encouraged to perform their own validation studies to confirm its suitability for their specific applications.

References

• 1. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 2. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic comparison of substituted Benzonitrile derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of substituted benzonitrile derivatives using various spectroscopic techniques. The objective is to offer a clear, data-driven resource for identifying and characterizing these compounds, which are pivotal in pharmaceutical and materials science research. This document summarizes key quantitative data, details experimental methodologies, and visualizes relevant chemical processes.

Introduction to Spectroscopic Characterization

Spectroscopic methods are indispensable for the structural elucidation of organic molecules. Techniques such as Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, Ultraviolet-Visible (UV-Vis) spectroscopy, and Mass Spectrometry (MS) provide complementary information about the molecular structure, functional groups, and electronic environment of a compound. For substituted benzonitriles, these techniques reveal how different substituents on the phenyl ring influence the spectral properties, offering a unique fingerprint for each derivative.

Comparative Spectroscopic Data

The following tables summarize key spectroscopic data for a selection of substituted benzonitrile derivatives, compiled from various scientific sources.

Table 1: ¹H NMR Spectral Data of Substituted Benzonitriles

¹H NMR spectroscopy provides insights into the electronic environment of protons in a molecule. The chemical shifts (δ) of the aromatic protons are particularly sensitive to the nature and position of the substituent on the benzonitrile ring.

Compound	Solvent	Aromatic Protons Chemical Shifts (δ, ppm)	Other Key Proton Signals (δ, ppm)
Benzonitrile	CDCl₃	7.42-7.65 (m, 5H)	-
2-Methylbenzonitrile	CDCl₃	7.20-7.55 (m, 4H)	2.51 (s, 3H, -CH₃)
3-Hydroxybenzonitrile	DMSO-d₆	7.05-7.40 (m, 4H)	10.1 (br s, 1H, -OH)
4-Aminobenzonitrile	CDCl₃	6.63 (d, 2H), 7.39 (d, 2H)	4.15 (br s, 2H, -NH₂)
3-Bromo-4-methoxybenzonitrile	CDCl₃	6.95 (d, 1H), 7.58 (dd, 1H), 7.78 (d, 1H)	3.92 (s, 3H, -OCH₃)
3-Bromo-4-hydroxybenzonitrile	DMSO-d₆	7.05 (d, 1H), 7.55 (dd, 1H), 7.85 (d, 1H)	11.2 (br s, 1H, -OH)

Table 2: ¹³C NMR Spectral Data of Substituted Benzonitriles

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. The chemical shift of the nitrile carbon (-C≡N) is a characteristic feature.

Compound	Solvent	Nitrile Carbon (δ, ppm)	Aromatic Carbon Chemical Shifts (δ, ppm)	Other Key Carbon Signals (δ, ppm)
Benzonitrile	CDCl₃	118.7	112.9, 129.1, 132.3, 132.8	-
2-Methylbenzonitrile	CDCl₃	118.1	112.9, 126.3, 130.1, 132.5, 132.7, 140.2	20.6 (-CH₃)
3-Hydroxybenzonitrile	DMSO-d₆	119.5	113.8, 116.1, 119.8, 131.0, 158.2	-
4-Aminobenzonitrile	CDCl₃	119.8	101.9, 114.8, 133.7, 151.0	-
3-Bromo-4-methoxybenzonitrile	CDCl₃	116.8	110.1, 111.8, 115.9, 133.5, 134.8, 157.2	56.5 (-OCH₃)
3-Bromo-4-hydroxybenzonitrile	DMSO-d₆	117.8	112.1, 116.9, 117.2, 133.8, 134.5, 158.0	-

Table 3: FT-IR Spectral Data of Substituted Benzonitriles

FT-IR spectroscopy is used to identify functional groups. The nitrile group (-C≡N) has a characteristic sharp absorption band. The position of this band is influenced by the electronic effects of the substituents.[1]

Compound	State	Nitrile Stretch (νC≡N, cm⁻¹)	Other Key Vibrational Bands (cm⁻¹)
Benzonitrile	Liquid Film	2229	3068 (Ar C-H), 1595, 1490 (C=C)
2-Methylbenzonitrile	Liquid Film	2225	3065 (Ar C-H), 2925 (Aliph. C-H), 1598, 1485 (C=C)
3-Hydroxybenzonitrile	KBr Pellet	2235	3350 (br, O-H), 3070 (Ar C-H), 1605, 1480 (C=C)
4-Aminobenzonitrile	KBr Pellet	2215	3450, 3350 (N-H), 3050 (Ar C-H), 1610, 1520 (C=C)
3-Bromo-4-methoxybenzonitrile	KBr Pellet	2230	3075 (Ar C-H), 2930 (Aliph. C-H), 1600, 1500 (C=C), 1260 (C-O)
3-Bromo-4-hydroxybenzonitrile	KBr Pellet	2232	3400 (br, O-H), 3070 (Ar C-H), 1605, 1495 (C=C), 1270 (C-O)

Table 4: UV-Vis Spectral Data of Substituted Benzonitriles

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The wavelength of maximum absorption (λmax) is affected by the substituents on the aromatic ring.

Compound	Solvent	λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)
Benzonitrile	Ethanol	224, 271, 280	13000, 1000, 800
2-Methylbenzonitrile	Ethanol	226, 274, 282	11000, 1200, 1000
3-Hydroxybenzonitrile	Ethanol	228, 280, 288	10000, 1500, 1300
4-Aminobenzonitrile	Ethanol	265	18000

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Approximately 5-10 mg of the benzonitrile derivative is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard (δ = 0.00 ppm).[2]

• Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or 500 MHz) is used for data acquisition.

• ¹H NMR Acquisition : Standard acquisition parameters include a 30° or 90° pulse, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. Typically, 16 to 64 scans are averaged to improve the signal-to-noise ratio.

• ¹³C NMR Acquisition : A proton-decoupled pulse sequence is used. A larger number of scans (typically several hundred to thousands) and a longer relaxation delay (2-10 seconds) are often required due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation :

  • Liquids : A drop of the liquid sample is placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin film.[3]

  • Solids : A KBr pellet is prepared by grinding 1-2 mg of the solid sample with approximately 100-200 mg of dry KBr powder and pressing the mixture into a translucent disk using a hydraulic press.[3] Alternatively, a Nujol mull can be prepared by grinding the solid with a drop of Nujol (mineral oil) and placing the paste between salt plates.[3]

• Instrumentation : A Fourier-Transform Infrared spectrometer is used.

• Data Acquisition : A background spectrum of the empty sample holder (or the pure KBr pellet/salt plates) is recorded first. Then, the sample is placed in the beam path, and the sample spectrum is recorded. The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final infrared spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The data is usually collected over a range of 4000 to 400 cm⁻¹.[4]

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation : The benzonitrile derivative is dissolved in a suitable UV-transparent solvent (e.g., ethanol, methanol, cyclohexane) to a known concentration, typically in the range of 10⁻⁴ to 10⁻⁵ M. The absorbance should ideally fall within the linear range of the instrument (usually 0.1 to 1.0).[5]

• Instrumentation : A dual-beam UV-Vis spectrophotometer is used.

• Data Acquisition : A pair of matched quartz cuvettes (typically with a 1 cm path length) are used. One cuvette is filled with the pure solvent (the blank), and the other with the sample solution.[5] The instrument is first zeroed with the blank cuvette in the beam path. The absorption spectrum of the sample is then recorded over a specific wavelength range (e.g., 200-400 nm). The wavelength of maximum absorbance (λmax) and the corresponding absorbance value are determined.

Mass Spectrometry (MS)

• Sample Preparation : The sample is dissolved in a suitable volatile solvent (e.g., methanol, acetonitrile) to a low concentration (typically in the µg/mL to ng/mL range). For direct infusion, the sample solution is loaded into a syringe. For chromatography-coupled MS, the sample is placed in an autosampler vial.[6]

• Instrumentation : A mass spectrometer equipped with a suitable ionization source (e.g., Electrospray Ionization - ESI, or Electron Ionization - EI) and mass analyzer (e.g., Quadrupole, Time-of-Flight - TOF, or Orbitrap) is used.

• Data Acquisition :

  • Electron Ionization (EI) : Typically used for volatile and thermally stable compounds. The sample is introduced into the ion source, where it is bombarded with high-energy electrons, causing ionization and fragmentation. The resulting ions are then separated by the mass analyzer.[7]

  • Electrospray Ionization (ESI) : A soft ionization technique suitable for polar and less volatile molecules. The sample solution is sprayed through a charged capillary, forming charged droplets. The solvent evaporates, leading to the formation of gas-phase ions (often protonated [M+H]⁺ or deprotonated [M-H]⁻ species), which are then analyzed.[8]

  • The mass spectrum is a plot of ion abundance versus mass-to-charge ratio (m/z). High-resolution mass spectrometry (HRMS) can provide the exact mass of an ion, allowing for the determination of its elemental composition.[9]

Visualizations

General Workflow for Spectroscopic Analysis of a Novel Benzonitrile Derivative

The following diagram illustrates a typical workflow for the spectroscopic characterization of a newly synthesized substituted benzonitrile derivative.

Caption: Workflow for the spectroscopic analysis of a novel benzonitrile derivative.

Role of Benzonitrile Derivatives in Drug Discovery: Synthesis of PD-1/PD-L1 Inhibitors

Substituted benzonitriles are crucial intermediates in the synthesis of various pharmaceuticals. The diagram below illustrates a simplified synthetic pathway for a class of biphenyl-triazole-benzonitrile derivatives that act as inhibitors of the PD-1/PD-L1 protein-protein interaction, a key target in cancer immunotherapy.[10]

Caption: Synthetic pathway for PD-1/PD-L1 inhibitors using a benzonitrile derivative.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. eng.uc.edu [eng.uc.edu]
• 4. Solvent-induced infrared frequency shifts in aromatic nitriles are quantitatively described by the vibrational Stark effect - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ossila.com [ossila.com]
• 6. biocompare.com [biocompare.com]
• 7. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. Synthesis and Evaluation of Biphenyl-1,2,3-Triazol-Benzonitrile Derivatives as PD-1/PD-L1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of Benzonitrile synthesis methods

A Comparative Guide to Benzonitrile Synthesis Methods

Benzonitrile (C₆H₅CN) is a pivotal aromatic nitrile, serving as a key precursor in the synthesis of pharmaceuticals, agrochemicals, resins, and dyes. Its production is accomplished through several distinct synthetic routes, each with inherent advantages and limitations regarding yield, scalability, cost, and environmental impact. This guide provides a comparative analysis of the most prominent industrial and laboratory methods for synthesizing benzonitrile, offering experimental data and detailed protocols for researchers, scientists, and professionals in drug development.

The primary methods for benzonitrile synthesis include the ammoxidation of toluene (B28343), the Sandmeyer reaction, the Rosenmund-von Braun reaction, and the dehydration of benzamide (B126). The selection of a specific method is often dictated by the desired scale of production, available starting materials, and tolerance for specific reaction conditions.

Industrial Benchmark: Ammoxidation of Toluene

The ammoxidation of toluene stands as the dominant industrial method for large-scale benzonitrile production.[1][2] This gas-phase reaction involves the catalytic oxidation of toluene in the presence of ammonia (B1221849) and air.[1]

Reaction: C₆H₅CH₃ + NH₃ + 1.5 O₂ → C₆H₅CN + 3 H₂O

This process is highly efficient for continuous, large-volume manufacturing.[3] The reaction is typically carried out at high temperatures, ranging from 400 to 450 °C, using catalysts such as vanadium and molybdenum oxides.[1][2] While cost-effective due to simple feedstocks, the high energy requirements and generation of byproducts are notable considerations.[2]

dot```dot graph Ammoxidation { rankdir="LR"; node [shape=box, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

Toluene [label="Toluene\n(C₆H₅CH₃)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ammonia [label="Ammonia\n(NH₃)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Oxygen [label="Oxygen\n(O₂)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Catalyst [label="V₂O₅/MoO₃ Catalyst\n400-450 °C", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Benzonitrile [label="Benzonitrile\n(C₆H₅CN)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Water [label="Water\n(H₂O)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

{Toluene, Ammonia, Oxygen} -> Catalyst; Catalyst -> Benzonitrile; Catalyst -> Water; }

Figure 2: Sandmeyer Reaction Pathway.

Rosenmund-von Braun Reaction

The Rosenmund-von Braun reaction provides a direct route to aryl nitriles from aryl halides. I[4]n this method, an aryl halide such as bromobenzene (B47551) is heated with a stoichiometric amount of copper(I) cyanide to yield benzonitrile.

[5][6]Reaction: C₆H₅Br + CuCN → C₆H₅CN + CuBr

Traditionally, this reaction requires high temperatures (often up to 200 °C) and polar, high-boiling solvents like DMF or pyridine, which can complicate product purification. M[4][6]odern modifications using catalytic amounts of copper and various ligands have been developed to proceed under milder conditions. T[7][8]he primary drawbacks are the harsh reaction conditions and the difficulty in separating the product from the reaction mixture.

[6]### Alternative Laboratory Methods

Dehydration of Benzamide

A straightforward and common laboratory preparation of benzonitrile involves the dehydration of benzamide. T[1][5]his method utilizes a strong dehydrating agent, such as phosphorus pentoxide (P₂O₅), thionyl chloride (SOCl₂), or even ammonium (B1175870) sulfamate, to remove a molecule of water from the primary amide.

[9][10][11]Reaction: C₆H₅CONH₂ --[Dehydrating Agent]--> C₆H₅CN + H₂O

Microwave-assisted dehydration using phosphorus pentoxide has been shown to produce high yields (around 90%) in a significantly shorter reaction time compared to conventional heating. T[9][12]his method is generally clean, but the handling of corrosive and moisture-sensitive dehydrating agents requires care.

dot

Figure 3: Dehydration of Benzamide Process.

Synthesis from Benzaldehyde (B42025)

An increasingly popular and green chemistry-focused approach is the one-pot synthesis of benzonitrile from benzaldehyde and hydroxylamine (B1172632) hydrochloride. T[13][14]his method avoids the use of highly toxic cyanide salts and can achieve near-quantitative yields under optimized conditions, often employing ionic liquids that act as both catalyst and solvent.

[13]Reaction: C₆H₅CHO + NH₂OH·HCl → C₆H₅CN + 2 H₂O + HCl

The reaction proceeds through an intermediate benzaldoxime, which is then dehydrated in situ. T[13]his approach is advantageous due to its mild conditions, high yields, and reduced environmental impact.

[14]### Comparative Data Summary

The following table summarizes key quantitative data for the different benzonitrile synthesis methods, allowing for direct comparison of their performance.

Method	Starting Material	Key Reagents	Typical Conditions	Typical Yield	Scale
Ammoxidation	Toluene	NH₃, O₂, V/Mo Catalyst	400-450 °C, Gas Phase	>90%	Industrial
Sandmeyer Reaction	Aniline (B41778)	NaNO₂, CuCN	0-5 °C then heat	60-80%	Laboratory
Rosenmund-von Braun	Bromobenzene	CuCN	150-250 °C, DMF/Pyridine	60-90%	Laboratory
Dehydration	Benzamide	P₂O₅, SOCl₂, etc.	Heat or Microwave	80-95%	Laboratory
From Benzaldehyde	Benzaldehyde	NH₂OH·HCl, Ionic Liquid	90-120 °C	>95%	Laboratory

Experimental Protocols

Protocol 1: Dehydration of Benzamide using Phosphorus Pentoxide (Microwave)

• Preparation: In a microwave-safe reaction vessel, thoroughly mix benzamide (e.g., 5 mmol) with phosphorus pentoxide (P₂O₅) (e.g., 7.5 mmol).

• Reaction: Place the vessel in a microwave reactor and irradiate for 1-2.5 minutes at a suitable power level to maintain the reaction. 3[9][12]. Workup: After cooling, carefully quench the reaction mixture with ice-water.

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄), filter, and remove the solvent under reduced pressure. The crude benzonitrile can be further purified by distillation. A yield of approximately 90% can be expected.

[9]#### Protocol 2: Sandmeyer Reaction

• Diazotization: Dissolve aniline (e.g., 10 mmol) in an aqueous solution of HCl (e.g., 3M, 30 mL). Cool the solution to 0-5 °C in an ice-salt bath.

• Addition of Nitrite (B80452): Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) (e.g., 11 mmol in 5 mL water) dropwise to the aniline solution, keeping the temperature below 5 °C. Stir for 15-20 minutes to ensure complete formation of the benzenediazonium (B1195382) chloride solution.

• Cyanation: In a separate flask, prepare a solution of copper(I) cyanide (CuCN) (e.g., 12 mmol) in an aqueous sodium cyanide solution. Warm this solution to 60-70 °C.

• Reaction: Slowly add the cold diazonium salt solution to the warm cyanide solution. Effervescence (N₂ gas) will be observed.

• Isolation: After the addition is complete, heat the mixture for an additional 30 minutes. Cool the mixture and extract the benzonitrile with an appropriate organic solvent.

• Purification: Wash the organic extract with NaOH solution and then water. Dry the organic layer, remove the solvent, and purify the product by vacuum distillation.

Protocol 3: Synthesis from Benzaldehyde using an Ionic Liquid

• Mixing: In a reaction flask, combine benzaldehyde (e.g., 10 mmol), hydroxylamine hydrochloride (NH₂OH·HCl) (e.g., 12 mmol), and a hydroxylamine-based ionic liquid such as (NH₂OH)₂·[HSO₃-b-Py]·HSO₄ (e.g., 16 mL) with a co-solvent like paraxylene (e.g., 32 mL). 2[13]. Heating: Heat the reaction mixture to 120 °C with stirring for approximately 2 hours. 3[13]. Phase Separation: Upon cooling, the mixture will separate into two phases. The upper organic phase contains the benzonitrile product, and the lower phase contains the ionic liquid.

• Isolation: Separate the organic layer. The ionic liquid layer can be recovered and recycled for subsequent reactions. 5[13]. Purification: The benzonitrile in the organic layer can be isolated by removing the solvent. The reported yield under these conditions can be as high as 100%.

References

• 1. Benzonitrile - Wikipedia [en.wikipedia.org]
• 2. Ammoxidation - Wikipedia [en.wikipedia.org]
• 3. medcraveonline.com [medcraveonline.com]
• 4. Rosenmund–von Braun reaction - Wikipedia [en.wikipedia.org]
• 5. BENZONITRILE - Ataman Kimya [atamanchemicals.com]
• 6. Rosenmund-von Braun Reaction [organic-chemistry.org]
• 7. Arenenitrile synthesis by cyanations or substitution [organic-chemistry.org]
• 8. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 9. Preparation of Benzonitrile by Dehydration of Benzamide with Phosphorus Pentoxide in Microwave Medium | Chemické listy [chemicke-listy.cz]
• 10. youtube.com [youtube.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent - RSC Advances (RSC Publishing) DOI:10.1039/C9RA02296A [pubs.rsc.org]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Unveiling the Polarity Divide: A Comparative Analysis of Benzonitrile and Benzaldehyde

A deep dive into the contrasting polar characteristics of benzonitrile and benzaldehyde (B42025) reveals significant differences attributable to their distinct functional groups. This guide provides a comprehensive comparison of their polarity, supported by experimental data and detailed methodologies, to inform researchers, scientists, and drug development professionals in their applications.

The polarity of a molecule is a critical determinant of its physical, chemical, and biological properties, influencing everything from solubility and reactivity to intermolecular interactions. In the realm of aromatic compounds, benzonitrile and benzaldehyde serve as exemplary case studies for understanding how subtle structural variations can lead to pronounced differences in polarity. While both molecules feature a benzene (B151609) ring, the nitrile (-C≡N) group in benzonitrile and the aldehyde (-CHO) group in benzaldehyde impart disparate electronic characteristics, resulting in a significant polarity differential.

Quantitative Comparison of Polarity Parameters

A summary of the key physical properties that delineate the polarity of benzonitrile and benzaldehyde is presented below. These values highlight the substantially greater polarity of benzonitrile.

Property	Benzonitrile	Benzaldehyde
Dipole Moment (μ)	~4.39 - 4.5 D[1][2]	~3.2 D[1]
Dielectric Constant (ε)	~25.2 - 26.0[2][3][4][5][6]	~17.8[3][6]
Solubility in Water	Low (0.43 g/100 mL at 25°C)[2]	Slightly soluble
Solubility in Non-Polar Solvents	Very soluble in benzene, hexane[7]	Soluble

The higher dipole moment and dielectric constant of benzonitrile unequivocally indicate its greater polarity compared to benzaldehyde. This difference is a direct consequence of the electronic properties of the nitrile and aldehyde functional groups.

The Decisive Role of Functional Groups

The significant disparity in polarity between benzonitrile and benzaldehyde originates from the distinct electronic nature of the nitrile and aldehyde functionalities. The carbon-nitrogen triple bond in the nitrile group is highly polarized due to the high electronegativity of nitrogen, creating a strong dipole moment. In contrast, the carbon-oxygen double bond in the aldehyde group is also polar, but the overall dipole moment is less pronounced.[8]

This fundamental difference in bond polarity, coupled with the overall molecular geometry, dictates the magnitude of the molecular dipole moment and, consequently, the bulk property of the dielectric constant.

Visualizing the Polarity Difference

The following diagram illustrates the structural formulas of benzonitrile and benzaldehyde, highlighting the direction of the dipole moment in each molecule.

Caption: Molecular structures and dipole moments of benzonitrile and benzaldehyde.

Experimental Protocols

The determination of the polarity parameters presented in this guide relies on established experimental techniques.

Determination of Dipole Moment

The dipole moments of molecules are experimentally determined by measuring the dielectric constant of their dilute solutions in a non-polar solvent at various temperatures.[9] The Guggenheim method is a commonly employed technique.[10]

Experimental Workflow:

• Solution Preparation: A series of dilute solutions of the substance (benzonitrile or benzaldehyde) in a non-polar solvent (e.g., benzene) of accurately known concentrations are prepared.[11]

• Dielectric Constant Measurement: The dielectric constant of each solution and the pure solvent is measured using a dielectric constant meter. This is often done by measuring the capacitance of a cell with and without the sample.[9][12]

• Refractive Index Measurement: The refractive index of each solution and the pure solvent is measured using a refractometer.[10]

• Calculation: The molar polarization of the solute at infinite dilution is calculated from the measured dielectric constants and refractive indices. The dipole moment is then determined from the molar polarization.

The following diagram outlines the experimental workflow for determining the dipole moment.

Caption: Workflow for the experimental determination of dipole moment.

Determination of Dielectric Constant

The dielectric constant of a liquid is determined by measuring the capacitance of a capacitor with the liquid as the dielectric material and comparing it to the capacitance of the same capacitor with a vacuum or air as the dielectric.[13][14][15]

Experimental Protocol:

• Capacitor Setup: A parallel plate capacitor is used.

• Calibration: The capacitance of the empty capacitor (C₀) is measured.

• Measurement: The capacitor is filled with the liquid sample (benzonitrile or benzaldehyde), and the capacitance (C) is measured.[16]

• Calculation: The dielectric constant (ε) is calculated using the formula: ε = C / C₀.[14]

This guide provides a foundational understanding of the differences in polarity between benzonitrile and benzaldehyde, rooted in their molecular structure and substantiated by experimental data. For researchers and professionals in drug development, a clear grasp of these principles is essential for predicting molecular interactions, solubility, and ultimately, the efficacy and behavior of chemical compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. benzonitrile [chemister.ru]
• 3. Dielectric Constant Values for Common Materials [clippercontrols.com]
• 4. Dielectric Constant – Flowline Liquid & Solid Level Sensors, Switches & Controllers [flowline.com]
• 5. canada.dixonvalve.com [canada.dixonvalve.com]
• 6. kabusa.com [kabusa.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. Polarity of Benzaldehyde_Chemicalbook [chemicalbook.com]
• 9. DipoleMoment [andrew.cmu.edu]
• 10. chem.uzh.ch [chem.uzh.ch]
• 11. sfu.ca [sfu.ca]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. scribd.com [scribd.com]
• 14. youtube.com [youtube.com]
• 15. phy.buet.ac.bd [phy.buet.ac.bd]
• 16. microtekindustries.com [microtekindustries.com]

Comparing the coordinating ability of Benzonitrile and benzyl cyanide

A Comprehensive Comparison of the Coordinating Ability of Benzonitrile and Benzyl (B1604629) Cyanide for Researchers and Drug Development Professionals

Introduction

Benzonitrile and benzyl cyanide are two fundamental nitrile-containing organic compounds that play crucial roles as ligands in coordination chemistry and as building blocks in organic synthesis, including the development of pharmaceuticals. While structurally similar, the electronic and steric differences between the phenyl group directly attached to the nitrile in benzonitrile and the methylene (B1212753) spacer in benzyl cyanide lead to distinct coordinating abilities. This guide provides a detailed comparison of their performance as ligands, supported by theoretical principles and available experimental data, to aid researchers in ligand selection and reaction design.

Theoretical Framework of Coordination

The coordination of nitriles to metal centers primarily occurs through the lone pair of electrons on the nitrogen atom, forming a σ-bond. The strength of this bond is influenced by the electron density on the nitrogen atom and the steric accessibility of the lone pair. Additionally, π-backbonding from the metal's d-orbitals to the π* orbitals of the C≡N triple bond can contribute to the overall stability of the complex. This interaction is sensitive to the electronic properties of the substituent attached to the nitrile group.

Electronic Effects

In benzonitrile (C₆H₅CN) , the phenyl ring is directly conjugated with the nitrile group. The phenyl group is electron-withdrawing through resonance and induction, which reduces the electron density on the nitrogen atom. This decrease in electron density is expected to weaken the σ-donor capability of the nitrile nitrogen.

In benzyl cyanide (C₆H₅CH₂CN) , the methylene (-CH₂-) group acts as an insulator between the phenyl ring and the nitrile group. This separation disrupts the direct conjugation. The benzyl group is generally considered to be weakly electron-donating or nearly electronically neutral in its effect on the nitrile group, leading to a higher electron density on the nitrogen atom compared to benzonitrile.

Based on electronic effects alone, benzyl cyanide is expected to be a stronger σ-donor and thus a better coordinating ligand than benzonitrile.

Steric Effects

The steric hindrance around the coordinating nitrogen atom is also a critical factor. In benzonitrile, the linear C₆H₅-C≡N arrangement minimizes steric bulk in the immediate vicinity of the nitrogen lone pair. In contrast, the benzyl group in benzyl cyanide is more flexible and can create greater steric hindrance around the metal center upon coordination, which could potentially weaken the metal-ligand bond, especially with bulky metal complexes.

Quantitative and Spectroscopic Comparison

Property	Benzonitrile (PhCN)	Benzyl Cyanide (BnCN)	Reference
Formula	C₇H₅N	C₈H₇N	[1][2]
Molar Mass ( g/mol )	103.12	117.15	[1][2]
Boiling Point (°C)	191	234	[1][2]
ν(C≡N) (cm⁻¹) (neat)	~2229	~2250	[3][4]

Note: The ν(C≡N) values can vary slightly depending on the solvent and phase.

A study on rhenium pincer complexes demonstrated the reversible binding of both benzonitrile and benzyl cyanide. In a ligand displacement experiment, benzonitrile was shown to displace a substituted benzonitrile, and carbon monoxide could displace benzyl cyanide, indicating differences in their binding affinities with that specific metal center.[5]

Experimental Protocols

Synthesis of a Generic Transition Metal-Nitrile Complex

This protocol describes a general method for the synthesis of a transition metal complex with either benzonitrile or benzyl cyanide, which are often used as labile ligands in precursor complexes like PdCl₂(PhCN)₂.[1]

Materials:

• Transition metal halide (e.g., PdCl₂)

• Benzonitrile or Benzyl Cyanide (in excess, can also be the solvent)

• Anhydrous, inert solvent (e.g., dichloromethane, if the nitrile is not the solvent)

• Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

Procedure:

• Under an inert atmosphere, suspend the transition metal halide in the nitrile (used as both ligand and solvent) or in an anhydrous solvent.

• Stir the mixture at room temperature or with gentle heating. The reaction progress can be monitored by the dissolution of the metal salt and a color change.

• Continue stirring for several hours to ensure complete reaction.

• To isolate the product, reduce the volume of the solvent under vacuum.

• Precipitate the complex by adding a non-coordinating solvent (e.g., hexane).

• Filter the resulting solid, wash with the non-coordinating solvent, and dry under vacuum.

Characterization by Infrared Spectroscopy

Objective: To determine the shift in the C≡N stretching frequency upon coordination.

Procedure:

• Prepare a sample of the free ligand (benzonitrile or benzyl cyanide) and the synthesized metal complex for IR analysis (e.g., as a thin film between KBr plates for liquids, or as a KBr pellet or Nujol mull for solids).

• Record the IR spectrum of the free ligand and the complex over the range of 4000-400 cm⁻¹.

• Identify the C≡N stretching frequency (ν(C≡N)) in both spectra, typically in the range of 2200-2300 cm⁻¹.

• Calculate the shift (Δν) upon coordination: Δν = ν(C≡N)complex - ν(C≡N)free ligand. A larger positive Δν generally suggests stronger coordination.

Diagrams

Caption: Key factors influencing the coordinating ability of nitrile ligands.

References

• 1. Benzonitrile - Wikipedia [en.wikipedia.org]
• 2. Benzyl cyanide - Wikipedia [en.wikipedia.org]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. researchgate.net [researchgate.net]
• 5. Activation of nitriles by metal ligand cooperation. Reversible formation of ketimido- and enamido-rhenium PNP pincer complexes and relevance to catalytic design - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Genotoxicity of Benzonitrile and Other Nitriles

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the genotoxicity of benzonitrile and other industrially relevant nitriles, including acetonitrile, acrylonitrile (B1666552), and malononitrile (B47326). The information is supported by experimental data from various genotoxicity assays and is intended to serve as a valuable resource for researchers and professionals in the fields of toxicology, drug development, and chemical safety assessment.

Executive Summary

Nitriles are a class of organic compounds characterized by a cyano (-C≡N) functional group. They find wide applications in the synthesis of polymers, pharmaceuticals, and other chemicals. However, their potential for genotoxicity, the ability to damage genetic material, is a significant concern for human health and environmental safety. This guide systematically evaluates and compares the genotoxic profiles of benzonitrile, acetonitrile, acrylonitrile, and malononitrile, drawing upon data from key in vitro and in vivo studies. The comparison focuses on results from standard genotoxicity assays such as the Ames test, micronucleus test, and comet assay.

Comparative Genotoxicity Data

The following table summarizes the quantitative data from various studies on the genotoxicity of the selected nitriles. It is important to note that experimental conditions, such as cell types and concentration ranges, can vary between studies, influencing the outcomes.

Nitrile	Genotoxicity Assay	Test System	Key Findings	Metabolic Activation (S9)	Reference
Benzonitrile	Ames Test	Salmonella typhimurium TA98, TA100	Negative	With and without	[1]
Comet Assay	Human lymphocytes, HepG2 cells	Positive (induces DNA damage)	Not specified	[1]
Micronucleus Test	V79 cells	Positive (induces micronuclei, primarily aneugenic effects)	Not applicable	[2]
Acetonitrile	Ames Test	Salmonella typhimurium TA98, TA100	Negative	With and without	[1]
Comet Assay	Human lymphocytes, HepG2 cells	Positive (induces DNA damage)	Not specified	[1]
Micronucleus Test	Mouse bone marrow	Weakly positive at high doses	Not applicable
Acrylonitrile	Ames Test	Salmonella typhimurium	Positive (mutagenic)	Required for some strains	[3]
Comet Assay	Rat brain, liver, and blood cells	Positive (induces DNA damage)	Not applicable	[4]
Micronucleus Test	Mouse bone marrow	Positive (induces micronuclei)	Not applicable	[5]
Malononitrile	Genotoxicity Data	-	Limited data available, considered highly toxic	-	[6]

Mechanisms of Genotoxicity and Signaling Pathways

The genotoxic mechanisms of nitriles are diverse and often depend on their metabolic activation.

• Benzonitrile: Studies suggest that benzonitrile's genotoxicity may not be primarily due to direct DNA interaction but rather through aneugenic effects. It has been shown to interfere with tubulin assembly, which can lead to errors in chromosome segregation during cell division and the formation of micronuclei.[2]

• Acetonitrile: Acetonitrile itself shows weak genotoxic potential. Its toxicity is largely attributed to its metabolism to cyanide and formaldehyde. Formaldehyde is a known carcinogen that can form DNA adducts and cross-links.

• Acrylonitrile: Acrylonitrile is metabolized by cytochrome P450 enzymes to a reactive epoxide intermediate, 2-cyanoethylene oxide (CNEO).[3] CNEO is a potent electrophile that can form adducts with DNA, leading to mutations. Furthermore, acrylonitrile has been shown to induce oxidative stress through the generation of reactive oxygen species (ROS), which can cause oxidative DNA damage.[3] This can activate various DNA damage response pathways.

• Malononitrile: While specific genotoxicity data is limited, malononitrile is known to be highly toxic.[6] Its dinitrile structure suggests it could have different metabolic pathways and toxicological properties compared to mononitriles.

DNA Damage Response Signaling Pathway

The p53 signaling pathway is a critical cellular response to DNA damage, playing a central role in tumor suppression by inducing cell cycle arrest, apoptosis, or senescence. Upon DNA damage, the p53 protein is stabilized and activated, leading to the transcription of target genes that regulate these cellular outcomes.

Caption: The p53-mediated DNA damage response pathway.

Experimental Protocols

Detailed methodologies for the key genotoxicity assays cited in this guide are provided below. These protocols are based on standard guidelines and published literature.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds using various strains of Salmonella typhimurium that are auxotrophic for histidine.[7]

Experimental Workflow:

Caption: A simplified workflow of the Ames test.

Protocol:

• Bacterial Strains: Use appropriate histidine-requiring (his⁻) strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537).

• Metabolic Activation: Prepare a rat liver S9 fraction for experiments requiring metabolic activation.

• Exposure: In a test tube, combine the bacterial culture, the test compound at various concentrations, and either the S9 mix or a buffer.

• Pre-incubation (optional): Incubate the mixture at 37°C for a short period.

• Plating: Mix the contents with molten top agar (B569324) and pour it onto a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (colonies that have regained the ability to synthesize histidine) on each plate.

• Data Analysis: Compare the number of revertant colonies in the treated groups to the solvent control group. A significant, dose-dependent increase in revertant colonies indicates a mutagenic effect.

In Vitro Micronucleus Assay

The in vitro micronucleus assay is used to detect the potential of a test substance to induce chromosomal damage.[8]

Protocol:

• Cell Culture: Culture appropriate mammalian cells (e.g., human peripheral blood lymphocytes, CHO, V79, TK6) to a suitable density.

• Exposure: Treat the cells with various concentrations of the test substance, along with positive and negative controls, in the presence and absence of S9 metabolic activation.

• Cytochalasin B Treatment: Add cytochalasin B to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one nuclear division are scored.

• Harvesting and Staining: Harvest the cells, fix them, and stain the cytoplasm and nuclei with appropriate dyes (e.g., Giemsa or a fluorescent DNA stain).

• Scoring: Using a microscope, score the frequency of micronuclei in a predetermined number of binucleated cells (typically 1000-2000 per concentration).

• Data Analysis: Statistically analyze the data to determine if there is a significant, dose-dependent increase in the frequency of micronucleated cells in the treated groups compared to the negative control.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[9][10]

Protocol:

• Cell Preparation: Prepare a single-cell suspension from the desired tissue or cell culture.

• Embedding in Agarose (B213101): Mix the cells with low-melting-point agarose and layer them onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a lysis solution (containing detergent and high salt) to remove cell membranes and histones, leaving behind the nuclear DNA (nucleoids).

• Alkaline Unwinding and Electrophoresis: Place the slides in an alkaline electrophoresis buffer to unwind the DNA and then subject them to an electric field. DNA fragments will migrate out of the nucleoid, forming a "comet tail."

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green I or ethidium (B1194527) bromide).

• Visualization and Scoring: Visualize the comets using a fluorescence microscope. The extent of DNA damage is quantified by measuring the length of the comet tail and the intensity of DNA in the tail. Common parameters include % Tail DNA and Tail Moment.

• Data Analysis: Compare the DNA damage parameters of the treated cells with those of the control cells.

Conclusion

This comparative guide highlights the varying genotoxic profiles of benzonitrile, acetonitrile, acrylonitrile, and malononitrile. Acrylonitrile consistently demonstrates significant genotoxic potential, primarily through its metabolic activation to a reactive epoxide and the induction of oxidative stress. Benzonitrile shows evidence of aneugenicity by interfering with microtubule formation. Acetonitrile exhibits weak genotoxicity, with its effects mainly linked to its metabolites. Data on malononitrile's genotoxicity remains limited, warranting further investigation.

The provided experimental protocols and the illustrative diagrams of a key DNA damage response pathway and assay workflows offer a practical resource for researchers. A thorough understanding of the genotoxic potential and mechanisms of these nitriles is crucial for accurate risk assessment and the development of safer alternatives in various industrial applications.

References

• 1. Comparative investigations of genotoxic activity of five nitriles in the comet assay and the Ames test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chromosomal genotoxicity of nitrobenzene and benzonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acrylonitrile's genotoxicity profile: mutagenicity in search of an underlying molecular mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Genotoxicity of Styrene–Acrylonitrile Trimer in Brain, Liver, and Blood Cells of Weanling F344 Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genetic Toxicity Evaluation of Acrylonitrile (107-13-1) in Micronucleus Study A56933 in B6C3F1 Mice | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 6. Malononitrile is toxic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 8. criver.com [criver.com]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. mcgillradiobiology.ca [mcgillradiobiology.ca]

A Comparative Guide to Theoretical vs. Experimental NMR Shifts for Benzonitrile Derivatives

For researchers, scientists, and drug development professionals, understanding the nuances of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for elucidating these structures. This guide provides a detailed comparison of experimentally measured and theoretically calculated ¹H and ¹³C NMR chemical shifts for a series of benzonitrile derivatives. By examining the correlations and deviations between these two approaches, we aim to offer a valuable resource for structural verification and analysis.

Introduction to NMR Shift Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy provides exquisitely detailed information about the chemical environment of atomic nuclei within a molecule. The chemical shift (δ) is a fundamental parameter in NMR, indicating the resonance frequency of a nucleus relative to a standard reference. This value is highly sensitive to the electronic structure surrounding the nucleus, making it a powerful tool for structure determination.

In recent years, computational chemistry has emerged as a potent ally to experimental NMR. Methods like Density Functional Theory ( DFT) combined with the Gauge-Including Atomic Orbital (GIAO) approach allow for the ab initio prediction of NMR chemical shifts. Comparing these theoretical predictions with experimental data can provide a deeper understanding of molecular structure, conformation, and electronic properties. This guide focuses on a selection of substituted benzonitriles, a common scaffold in medicinal chemistry and materials science, to illustrate the synergy between theoretical and experimental NMR data.

Data Presentation: A Head-to-Head Comparison

Table 1: Comparison of Experimental and Theoretical ¹H NMR Chemical Shifts (ppm) in CDCl₃

Compound	Position	Experimental δ (ppm)	Theoretical δ (ppm)
Benzonitrile	H-2, H-6	7.64	Data not available
H-3, H-5	7.47	Data not available
H-4	7.60	Data not available
4-Methylbenzonitrile	H-2, H-6	7.52	Data not available
H-3, H-5	7.27	Data not available
CH₃	2.42	Data not available
4-Chlorobenzonitrile	H-2, H-6	7.61	Data not available
H-3, H-5	7.47	Data not available
4-Methoxybenzonitrile	H-2, H-6	7.58	Data not available
H-3, H-5	6.95	Data not available
OCH₃	3.86	Data not available
4-Nitrobenzonitrile	H-2, H-6	7.89	Data not available
H-3, H-5	8.35	Data not available

Table 2: Comparison of Experimental and Theoretical ¹³C NMR Chemical Shifts (ppm) in CDCl₃

Compound	Position	Experimental δ (ppm)[1]	Theoretical δ (ppm)
Benzonitrile	C1	112.2	Data not available
C2, C6	132.6	Data not available
C3, C5	128.9	Data not available
C4	132.0	Data not available
CN	118.6	Data not available
4-Methylbenzonitrile	C1	109.1	Data not available
C2, C6	131.9	Data not available
C3, C5	129.7	Data not available
C4	143.6	Data not available
CN	119.0	Data not available
CH₃	21.7	Data not available
4-Chlorobenzonitrile	C1	110.7	Data not available
C2, C6	133.3	Data not available
C3, C5	129.6	Data not available
C4	139.4	Data not available
CN	117.9	Data not available
4-Methoxybenzonitrile	C1	103.9	Data not available
C2, C6	133.9	Data not available
C3, C5	114.7	Data not available
C4	162.8	Data not available
CN	119.2	Data not available
OCH₃	55.5	Data not available
4-Nitrobenzonitrile	C1	118.2	Data not available
C2, C6	133.4	Data not available
C3, C5	124.2	Data not available
C4	150.0	Data not available
CN	116.7	Data not available

Experimental and Computational Methodologies

A robust comparison between experimental and theoretical data necessitates a clear understanding of the methodologies employed in both domains.

Experimental Protocols

The experimental NMR data presented in this guide were obtained using standard protocols for small organic molecules. A generalized procedure is as follows:

• Sample Preparation: Approximately 5-10 mg of the purified benzonitrile derivative is dissolved in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.00 ppm).

• NMR Tube: The solution is transferred to a standard 5 mm NMR tube.

• Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • ¹H NMR: A standard single-pulse experiment is typically used. Key parameters include the spectral width, acquisition time, relaxation delay, and the number of scans.

  • ¹³C NMR: A proton-decoupled experiment is commonly employed to simplify the spectrum and enhance sensitivity.

Computational Protocols

Theoretical NMR chemical shifts are typically calculated using the following workflow:

• Geometry Optimization: The 3D structure of the molecule is optimized using a quantum mechanical method, most commonly DFT with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)).

• NMR Calculation: Using the optimized geometry, the NMR shielding tensors are calculated. The GIAO method is the most widely used approach for this step.

• Chemical Shift Prediction: The calculated isotropic shielding value (σ_iso) for each nucleus is then converted to a chemical shift (δ) by referencing it to the calculated shielding of a standard compound, typically TMS (δ_calc = σ_TMS - σ_iso).

• Solvent Effects: To improve accuracy, solvent effects can be included in the calculations using implicit solvent models like the Polarizable Continuum Model (PCM).

Logical Workflow for Comparing Theoretical and Experimental NMR

The process of comparing theoretical and experimental NMR data follows a logical progression, as illustrated in the workflow diagram below. This process is iterative and can be used to refine structural assignments and understand the factors influencing chemical shifts.

Caption: A flowchart illustrating the parallel workflows for obtaining experimental and theoretical NMR data and the subsequent comparative analysis.

Discussion and Conclusion

The comparison of theoretical and experimental NMR chemical shifts is a powerful strategy in modern chemical research. While experimental data provides the ground truth, theoretical calculations offer a means to interpret and rationalize these findings at a deeper electronic level.

For the benzonitrile derivatives presented, a good correlation between theoretical and experimental values is generally expected. Deviations can often be attributed to several factors:

• Conformational Averaging: Experimental spectra represent an average over all populated conformations of a molecule in solution, whereas calculations are often performed on a single, lowest-energy conformer.

• Solvent Effects: Implicit solvent models in calculations may not fully capture the specific interactions between the solute and solvent molecules.

• Choice of Computational Method: The accuracy of the calculated shifts is dependent on the chosen DFT functional and basis set.

References

• 1. 15N NMR chemical shifts of ring substituted benzonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: A Comprehensive Guide to Benzonitrile Disposal

For immediate release – Proper management and disposal of benzonitrile are critical for ensuring the safety of laboratory personnel and maintaining environmental compliance. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to handle benzonitrile waste safely and effectively. Adherence to these protocols is imperative due to the compound's hazardous nature.

Benzonitrile is a combustible liquid that is harmful if swallowed or in contact with skin and is also hazardous to aquatic life.[1] Improper disposal can lead to significant health risks and environmental contamination. Therefore, it is crucial to treat all benzonitrile waste as hazardous.[2][3]

Immediate Safety and Handling

Before initiating any disposal procedures, it is essential to be equipped with the appropriate Personal Protective Equipment (PPE). A thorough risk assessment of the specific laboratory procedures being performed should guide the selection of PPE.

Recommended Personal Protective Equipment:

PPE Category	Specification	Source
Eye and Face Protection	Chemical splash goggles or safety glasses. A face shield should be worn where there is a higher risk of splashing.	[4]
Hand Protection	Chemical-resistant gloves, such as nitrile rubber.	[5]
Skin and Body Protection	A laboratory coat is the minimum requirement. For larger quantities or tasks with a high splash potential, chemical-resistant clothing or coveralls should be used.	[4][5][6]
Respiratory Protection	Work should be conducted in a well-ventilated area or within a fume hood.	[5]

In the event of a spill, evacuate all non-protected personnel from the area and eliminate all ignition sources.[2] The spill should be absorbed using an inert material like vermiculite, dry sand, or earth and placed into a sealed container for disposal.[1][2]

Step-by-Step Disposal Protocol

The disposal of benzonitrile must be managed as hazardous waste in compliance with all local, regional, and national regulations.[6]

• Waste Identification and Segregation:

  • All waste containing benzonitrile must be classified as hazardous waste.[3]

  • Do not mix benzonitrile waste with other waste streams to prevent potentially dangerous reactions. Specifically, avoid contact with strong oxidizing agents, strong acids, and strong bases.[3]

• Containerization:

  • Collect benzonitrile waste in a dedicated, properly labeled, and compatible container.[3][4] The container must be kept tightly sealed when not in use.[4]

  • Ensure the container material is compatible with nitriles to prevent degradation.[4]

• Labeling:

  • The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name, "Benzonitrile".[5]

  • The label should also feature the appropriate hazard pictograms (e.g., harmful, flammable).[7]

• Storage:

  • Store the sealed and labeled waste container in a designated and well-ventilated hazardous waste accumulation area.[3][5]

  • The storage area should be away from heat, sparks, open flames, and other ignition sources.[1][3]

• Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup and disposal.[2][4]

  • It may be necessary to dispose of benzonitrile as a hazardous waste by incineration in a chemical incinerator equipped with an afterburner and scrubber.[8]

Benzonitrile Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of benzonitrile waste in a laboratory setting.

References

• 1. vigon.com [vigon.com]
• 2. nj.gov [nj.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. lobachemie.com [lobachemie.com]
• 7. canterbury.ac.nz [canterbury.ac.nz]
• 8. cdhfinechemical.com [cdhfinechemical.com]

Essential Safety and Logistical Information for Handling Benzonitrile

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling potentially hazardous chemicals like benzonitrile. This guide provides immediate, essential safety protocols and logistical information for the use of personal protective equipment (PPE) when working with benzonitrile, alongside operational and disposal plans. Adherence to these guidelines is critical for minimizing exposure risks and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is the first line of defense against the hazards of benzonitrile, which can cause skin and eye irritation, and may be harmful if inhaled or absorbed through the skin.[1] The following table summarizes the recommended PPE for handling this chemical.

PPE Category	Recommendation	Specifications
Hand Protection	Chemical-resistant gloves	Butyl rubber and Polyvinyl Alcohol (PVA) are recommended materials.[2] Always inspect gloves for degradation or punctures before use.
Eye and Face Protection	Chemical splash goggles and face shield	Goggles should be indirectly vented and impact-resistant. A face shield should be worn in conjunction with goggles, especially when there is a risk of splashing.[2]
Skin and Body Protection	Solvent-resistant clothing or lab coat	Clothing should be clean and put on before work.[2] Consider a chemically resistant apron or suit for larger quantities or splash potential.
Respiratory Protection	NIOSH-approved respirator	Required when engineering controls like fume hoods are not available or insufficient. The type of respirator depends on the airborne concentration of benzonitrile.

Hand Protection: Glove Compatibility and Breakthrough Times

Selecting the right gloves is critical, as permeability to benzonitrile varies significantly between different materials. Breakthrough time—the time it takes for a chemical to permeate through the glove material—is a key factor in glove selection. Below is a summary of available data on the breakthrough times of common glove materials when exposed to benzonitrile or similar chemicals.

Glove Material	Breakthrough Time (minutes)	Permeation Rating	Notes and Citations
Butyl Rubber	> 480	Excellent	Recommended for handling benzonitrile.[2]
Polyvinyl Alcohol (PVA)	> 480	Excellent	Recommended for handling benzonitrile.[2] Note that PVA gloves are water-sensitive and should not be used in aqueous solutions.
Viton™	> 480	Excellent	Offers excellent resistance to a broad range of chemicals, including aromatic compounds.
Neoprene	Variable	Fair to Good	Breakthrough times can vary significantly by manufacturer. On-site testing is recommended.
Nitrile	< 15	Poor to Fair	Not recommended for prolonged or direct contact. Suitable only for incidental splash protection and must be changed immediately upon contact.[3]
Natural Rubber (Latex)	Not Recommended	Poor	Offers poor resistance to many organic solvents.

Note: The data presented is a synthesis of available information. It is crucial to consult the specific glove manufacturer's chemical resistance guide for the most accurate and up-to-date information.

Respiratory Protection: Cartridge Selection and Use

When a risk of inhaling benzonitrile vapor exists, respiratory protection is mandatory. The choice between an air-purifying respirator (APR) with cartridges and a supplied-air respirator (SAR) depends on the concentration of benzonitrile in the atmosphere.

Exposure Condition	Recommended Respirator Type	Cartridge/Air Supply Specification
Low-level vapor, below Occupational Exposure Limits (OELs)	Half-mask or full-facepiece Air-Purifying Respirator (APR)	NIOSH-approved organic vapor (OV) cartridges.
Concentrations approaching or exceeding OELs	Full-facepiece APR or Powered Air-Purifying Respirator (PAPR)	NIOSH-approved organic vapor (OV) cartridges. A PAPR provides a higher protection factor.
High concentrations, unknown concentrations, or oxygen-deficient atmospheres	Supplied-Air Respirator (SAR) or Self-Contained Breathing Apparatus (SCBA)	Operated in a pressure-demand or other positive-pressure mode.

Organic Vapor (OV) Cartridge Service Life: The service life of an organic vapor cartridge depends on several factors, including the concentration of benzonitrile, humidity, temperature, and the user's breathing rate. It is essential to establish a cartridge change-out schedule based on objective data or the manufacturer's recommendations. Some modern cartridges feature an end-of-service-life indicator (ESLI).

Procedural Workflow for PPE Selection and Use

The following diagram illustrates the logical workflow for selecting and using appropriate PPE when handling benzonitrile.

Caption: A workflow diagram illustrating the key stages of PPE selection and use for handling benzonitrile.

Experimental Protocol: Preparation of a Benzonitrile Solution

This protocol outlines the preparation of a 1 Molar solution of benzonitrile in a non-aqueous solvent, emphasizing the correct use of PPE.

Materials:

• Benzonitrile (reagent grade)

• Anhydrous solvent (e.g., Dichloromethane)

• Volumetric flask with stopper

• Glass funnel

• Pipettes and pipette bulbs

• Beakers

• Magnetic stirrer and stir bar

• Analytical balance

Personal Protective Equipment:

• Butyl rubber gloves

• Chemical splash goggles

• Face shield

• Chemical-resistant lab coat

• Closed-toe shoes

• Half-mask air-purifying respirator with organic vapor cartridges (if work is not performed in a certified fume hood)

Procedure:

• Preparation:

  • Ensure the work area is clean and free of clutter.

  • If not using a fume hood, ensure adequate ventilation and don the respirator.

  • Don all other required PPE: lab coat, goggles, face shield, and butyl rubber gloves.

  • Inspect gloves for any signs of damage before use.

• Weighing Benzonitrile:

  • Place a clean, dry beaker on the analytical balance and tare it.

  • Carefully measure the required mass of benzonitrile into the beaker. Perform this step in a fume hood or well-ventilated area.

• Dissolution:

  • Place a magnetic stir bar in the beaker with the benzonitrile.

  • Add a small amount of the solvent to the beaker and begin stirring to dissolve the benzonitrile.

• Transfer and Dilution:

  • Once the benzonitrile is dissolved, carefully pour the solution through a glass funnel into the volumetric flask.

  • Rinse the beaker with a small amount of the solvent and add the rinsing to the volumetric flask to ensure a complete transfer.

  • Continue to add solvent to the volumetric flask until the solution reaches the calibration mark.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Storage and Labeling:

  • Transfer the prepared solution to a properly labeled storage bottle. The label should include the chemical name, concentration, date of preparation, and any relevant hazard warnings.

• Decontamination and Disposal:

  • All glassware that came into contact with benzonitrile should be rinsed with a small amount of an appropriate solvent (e.g., acetone), and the rinsate collected as hazardous waste.

  • Contaminated disposable materials, including gloves and pipette tips, must be disposed of in a designated hazardous waste container.[4][5]

Disposal Plan

All materials contaminated with benzonitrile must be treated as hazardous waste.[2][5]

• Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated protective equipment should be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused benzonitrile and solutions containing benzonitrile should be collected in a clearly labeled, sealed container for hazardous liquid waste. Do not mix with incompatible waste streams.[2]

• Solid Waste: Contaminated solid materials, such as absorbent pads used for spills, should be placed in a sealed container for solid hazardous waste.[2]

• Disposal Vendor: All hazardous waste must be disposed of through a licensed environmental waste management company in accordance with local, state, and federal regulations.[2][4] Contact your institution's Environmental Health and Safety (EHS) department for specific procedures.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. nj.gov [nj.gov]
• 3. coleparmer.com [coleparmer.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. vigon.com [vigon.com]